N-Allylpyrrolidine-1-carboxamide

• CAS: 36879-54-6

Core Science & Biosynthesis

An In-depth Technical Guide on N-Allylpyrrolidine-1-carboxamide

Disclaimer: Extensive searches of scientific literature and chemical databases did not yield specific experimental data for N-Allylpyrrolidine-1-carboxamide. The information presented herein is based on closely related isomers and the general properties of the pyrrolidine carboxamide chemical class. All quantitative data and experimental protocols are provided as predictions or general methodologies and should be treated as such.

This technical guide provides a comprehensive overview of the predicted physicochemical properties, a proposed synthesis protocol, and the potential biological activities of N-Allylpyrrolidine-1-carboxamide. This document is intended for researchers, scientists, and professionals in drug development who are interested in the therapeutic potential of novel heterocyclic compounds.

Physicochemical Properties

Due to the absence of experimental data for N-Allylpyrrolidine-1-carboxamide, the following table summarizes the computed physicochemical properties for a closely related isomer, (S)-N-Allylpyrrolidine-2-carboxamide. These values are computationally derived and provide an estimation of the compound's characteristics.

Property	Value	Source
Molecular Formula	C₈H₁₄N₂O	PubChem
Molecular Weight	154.21 g/mol	PubChem
XLogP3	0.2	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	154.110613074 Da	PubChem
Topological Polar Surface Area	41.1 Ų	PubChem

Proposed Experimental Protocols

A specific experimental protocol for the synthesis of N-Allylpyrrolidine-1-carboxamide is not available in the current literature. However, a general synthesis can be proposed based on standard amide bond formation reactions.

Proposed Synthesis of N-Allylpyrrolidine-1-carboxamide:

The synthesis of N-Allylpyrrolidine-1-carboxamide can be envisioned through two primary retrosynthetic routes, both culminating in the formation of the amide bond.

Method 1: Reaction of Pyrrolidine with Allyl Isocyanate

• Reaction Setup: To a stirred solution of pyrrolidine (1.0 equivalent) in a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add allyl isocyanate (1.0 equivalent) dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexanes).

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-Allylpyrrolidine-1-carboxamide.

Method 2: Amide Coupling of Pyrrolidine-1-carboxylic acid with Allylamine

• Activation of Carboxylic Acid: To a solution of pyrrolidine-1-carboxylic acid (1.0 equivalent) in a suitable solvent like DCM or dimethylformamide (DMF), add a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) and a catalyst like 4-Dimethylaminopyridine (DMAP) (0.1 equivalents). Stir the mixture for 15-20 minutes at room temperature.

• Amine Addition: Add allylamine (1.1 equivalents) to the reaction mixture.

• Reaction Progression: Stir the reaction at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Work-up and Purification: After the reaction is complete, wash the mixture with water and brine. The organic layer is then dried over anhydrous sodium sulfate and concentrated. The crude product is purified by silica gel column chromatography.

Caption: Proposed synthesis workflows for N-Allylpyrrolidine-1-carboxamide.

Potential Biological Activity and Signaling Pathways

While no specific biological activities have been reported for N-Allylpyrrolidine-1-carboxamide, the broader class of pyrrolidine carboxamides has been investigated for various therapeutic applications. Several studies have highlighted their potential as inhibitors of enzymes involved in disease pathogenesis.

For instance, certain pyrrolidine carboxamide derivatives have been identified as inhibitors of Poly(ADP-ribose) polymerase-1 (PARP-1), an enzyme crucial for DNA repair.[1] Inhibition of PARP-1 can be a therapeutic strategy for treating cancers, particularly in combination with DNA-damaging agents. The general mechanism involves the binding of the inhibitor to the enzyme's active site, preventing it from carrying out its function in the DNA damage response pathway. This can lead to an accumulation of DNA damage in cancer cells, ultimately triggering apoptosis.

It is important to note that the biological activity of any given pyrrolidine carboxamide is highly dependent on its specific substitution pattern. Therefore, the activity of N-Allylpyrrolidine-1-carboxamide would need to be determined through experimental testing.

Caption: General signaling pathway for enzyme inhibition by a pyrrolidine carboxamide.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on N-Allylpyrrolidine-1-carboxamide and Related Derivatives for Researchers and Drug Development Professionals

Disclaimer: A specific CAS (Chemical Abstracts Service) number for N-Allylpyrrolidine-1-carboxamide could not be definitively identified in publicly available databases. This may indicate that the compound is novel, has not been extensively studied, or is cataloged under a different nomenclature. The CAS number for the parent amine, N-allylpyrrolidine, is 24420-11-9[1]. For structurally related N-substituted pyrrolidine-1-carboxamides, such as N-phenylpyrrolidine-1-carboxamide, the CAS number is 5626-53-9[2]. This guide will provide comprehensive information on the synthesis, potential biological activities, and relevant signaling pathways based on the broader class of N-substituted pyrrolidine-1-carboxamides.

Chemical Structure and Properties

N-Allylpyrrolidine-1-carboxamide belongs to the class of pyrrolidine carboxamides, which are characterized by a five-membered nitrogen-containing pyrrolidine ring linked to a carboxamide group. The "N-Allyl" designation indicates the presence of an allyl group (CH₂=CH-CH₂-) attached to the nitrogen atom of the pyrrolidine ring.

General Structure of N-Substituted Pyrrolidine-1-carboxamides:

Caption: Proposed two-step synthesis of N-Allylpyrrolidine-1-carboxamide.

Detailed Methodology:

• Synthesis of Pyrrolidine-1-carbonyl chloride:

  • To a cooled (0 °C) solution of pyrrolidine in an inert solvent (e.g., dichloromethane), a solution of phosgene or a phosgene equivalent (e.g., triphosgene) in the same solvent is added dropwise with vigorous stirring.

  • The reaction mixture is allowed to warm to room temperature and stirred for several hours.

  • The solvent is removed under reduced pressure to yield crude pyrrolidine-1-carbonyl chloride, which can be used in the next step without further purification.

• Synthesis of N-Allylpyrrolidine-1-carboxamide:

  • To a solution of allylamine and a non-nucleophilic base (e.g., triethylamine) in an inert solvent (e.g., dichloromethane), a solution of pyrrolidine-1-carbonyl chloride in the same solvent is added dropwise at 0 °C.

  • The reaction mixture is stirred at room temperature for several hours until completion, monitored by thin-layer chromatography (TLC).

  • The reaction mixture is then washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

A similar approach has been used for the synthesis of other N-substituted pyrrolidine carboxamides, such as N-(substituted phenyl) pyrrolidine-2-carboxamide, where pyrrolidine-2-carbonyl chloride is reacted with a substituted aniline.[3][4]

Biological Activity and Therapeutic Potential

Pyrrolidine carboxamide derivatives have emerged as a promising class of compounds with a wide range of biological activities, making them attractive candidates for drug development.

Anticancer Activity:

Numerous studies have highlighted the potential of pyrrolidine carboxamides as anticancer agents. A novel series of pyrrolidine-carboxamide derivatives have been identified as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2).[5][6]

Compound Class	Target(s)	IC₅₀ Values	Cancer Cell Lines	Reference
Pyrrolidine-carboxamide derivatives	EGFR	87 - 107 nM	A-549, MCF-7, Panc-1, HT-29	[5][6]
CDK2	15 - 31 nM	A-549, MCF-7, Panc-1, HT-29	[5]
5-chloro-3-hydroxymethyl-indole-2-carboxamide	EGFR	32 - 63 nM	Not Specified	[6]

Antimicrobial and Other Activities:

The pyrrolidine carboxamide scaffold is also a key feature in compounds with other therapeutic applications:

• Inhibitors of Mycobacterium tuberculosis: A series of pyrrolidine carboxamides have been identified as potent inhibitors of InhA, the enoyl acyl carrier protein reductase from Mycobacterium tuberculosis.[7]

• Anticonvulsant Agents: N-(substituted phenyl) pyrrolidine-2-carboxamide derivatives have shown significant anticonvulsant activity in preclinical models.[3][4]

• Antiplasmodial and Antioxidant Activities: Sulphonamide pyrolidine carboxamide derivatives have demonstrated lethal effects on Plasmodium falciparum and also possess antioxidant properties.[8]

• Analgesic and Anti-inflammatory Activity: Certain new pyrrolidine derivatives have been synthesized and evaluated for their in vivo analgesic and anti-inflammatory effects.[9]

Signaling Pathways and Mechanisms of Action

The anticancer activity of certain pyrrolidine carboxamides is attributed to their ability to inhibit key signaling pathways involved in cell proliferation and survival, such as the EGFR and CDK2 pathways.

EGFR Signaling Pathway Inhibition:

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by its ligands, initiates a cascade of downstream signaling events that promote cell growth, proliferation, and survival. Overexpression or mutations of EGFR are common in various cancers. Pyrrolidine carboxamide derivatives have been shown to inhibit EGFR, thereby blocking these downstream signals.

Caption: Inhibition of the EGFR signaling pathway by pyrrolidine carboxamides.

CDK2 Inhibition and Cell Cycle Arrest:

Cyclin-Dependent Kinase 2 (CDK2), in complex with cyclin E or cyclin A, plays a crucial role in the G1/S transition of the cell cycle. Dysregulation of CDK2 activity is a hallmark of many cancers. By inhibiting CDK2, pyrrolidine carboxamides can induce cell cycle arrest, preventing cancer cells from replicating. The inhibition of CDK2 can also be an effective strategy to overcome resistance to CDK4/6 inhibitors.[10]

Caption: Mechanism of cell cycle arrest through CDK2 inhibition.

References

• 1. Pyrrolidine, 1-(2-propenyl)- | C7H13N | CID 558434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-phenylpyrrolidine-1-carboxamide | C11H14N2O | CID 791811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rroij.com [rroij.com]
• 4. researchgate.net [researchgate.net]
• 5. New pyrrolidine-carboxamide derivatives as dual antiproliferative EGFR/CDK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of Selective Tertiary Amide Inhibitors of Cyclin-Dependent Kinase 2 (CDK2) - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of N-Allylpyrrolidine-1-carboxamide Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The N-allylpyrrolidine-1-carboxamide scaffold has emerged as a versatile pharmacophore, demonstrating a wide spectrum of biological activities. Derivatives of this core structure have shown significant potential in modulating key physiological pathways, making them attractive candidates for drug discovery and development in various therapeutic areas, including neuroscience, infectious diseases, and inflammation. This in-depth technical guide provides a comprehensive overview of the biological activities of N-Allylpyrrolidine-1-carboxamide derivatives, with a focus on their interactions with dopamine and sigma receptors, enzyme inhibition properties, and potential as anticonvulsant and anti-inflammatory agents.

Dopamine D2/D3 Receptor Antagonism

N-Allylpyrrolidine-1-carboxamide derivatives have been investigated as ligands for dopamine receptors, which are crucial in the pathophysiology of several neuropsychiatric disorders such as schizophrenia and Parkinson's disease.[1][2] These receptors are classified into D1-like (D1 and D5) and D2-like (D2, D3, and D4) subfamilies.[1][2] Substituted benzamides are a well-known class of D2 receptor ligands, and the incorporation of the N-allylpyrrolidine moiety can significantly influence their binding affinity and selectivity.[1][2]

Quantitative Data: Dopamine Receptor Binding Affinities

The following table summarizes the binding affinities (Ki) of representative pyrrolidine carboxamide derivatives for dopamine D2 and D3 receptors. It is important to note that while the core N-allylpyrrolidine-1-carboxamide structure is of interest, much of the detailed quantitative structure-activity relationship (SAR) data available is for a broader range of N-substituted pyrrolidine derivatives.

Compound ID	R Group (Substitution on Benzamide Ring)	D2 Receptor Ki (nM)	D3 Receptor Ki (nM)	Selectivity (D2/D3)
Eticlopride Analogue 11	-	25.3	6.97	3.63
Eticlopride Analogue 33 (O-alkylated)	-	1.77	0.436	4.06
Tropane Analogue 45	3-benzofurylmethyl (on N)	1.7	0.34	5.0
L741,626 Analogue 31	4-chlorophenyl (on tropane)	33.4	15.5	2.15

Note: Data is for related pyrrolidine and tropane carboxamide derivatives to illustrate the impact of substitutions on receptor affinity. Specific data for a comprehensive series of N-Allylpyrrolidine-1-carboxamide derivatives is limited in the public domain.[3][4][5]

Signaling Pathway

The interaction of these derivatives with D2-like dopamine receptors, which are G-protein coupled receptors (GPCRs), typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This modulation of second messenger systems underlies their effects on neuronal excitability and neurotransmission.

Dopamine D2 Receptor Antagonist Signaling Pathway

Sigma Receptor Modulation

Sigma receptors, which are not classified as opioid, G-protein coupled, or ion channel receptors, represent a unique class of proteins involved in a variety of cellular functions and are implicated in neuropsychiatric disorders and cancer.[6] There are two main subtypes, sigma-1 (σ1) and sigma-2 (σ2). N-Allylpyrrolidine-1-carboxamide derivatives have been explored as ligands for these receptors.

Quantitative Data: Sigma Receptor Binding Affinities

The following table presents the binding affinities (Ki) of some pyrrolidine-containing compounds for sigma-1 receptors.

Compound ID	Ligand Structure	σ1 Receptor Ki (nM)
Fluvoxamine	-	< 100
Sertraline	-	< 100
Dimemorfan	-	151
BDBM50000078	N-(arylethyl)-N-alkyl-2-(1-pyrrolidinyl)ethylamine	0.38

Note: The data represents various structures containing a pyrrolidine moiety to indicate the potential for this scaffold to interact with sigma receptors.[6]

Signaling Pathway

Sigma-1 receptors are located at the endoplasmic reticulum-mitochondrion interface and act as molecular chaperones. Ligand binding can modulate intracellular calcium signaling, a key aspect of their neuroprotective and neuromodulatory effects.

Sigma-1 Receptor Signaling Pathway

Enzyme Inhibition

Enoyl-Acyl Carrier Protein Reductase (InhA) Inhibition

InhA is a key enzyme in the mycobacterial fatty acid elongation cycle and is a validated target for antitubercular drugs.[1][7][8] Pyrrolidine carboxamides have been identified as a novel class of potent InhA inhibitors.[1][8]

Quantitative Data: InhA Inhibition

The following table shows the half-maximal inhibitory concentrations (IC50) for a series of pyrrolidine carboxamide derivatives against InhA.

Compound ID	Substitution on Phenyl Ring	InhA IC50 (µM)
d6	Unsubstituted	10.05
Analogue with 3,5-dichloro	3,5-dichloro	-
Analogue with 3-bromo	3-bromo	-

Note: Specific IC50 values for all analogues were not available in the abstracts. The data indicates that substitutions on the phenyl ring are a key area for SAR exploration.[1]

N-Acylethanolamine Acid Amidase (NAAA) Inhibition

NAAA is a cysteine hydrolase that degrades the anti-inflammatory and analgesic lipid mediator palmitoylethanolamide (PEA).[9][10] Inhibition of NAAA can potentiate the endogenous effects of PEA, offering a promising strategy for the treatment of inflammatory and pain conditions. Pyrrolidine amide derivatives have been investigated as NAAA inhibitors.[9][11]

Quantitative Data: NAAA Inhibition

The table below summarizes the IC50 values of representative pyrrolidine amide derivatives against NAAA.

Compound ID	Linker and Terminal Group	NAAA IC50 (µM)
1-Hexadecanoylpyrrolidine	-	25
Analogue with rigid 4-phenylcinnamoyl group	-	Low micromolar
AM9023 (isothiocyanate)	-	0.35
N-pentadecylcyclohexancarboxamide	-	4.5

Note: The data highlights the importance of the lipophilic chain and the terminal group in determining inhibitory potency.[9][10][11]

Anticonvulsant Activity

Pyrrolidine-2,5-dione derivatives, which share a structural relationship with N-Allylpyrrolidine-1-carboxamide, have been extensively studied for their anticonvulsant properties.[12][13][14][15][16] The maximal electroshock (MES) test is a common preclinical model to evaluate efficacy against generalized tonic-clonic seizures.

Quantitative Data: Anticonvulsant Activity

The following table presents the median effective dose (ED50) of various pyrrolidine derivatives in the MES test.

Compound ID	Structure/Substitution	MES ED50 (mg/kg)
Compound 14 (acetamide derivative)	3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-acetamide	49.6
Compound 30 (hybrid derivative)	(2,5-Dioxopyrrolidin-1-yl)(phenyl)acetamide	45.6
Compound 15 (N-phenylamino derivative)	N-phenylamino-3,3-dimethyl-pyrrolidine-2,5-dione	69.89
Compound 5j (spirohydantoin derivative)	N-3-arylamide substituted 5,5-cyclopropanespirohydantoin	9.2

Note: The data is for related pyrrolidine-2,5-dione derivatives, indicating the potential of the pyrrolidine core in anticonvulsant drug design.[12][14][15][16]

Experimental Protocols

Dopamine D2 Receptor Binding Assay

A common method for determining the binding affinity of compounds for the D2 receptor is a radioligand competition binding assay.

Dopamine D2 Receptor Binding Assay Workflow

Protocol Details:

• Membrane Preparation: Homogenize tissues or cells expressing the dopamine D2 receptor in a suitable buffer (e.g., Tris-HCl) and centrifuge to pellet the membranes. Resuspend the membrane pellet in fresh buffer.

• Incubation: In a multi-well plate, incubate the membrane preparation with a constant concentration of a suitable radioligand (e.g., [3H]spiperone) and a range of concentrations of the N-Allylpyrrolidine-1-carboxamide derivative. Non-specific binding is determined in the presence of a high concentration of a known D2 antagonist (e.g., haloperidol).

• Separation: After incubation to equilibrium, rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation.

Sigma-1 Receptor Binding Assay

Similar to the dopamine receptor assay, a radioligand competition binding assay is employed to determine the affinity of compounds for the sigma-1 receptor.

Protocol Details:

• Membrane Preparation: Prepare membrane homogenates from a tissue source rich in sigma-1 receptors, such as guinea pig liver, or from cells overexpressing the receptor.

• Incubation: Incubate the membranes with a fixed concentration of a selective sigma-1 radioligand, such as --INVALID-LINK---pentazocine, and varying concentrations of the test compound. Non-specific binding is determined using a high concentration of a non-labeled sigma-1 ligand like haloperidol.

• Separation and Quantification: Follow the same filtration and liquid scintillation counting procedure as described for the D2 receptor binding assay.

• Data Analysis: Calculate IC50 and Ki values as described above.

InhA and NAAA Inhibition Assays

Enzyme inhibition assays are performed to determine the potency of the derivatives in blocking the activity of their target enzymes.

Enzyme Inhibition Assay Workflow

Protocol Details (General):

• Enzyme and Substrate: Use a purified preparation of the target enzyme (InhA or NAAA) and its specific substrate. For InhA, this could be a fatty acyl-CoA substrate, and for NAAA, a PEA analogue.

• Incubation: Pre-incubate the enzyme with various concentrations of the N-Allylpyrrolidine-1-carboxamide derivative.

• Reaction Initiation and Monitoring: Start the enzymatic reaction by adding the substrate. Monitor the reaction over time by measuring the formation of a product or the depletion of a substrate. This can be done using various techniques such as spectrophotometry (e.g., monitoring NADH oxidation for InhA) or liquid chromatography-mass spectrometry (LC-MS) to quantify the product.

• Data Analysis: Calculate the initial reaction rates at each inhibitor concentration. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration to determine the IC50 value.

Maximal Electroshock (MES) Anticonvulsant Test

The MES test is a standard in vivo model for screening potential anticonvulsant drugs.

Protocol Details:

• Animal Model: Typically, mice or rats are used.

• Drug Administration: Administer the N-Allylpyrrolidine-1-carboxamide derivative to the animals, usually via intraperitoneal (i.p.) or oral (p.o.) route, at various doses. A vehicle control group and a positive control group (e.g., treated with a known anticonvulsant like phenytoin) are included.

• Induction of Seizure: After a specific pre-treatment time, induce a seizure by delivering a brief electrical stimulus through corneal or ear-clip electrodes.

• Observation: Observe the animals for the presence or absence of a tonic hind limb extension, which is the endpoint of the MES test.

• Data Analysis: Determine the percentage of animals protected from the tonic hind limb extension at each dose. Calculate the ED50 value, which is the dose that protects 50% of the animals from the seizure endpoint.

Conclusion

N-Allylpyrrolidine-1-carboxamide derivatives represent a promising and versatile chemical scaffold with a diverse range of biological activities. Their ability to interact with key targets in the central nervous system, as well as their potential as enzyme inhibitors, underscores their importance in medicinal chemistry and drug discovery. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of this fascinating class of compounds. Further structure-activity relationship studies are warranted to optimize their potency, selectivity, and pharmacokinetic properties for various therapeutic applications.

References

• 1. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure Activity Relationships for a Series of Eticlopride-Based Dopamine D2/D3 Receptor Bitopic Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure Activity Relationships for a Series of Eticlopride-based Dopamine D2/D3 Receptor Bitopic ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships for a novel series of dopamine D2-like receptor ligands based on N-substituted 3-aryl-8-azabicyclo[3.2.1]octan-3-ol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Pharmacology of Sigma-1 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CoMFA based de novo design of pyrrolidine carboxamides as inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advances in the discovery of N-acylethanolamine acid amidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and anticonvulsant activity of N-3-arylamide substituted 5,5-cyclopropanespirohydantoin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Design, synthesis, and anticonvulsant activity of N-phenylamino derivatives of 3,3-dialkyl-pyrrolidine-2,5-diones and hexahydro-isoindole-1,3-diones - PubMed [pubmed.ncbi.nlm.nih.gov]

The Elusive Mechanism of N-Allylpyrrolidine-1-carboxamide: A Survey of a Versatile Chemical Scaffold

A comprehensive review of available scientific literature reveals a notable absence of specific research on the mechanism of action for N-Allylpyrrolidine-1-carboxamide. To date, no published studies appear to have investigated its biological targets or signaling pathways. However, the broader class of pyrrolidine-1-carboxamide derivatives has been the subject of extensive research, demonstrating a remarkable diversity of pharmacological activities. This guide provides an in-depth overview of the known mechanisms of action for structurally related pyrrolidine-1-carboxamide compounds, offering potential avenues for future investigation into the specific effects of the N-allyl derivative.

The pyrrolidine ring is a versatile scaffold in medicinal chemistry, valued for its ability to introduce three-dimensional complexity into molecules, which can lead to enhanced binding affinity and selectivity for biological targets.[1] The addition of a carboxamide group at the 1-position further expands the potential for diverse chemical modifications and biological activities. Investigations into various derivatives have revealed a wide array of therapeutic potentials, from anti-infective and anti-cancer agents to treatments for metabolic and neurological disorders.

Diverse Biological Targets of Pyrrolidine-1-Carboxamide Derivatives

Research into substituted pyrrolidine-1-carboxamide compounds has identified a multitude of biological targets. The specific activity is highly dependent on the nature of the substituents on both the pyrrolidine ring and the carboxamide nitrogen. A summary of key findings for various derivatives is presented below, illustrating the broad therapeutic landscape of this chemical class.

Table 1: Biological Targets and Activities of Various Pyrrolidine Carboxamide Derivatives

Compound Class	Specific Target/Activity	Key Findings
Pyrrolidine Carboxamides	Enoyl Acyl Carrier Protein Reductase (InhA) Inhibition	Identified as potent inhibitors of InhA from Mycobacterium tuberculosis, a key enzyme in fatty acid synthesis. Compound d11, with 3,5-dichloro substituents, was the most potent, with an IC50 of 0.39 μM.[2]
Pyrrolidine Carboxamides	11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibition	A series of highly selective inhibitors were developed. PF-877423 demonstrated potent in vitro activity against both human and mouse enzymes and inhibited the conversion of cortisone to cortisol in vivo.[3]
Pyrrolidine Aryl Carboxamides	Anticancer Activity (Hepatocellular Carcinoma)	Analogues of OSU-2S induced apoptosis in cancer cells, possibly through the activation of PKCδ. Compound 10m showed potency comparable to OSU-2S and was about 2-folds more potent than Sorafenib.[4]
Sulphonamide Pyrrolidine Carboxamides	Antiplasmodial and Antioxidant Activity	Sixteen new derivatives exhibited single-digit micromolar activity against Plasmodium falciparum. Compound 10o showed promising binding affinity to P. falciparum N-myristoyltransferase.[5]
Pyrrolidine Derivatives	α-Amylase and α-Glucosidase Inhibition	Compounds were synthesized and evaluated for their potential in managing type-2 diabetes. Compound 3g was the most potent α-glucosidase inhibitor with an IC50 value of 18.04 μg/mL.[6]
Pyrrolidine Amide Derivatives	N-Acylethanolamine Acid Amidase (NAAA) Inhibition	Structure-activity relationship studies identified that small lipophilic 3-phenyl substituents were preferable for optimal potency in inhibiting NAAA, an enzyme involved in the degradation of fatty acid ethanolamides.[7]
Aryl Carboxamide Derivatives	Death-Associated Protein Kinase 1 (DAPK1) Inhibition	A novel series of aryl carboxamides were designed as potential DAPK1 inhibitors. The isonicotinamide derivative 4q was identified as a promising lead with an IC50 value of 1.09 µM.[8]

Potential Signaling Pathways and Experimental Considerations

Given the diverse targets of pyrrolidine-1-carboxamide derivatives, the potential signaling pathways they modulate are equally varied. For instance, inhibition of 11β-HSD1 would impact glucocorticoid signaling, relevant in metabolic diseases. Conversely, inhibition of DAPK1 could influence pathways related to apoptosis and autophagy, which are critical in cancer biology.[3][8]

The following diagram illustrates a generalized workflow for investigating the mechanism of action of a novel pyrrolidine-1-carboxamide derivative like N-Allylpyrrolidine-1-carboxamide, based on common experimental approaches found in the literature for related compounds.

Caption: A generalized workflow for elucidating the mechanism of action of a novel compound.

Methodologies for Key Experiments

To facilitate future research on N-Allylpyrrolidine-1-carboxamide, detailed methodologies for key experiments cited for related compounds are provided below.

Synthesis of Pyrrolidine Carboxamide Derivatives

A general procedure for the synthesis of amide derivatives, as exemplified by the synthesis of compound p21 in the study on InhA inhibitors, involves the following steps:

• Dissolve the amine (0.1 mmol) and the carboxylic acid (0.11 mmol) in dry dimethylformamide (3 mL).

• Add HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (50 mg, 0.13 mmol) and DIEA (N,N-Diisopropylethylamine) (50 μL, 0.3 mmol) to the solution at room temperature.

• Stir the reaction mixture for 5 hours.

• The final products can be used directly for biological screening without extensive purification, particularly in a high-throughput setting.[2]

Enzyme Inhibition Assay (α-Glucosidase)

The inhibitory activity against α-glucosidase can be determined as follows:

• Prepare various concentrations of the test compound (e.g., 20, 40, 60, 80, and 100 μg/mL).

• Mix each test sample with 10 μL of α-glucosidase enzyme solution (1 U/mL) and incubate for 20 minutes at 37 °C.

• Add 125 μL of 0.1 M phosphate buffer (pH 6.8).

• Initiate the reaction by adding 20 μL of 1 M p-nitrophenyl-α-D-glucopyranoside (p-NPG) substrate and incubate for an additional 30 minutes.

• Stop the reaction by adding 50 μL of 0.1 N Na2CO3.

• Measure the absorbance to determine the extent of inhibition and calculate the IC50 value.[6]

The following diagram illustrates the signaling pathway for DAPK1, a potential target for carboxamide derivatives.

Caption: Simplified signaling pathway of Death-Associated Protein Kinase 1 (DAPK1).

Conclusion

While the specific mechanism of action for N-Allylpyrrolidine-1-carboxamide remains to be elucidated, the extensive research on the broader class of pyrrolidine-1-carboxamide derivatives provides a solid foundation for future investigations. The diverse biological activities observed, ranging from enzyme inhibition to modulation of complex signaling pathways, underscore the therapeutic potential of this chemical scaffold. Future research efforts should focus on systematic screening of N-Allylpyrrolidine-1-carboxamide against a panel of known targets for related compounds, followed by detailed in vitro and in vivo characterization to uncover its unique pharmacological profile. The experimental protocols and conceptual frameworks presented in this guide offer a roadmap for such endeavors.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The development and SAR of pyrrolidine carboxamide 11beta-HSD1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of new pyrrolidine carboxamide analogues as potential chemotherapeutic agents for hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1 (DAPK1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In Silico Biological Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the In Vitro Stability of N-Allylpyrrolidine-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of November 2025, specific quantitative data on the in vitro stability of N-Allylpyrrolidine-1-carboxamide is not available in the public domain. This guide provides a comprehensive framework based on established methodologies for assessing the in vitro stability of related compounds, particularly pyrrolidine carboxamides. The experimental protocols and potential metabolic pathways described herein are representative and intended to guide future research.

Introduction

N-Allylpyrrolidine-1-carboxamide is a molecule of interest in drug discovery, featuring a pyrrolidine ring, a carboxamide linkage, and an N-allyl group. Understanding the in vitro stability of this compound is a critical step in early drug development, as it provides insights into its metabolic fate and potential liabilities such as rapid clearance or formation of reactive metabolites. This technical guide outlines the standard experimental approaches to evaluate the stability of N-Allylpyrrolidine-1-carboxamide in key biological matrices: plasma and liver microsomes.

Anticipated Stability Profile

Based on its structural motifs, the in vitro stability of N-Allylpyrrolidine-1-carboxamide is expected to be influenced by several factors:

• Carboxamide Group: Amide bonds can be susceptible to hydrolysis by plasma amidases and esterases, although they are generally more stable than ester bonds[1].

• Pyrrolidine Ring: The pyrrolidine moiety is a common scaffold in many biologically active compounds and can be a site for metabolism. The pyrrolidine ring can undergo oxidation, hydroxylation, and ring-opening, primarily mediated by cytochrome P450 (CYP) enzymes in the liver[2][3].

• N-Allyl Group: The allyl group may also be subject to metabolism, potentially through oxidation or other enzymatic transformations.

Experimental Protocols

The following sections detail standardized protocols for assessing the plasma and microsomal stability of a test compound like N-Allylpyrrolidine-1-carboxamide.

The objective of this assay is to determine the susceptibility of N-Allylpyrrolidine-1-carboxamide to enzymatic degradation by hydrolases present in plasma.

Methodology

• Preparation of Solutions:

  • A stock solution of N-Allylpyrrolidine-1-carboxamide is prepared in an organic solvent such as dimethyl sulfoxide (DMSO).

  • This stock solution is then diluted in pooled plasma (e.g., human, rat, mouse) to a final concentration, typically 1 µM. The final concentration of the organic solvent is kept low (e.g., <1%) to avoid affecting enzyme activity[4].

• Incubation:

  • The plasma-compound mixture is incubated in a controlled environment, usually at 37°C with gentle agitation[5].

  • Aliquots are collected at multiple time points (e.g., 0, 15, 30, 60, and 120 minutes)[5].

• Reaction Termination:

  • At each time point, the enzymatic reaction is stopped by adding a quenching solution, typically a cold organic solvent like acetonitrile or methanol, often containing an internal standard for analytical quantification[5].

• Sample Processing and Analysis:

  • The quenched samples are centrifuged to precipitate plasma proteins.

  • The supernatant, containing the remaining parent compound, is collected for analysis.

  • The concentration of N-Allylpyrrolidine-1-carboxamide is quantified using a validated analytical method, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis:

  • The percentage of the compound remaining at each time point is calculated relative to the concentration at time zero.

  • The natural logarithm of the percent remaining is plotted against time, and the slope of this line is used to determine the elimination rate constant (k).

  • The in vitro half-life (t½) is calculated using the formula: t½ = 0.693 / k .

This assay evaluates the susceptibility of N-Allylpyrrolidine-1-carboxamide to metabolism by Phase I enzymes, particularly cytochrome P450s, which are abundant in liver microsomes.

Methodology

• Preparation of Incubation Mixture:

  • A stock solution of N-Allylpyrrolidine-1-carboxamide is prepared in a suitable solvent (e.g., DMSO).

  • The test compound is added to a phosphate buffer (pH 7.4) containing liver microsomes (from human or other species) at a typical protein concentration of 0.5 mg/mL.

• Incubation and Reaction Initiation:

  • The mixture is pre-incubated at 37°C to reach thermal equilibrium.

  • The metabolic reaction is initiated by the addition of a nicotinamide adenine dinucleotide phosphate (NADPH) regenerating system. A control incubation without NADPH is also run to assess non-enzymatic degradation.

• Sampling and Reaction Termination:

  • Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The reaction is terminated at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing and Analysis:

  • Samples are centrifuged to pellet the microsomal proteins.

  • The supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis:

  • The percentage of compound remaining is calculated for each time point relative to the zero-minute sample.

  • The in vitro half-life (t½) is determined from the slope of the natural logarithm of the percent remaining versus time plot.

  • The intrinsic clearance (Clint) is calculated using the formula: Clint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / microsomal protein amount) .

Data Presentation

While no specific data exists for N-Allylpyrrolidine-1-carboxamide, the results of the aforementioned assays would typically be presented in tables for clear comparison.

Table 1: Hypothetical Plasma Stability Data

Time (min)	% Remaining (Mean ± SD)
0	100
15	95 ± 4.2
30	88 ± 5.1
60	75 ± 6.3
120	55 ± 7.8
Half-life (t½)	Calculated Value (min)

Table 2: Hypothetical Microsomal Stability Data

Time (min)	% Remaining (+NADPH)	% Remaining (-NADPH)
0	100	100
5	85 ± 3.9	98 ± 2.1
15	60 ± 4.5	97 ± 2.5
30	35 ± 5.0	96 ± 2.8
45	15 ± 3.2	95 ± 3.0
60	5 ± 1.8	94 ± 3.1
Half-life (t½)	Calculated Value (min)	> 60 min
Intrinsic Clearance (Clint)	Calculated Value (µL/min/mg)	Low

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows and a potential metabolic pathway.

Caption: Workflow for Plasma Stability Assay.

Caption: Workflow for Microsomal Stability Assay.

Caption: Hypothetical Metabolic Pathways.

Conclusion

While direct experimental data for N-Allylpyrrolidine-1-carboxamide is currently lacking, this guide provides the necessary framework for its in vitro stability assessment. The described plasma and microsomal stability assays are fundamental in drug discovery for identifying potential metabolic liabilities. Based on its chemical structure, N-Allylpyrrolidine-1-carboxamide may undergo hydrolysis of the amide bond and/or CYP-mediated oxidation of the pyrrolidine ring and N-allyl group. The execution of these assays will provide crucial data to guide the optimization of this and related compounds in drug development programs.

References

• 1. Plasma Stability Assay - Creative Bioarray [dda.creative-bioarray.com]
• 2. Biotransformation of Daclatasvir In Vitro and in Nonclinical Species: Formation of the Main Metabolite by Pyrrolidine δ-Oxidation and Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro metabolic transformations of 2,4-dipyrrolidinylpyrimidine: a chemical probe for P450-mediated oxidation of tirilazad mesylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Plasma Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Uncharted Territory: The Therapeutic Potential of N-Allylpyrrolidine-1-carboxamide

A comprehensive review of available scientific literature reveals a significant gap in the understanding of the specific therapeutic targets and pharmacological profile of N-Allylpyrrolidine-1-carboxamide. To date, no preclinical or clinical studies have been published that detail the mechanism of action, binding affinities, or efficacy of this particular compound. This technical guide, therefore, aims to provide a broader context by exploring the therapeutic landscape of structurally related N-allyl-pyrrolidine and pyrrolidine-1-carboxamide derivatives, offering insights into potential avenues of research for the title compound.

While direct data on N-Allylpyrrolidine-1-carboxamide is absent, the broader families of N-allyl-pyrrolidine and pyrrolidine-1-carboxamide derivatives have been the subject of various pharmacological investigations. These studies suggest a diverse range of potential therapeutic applications, from central nervous system disorders to infectious diseases and cancer.

The Therapeutic Landscape of Pyrrolidine Derivatives

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic drugs. Its conformational flexibility and the ability to introduce a wide variety of substituents have made it an attractive starting point for drug discovery programs.

Potential Therapeutic Areas for Pyrrolidine-1-Carboxamide Analogs:

• Anticonvulsant Activity: A series of N-(substituted phenyl) pyrrolidine-2-carboxamide derivatives have been synthesized and evaluated for their anticonvulsant effects using the maximal electroshock seizure (MES) test in mice. Several of these compounds were found to be active in MES tests without exhibiting neurotoxicity.

• Anticancer Properties: Researchers have designed and synthesized novel pyrrolidine aryl carboxamide derivatives as potential chemotherapeutic agents for hepatocellular carcinoma. The most effective of these compounds were found to induce apoptosis in cancer cells.

• Inhibition of Mycobacterium tuberculosis: Pyrrolidine carboxamides have been identified as a novel class of inhibitors of InhA, the enoyl acyl carrier protein reductase from Mycobacterium tuberculosis. This enzyme is a key component of the mycobacterial fatty acid elongation cycle, making it a validated antimicrobial target.

• Enzyme Inhibition for Diabetes: Certain pyrrolidine derivatives have been investigated as inhibitors of α-amylase and α-glucosidase, enzymes involved in carbohydrate digestion. Inhibition of these enzymes can be a therapeutic strategy for managing type 2 diabetes.

• Anti-inflammatory Effects: Some pyrrolidine derivatives have been explored as potential non-steroidal anti-inflammatory drugs (NSAIDs) by targeting cyclooxygenase (COX) enzymes.

The Influence of the N-Allyl Moiety

The introduction of an N-allyl group can significantly modulate the pharmacological properties of a molecule. While specific data for N-Allylpyrrolidine-1-carboxamide is unavailable, studies on other N-allyl substituted compounds provide some clues:

• Central Nervous System Activity: N-allyl derivatives of phencyclidine (PCP) have been shown to exhibit PCP-like behavioral effects in mice, although with lower potency. This suggests that the N-allyl group is compatible with binding to certain CNS targets.

• Modulation of Neurotransmitter Transporters: In the context of milnacipran derivatives, which are serotonin-norepinephrine reuptake inhibitors (SNRIs), replacing an ethyl group with an allyl moiety has been found to increase potency at the norepinephrine transporter. This highlights the potential of the N-allyl group to influence interactions with key proteins in the central nervous system.

• Sodium Channel Blockade: A novel series of pyrrolidine derivatives have been synthesized and evaluated as potent sodium channel blockers for the potential treatment of ischemic stroke.

Future Directions and Research Imperatives

The absence of specific data for N-Allylpyrrolidine-1-carboxamide underscores the need for foundational research to elucidate its pharmacological profile. The following experimental workflow is proposed as a starting point for investigating the potential therapeutic targets of this compound.

Caption: A proposed experimental workflow for the identification and validation of therapeutic targets for N-Allylpyrrolidine-1-carboxamide.

Conclusion

While the therapeutic potential of N-Allylpyrrolidine-1-carboxamide remains to be elucidated, the rich pharmacology of the broader pyrrolidine class of compounds provides a strong rationale for further investigation. The diverse activities observed for related molecules, including anticonvulsant, anticancer, antimicrobial, and CNS-modulatory effects, suggest that N-Allylpyrrolidine-1-carboxamide could hold promise as a novel therapeutic agent. A systematic approach, beginning with broad screening and progressing through target validation and lead optimization, will be crucial in uncovering the potential clinical applications of this compound. Researchers, scientists, and drug development professionals are encouraged to undertake these foundational studies to unlock the therapeutic value that N-Allylpyrrolidine-1-carboxamide may hold.

An In-depth Technical Guide on the Spectroscopic Data for N-Allylpyrrolidine-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for N-Allylpyrrolidine-1-carboxamide, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Due to the limited availability of published experimental data for this specific compound, this guide presents a plausible synthetic route and predicted spectroscopic characteristics based on data from closely related compounds and established spectroscopic principles.

Synthesis of N-Allylpyrrolidine-1-carboxamide

A feasible synthetic pathway for N-Allylpyrrolidine-1-carboxamide involves the acylation of pyrrolidine with allyl isocyanate or a related acylating agent. A general procedure, adapted from the synthesis of similar carboxamides, is outlined below.[1][2]

Experimental Protocol: Synthesis

To a solution of pyrrolidine (1.0 equivalent) in a suitable aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) at 0 °C, allyl isocyanate (1.0 equivalent) is added dropwise. The reaction mixture is stirred at room temperature for several hours until completion, monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield N-Allylpyrrolidine-1-carboxamide.

A visual representation of this synthetic workflow is provided below.

References

• 1. N-p-Tolyl­pyrrolidine-1-carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

N-Allylpyrrolidine-1-carboxamide Structure-Activity Relationship (SAR) Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of pyrrolidine carboxamide derivatives, with a focus on the core structure of N-Allylpyrrolidine-1-carboxamide. Due to the limited direct studies on the N-allyl variant, this paper extrapolates SAR principles from closely related N-substituted pyrrolidine carboxamides investigated as inhibitors of various enzymes, including enoyl-acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis and α-glucosidase. This document offers a comprehensive overview of the synthetic strategies, biological activities, and the molecular interactions governing the inhibitory potential of this class of compounds.

Introduction to Pyrrolidine Carboxamides in Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, valued for its three-dimensional structure which allows for the precise spatial orientation of substituents. This feature is crucial for effective interaction with biological targets. Carboxamide derivatives of pyrrolidine have demonstrated a wide range of biological activities, positioning them as promising candidates for the development of novel therapeutics. This guide will delve into the key structural modifications of the pyrrolidine carboxamide core and their impact on biological activity, providing a framework for the rational design of more potent and selective inhibitors.

Structure-Activity Relationship (SAR) Analysis

The biological activity of pyrrolidine carboxamides is significantly influenced by the nature and position of substituents on both the pyrrolidine ring and the carboxamide nitrogen. The following sections summarize the key SAR findings from studies on analogous compounds.

Substitutions on the Pyrrolidine Ring

The core pyrrolidine structure is critical for establishing key interactions with target enzymes. For instance, in the context of InhA inhibition, the oxygen atom of the pyrrolidine carbonyl group is involved in a crucial dual hydrogen bonding network with the catalytic residue Tyr158 and the NAD+ cofactor. Modifications at other positions of the pyrrolidine ring can modulate the compound's affinity and selectivity.

N-Substituent Modifications on the Carboxamide

The substituent attached to the carboxamide nitrogen plays a pivotal role in determining the inhibitory potency. While direct SAR data for an N-allyl group is scarce, studies on various N-aryl and N-alkyl substituents provide valuable insights.

Table 1: SAR of Pyrrolidine Carboxamide Derivatives as InhA Inhibitors

Compound ID	N-Substituent	Aryl Substituent on Pyrrolidine	IC50 (µM)	Reference
s1	Phenyl	None	~10	[1]
s6	Phenyl	3-Cl	>10	[1]
d3	Phenyl	3,4-diCl	5.85	[1]
d10	Phenyl	3,5-diF	1.63	[1]
d11	Phenyl	3,5-diCl	0.39	[1]
d15	Phenyl	3-Cl, 4-F	8.87	[1]

Data extracted from a study on pyrrolidine carboxamides as InhA inhibitors. The table highlights the effect of substitutions on the N-phenyl ring.

From the data, it is evident that substitutions on the N-aryl group significantly impact inhibitory activity against InhA. For instance, the presence of symmetric 3,5-dichloro substituents on the phenyl ring (compound d11) leads to a substantial increase in potency compared to the unsubstituted analog (s1).[1] This suggests that the electronic and steric properties of the N-substituent are critical for optimal interaction with the enzyme's active site.

Table 2: SAR of Pyrrolidine Derivatives as α-Glucosidase and α-Amylase Inhibitors

Compound ID	N-Substituent on Carboxamide	Modifications	α-Glucosidase IC50 (µg/mL)	α-Amylase IC50 (µg/mL)	Reference
3a	Phenyl	-	47.19	36.32	[2]
3f	4-Fluorophenyl	-	27.51	-	[2]
3g	4-Methoxyphenyl	-	18.04	26.24	[2]

Data extracted from a study on pyrrolidine derivatives as α-glucosidase and α-amylase inhibitors. The table shows the influence of substituents on the N-phenyl ring of the carboxamide.

In the context of α-glucosidase and α-amylase inhibition, electron-donating groups on the N-phenyl ring appear to enhance activity. The 4-methoxy analogue (3g) demonstrated noteworthy inhibitory activity against both enzymes.[2]

Experimental Protocols

This section provides detailed methodologies for the synthesis and biological evaluation of N-substituted pyrrolidine carboxamides, based on established protocols in the literature.

General Synthesis of N-Substituted Pyrrolidine-1-carboxamides

A common method for the synthesis of N-substituted pyrrolidine-1-carboxamides involves the coupling of a pyrrolidine carboxylic acid with a primary amine.

Protocol:

• Acid Chloride Formation: To a solution of the desired pyrrolidine carboxylic acid (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add oxalyl chloride or thionyl chloride (1.1-1.5 equivalents) and a catalytic amount of dimethylformamide (DMF) at 0 °C. Stir the reaction mixture at room temperature for 1-2 hours until the evolution of gas ceases. The solvent is then removed under reduced pressure to yield the crude acid chloride.

• Amide Coupling: Dissolve the crude acid chloride in an anhydrous aprotic solvent like DCM or THF. To this solution, add the desired primary amine (e.g., allylamine) (1 equivalent) and a base such as triethylamine or diisopropylethylamine (2-3 equivalents) at 0 °C. Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up and Purification: Upon completion of the reaction (monitored by TLC), quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure N-allylpyrrolidine-1-carboxamide.

In Vitro InhA Inhibition Assay

The inhibitory activity against Mycobacterium tuberculosis InhA can be determined by monitoring the oxidation of NADH spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Assay Buffer: 30 mM PIPES, pH 6.8.

  • InhA enzyme solution: Prepare a stock solution of purified InhA in the assay buffer. The final concentration in the assay is typically around 50 nM.

  • NADH solution: Prepare a stock solution of NADH in the assay buffer. The final concentration in the assay is typically 100 µM.

  • Substrate solution: Prepare a stock solution of 2-trans-dodecenoyl-coenzyme A (DD-CoA) in the assay buffer. The final concentration in the assay is typically 50 µM.

  • Inhibitor solutions: Prepare stock solutions of the test compounds (e.g., N-allylpyrrolidine-1-carboxamide derivatives) in DMSO.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, NADH solution, and the inhibitor solution (or DMSO for control).

  • Initiate the reaction by adding the InhA enzyme solution.

  • Immediately after, add the DD-CoA substrate solution.

  • Monitor the decrease in absorbance at 340 nm for 10 minutes at 25 °C using a microplate reader.

• Data Analysis:

  • Calculate the initial velocity of the reaction from the linear portion of the absorbance vs. time curve.

  • Determine the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[3]

In Vitro α-Glucosidase Inhibition Assay

The inhibitory activity against α-glucosidase can be determined by measuring the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).

Protocol:

• Reagent Preparation:

  • Phosphate Buffer: 100 mM, pH 6.8.

  • α-Glucosidase enzyme solution: Prepare a 1 U/mL solution of α-glucosidase in the phosphate buffer.

  • Substrate solution: Prepare a 5 mM solution of pNPG in the phosphate buffer.

  • Inhibitor solutions: Prepare various concentrations of the test compounds in a suitable solvent (e.g., DMSO).

  • Stop solution: 0.1 M Sodium Carbonate (Na2CO3).

• Assay Procedure:

  • In a test tube or 96-well plate, mix 0.1 mL of the α-glucosidase solution with 0.2 mL of the inhibitor solution.

  • Add 0.5 mL of the phosphate buffer and incubate the mixture at 37 °C for 15 minutes.

  • Initiate the reaction by adding 0.2 mL of the pNPG substrate solution.

  • Incubate the reaction mixture at 37 °C for 20 minutes.

  • Stop the reaction by adding the sodium carbonate solution.

• Data Analysis:

  • Measure the absorbance of the resulting p-nitrophenol at 405 nm.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[4]

Signaling Pathways and Experimental Workflows

Visualizing the biological context and the experimental approach is crucial for understanding the SAR of these compounds. The following diagrams, generated using Graphviz, illustrate the targeted signaling pathway and a typical experimental workflow.

Fatty Acid Biosynthesis (FAS-II) Pathway in Mycobacterium tuberculosis

The FAS-II pathway is essential for the synthesis of mycolic acids, a key component of the mycobacterial cell wall. InhA is a critical enzyme in this pathway, making it an attractive target for anti-tuberculosis drugs.

Caption: The bacterial FAS-II pathway, a target for pyrrolidine carboxamides.

General Workflow for SAR Studies

The process of conducting SAR studies involves a systematic cycle of design, synthesis, and biological evaluation.

Caption: A typical workflow for structure-activity relationship studies.

Conclusion

This technical guide has provided a comprehensive overview of the structure-activity relationships of N-substituted pyrrolidine carboxamides, using N-Allylpyrrolidine-1-carboxamide as a core reference structure. The presented data and protocols offer a solid foundation for researchers and drug development professionals working on the design and optimization of novel inhibitors based on this versatile scaffold. The key takeaway is that the biological activity of these compounds can be finely tuned by strategic modifications of the substituents on the pyrrolidine ring and the carboxamide nitrogen. Future studies focusing specifically on the N-allyl group and its bioisosteric replacements will be crucial for further elucidating the full therapeutic potential of this chemical class.

References

• 1. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Mycobacterium tuberculosis InhA Inhibitors by Binding Sites Comparison and Ligands Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. α-Glucosidase inhibition assay [bio-protocol.org]

The Genesis and Advancement of Pyrrolidine Carboxamides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine ring, a five-membered saturated heterocycle containing a nitrogen atom, is a cornerstone of numerous natural products and synthetic compounds of significant biological importance. Its unique structural features, including its non-planar, puckered conformation and the basicity of the nitrogen atom, make it a versatile scaffold in medicinal chemistry. When functionalized with a carboxamide group, the resulting pyrrolidine carboxamides emerge as a class of compounds with a rich history of discovery and a broad spectrum of pharmacological activities. This technical guide provides an in-depth exploration of the discovery, history, and key developments of pyrrolidine carboxamides, with a focus on their synthesis, biological activities, and therapeutic potential.

A Historical Perspective: From a Privileged Scaffold to Potent Bioactive Agents

The pyrrolidine nucleus is a fundamental component of the amino acid L-proline, a ubiquitous building block in peptides and proteins. This natural prevalence undoubtedly sparked early interest in the chemistry of pyrrolidine derivatives. The journey of pyrrolidine carboxamides from simple derivatives to highly potent and selective drug candidates has been driven by advancements in synthetic organic chemistry and a deeper understanding of biological targets.

A significant turning point in the history of pyrrolidine carboxamides was the discovery of their diverse biological activities. Early investigations likely focused on simple modifications of the proline structure, leading to the serendipitous discovery of compounds with interesting pharmacological properties. Over time, more systematic approaches, including high-throughput screening and structure-activity relationship (SAR) studies, have propelled the development of highly potent and selective pyrrolidine carboxamides targeting a range of diseases.

Key Milestones in Pyrrolidine Carboxamide Research

The evolution of pyrrolidine carboxamides as a significant class of bioactive molecules can be marked by several key discoveries and the development of novel synthetic methodologies.

• Early Synthetic Explorations: The foundational methods for synthesizing pyrrolidine carboxamides involved the straightforward coupling of pyrrolidine-2-carboxylic acid (proline) or its activated derivatives with various amines. These methods, while fundamental, paved the way for the creation of initial compound libraries for biological screening.

• Discovery of Anticonvulsant Properties: A notable area of early interest was the investigation of pyrrolidine derivatives for their effects on the central nervous system. This led to the discovery of pyrrolidine carboxamides with significant anticonvulsant activity, as demonstrated in preclinical models like the Maximal Electroshock Seizure (MES) test.

• Emergence as Enzyme Inhibitors: A major breakthrough was the identification of pyrrolidine carboxamides as potent inhibitors of various enzymes. A prime example is their discovery as inhibitors of the enoyl-acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis, the causative agent of tuberculosis. This finding opened up a new avenue for the development of novel anti-tubercular agents. Another important class of targets includes 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), implicated in metabolic diseases.

• Advancements in Synthetic Methodologies: The development of more sophisticated synthetic techniques has greatly expanded the chemical space accessible for pyrrolidine carboxamides. The advent of multi-component reactions, such as the Ugi reaction, and stereoselective methods, like the 1,3-dipolar cycloaddition, has enabled the efficient synthesis of complex and diverse libraries of these compounds.

Core Synthetic Methodologies

The synthesis of pyrrolidine carboxamides can be broadly categorized into two main approaches: the functionalization of a pre-existing pyrrolidine ring and the construction of the pyrrolidine ring itself.

Amide Bond Formation from L-Proline and its Derivatives

This is the most direct and widely used method for the synthesis of pyrrolidine-2-carboxamides. It leverages the readily available chiral pool of L-proline.

• Activation of L-Proline: L-proline (1 equivalent) is suspended in a suitable solvent such as acetyl chloride. To this suspension, a chlorinating agent like phosphorus pentachloride (PCl5) (0.8 to 1.5 equivalents) is added portion-wise under anhydrous conditions. The reaction mixture is typically warmed to facilitate the formation of pyrrolidine-2-carbonyl chloride.

• Amide Coupling: The resulting pyrrolidine-2-carbonyl chloride is then reacted with a substituted aniline (1 equivalent) in an appropriate solvent like dry acetone, often in the presence of a base to neutralize the HCl generated. The reaction is usually carried out at reflux for several hours.

• Work-up and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then subjected to a standard aqueous work-up, followed by purification, typically by recrystallization or column chromatography, to yield the desired N-(substituted phenyl)pyrrolidine-2-carboxamide.

Caption: Workflow for L-Proline based pyrrolidine carboxamide synthesis.

1,3-Dipolar Cycloaddition

This powerful method allows for the stereoselective construction of the pyrrolidine ring from non-cyclic precursors. It involves the reaction of an azomethine ylide (the 1,3-dipole) with a dipolarophile (typically an alkene).

• Generation of the Azomethine Ylide: The azomethine ylide is generated in situ from the condensation of an isatin derivative (1 equivalent) and an α-amino acid such as sarcosine or L-proline (1.2 equivalents) in a suitable solvent like ethanol or methanol.

• Cycloaddition Reaction: To the solution containing the in situ generated azomethine ylide, a dipolarophile such as a 1,4-enedione derivative (1.2 equivalents) is added. The reaction is typically stirred at room temperature for several hours.

• Isolation and Purification: The product often precipitates from the reaction mixture and can be collected by filtration. Further purification can be achieved by recrystallization from a suitable solvent to afford the pure spiro-pyrrolidine-oxindole.

Caption: Schematic of 1,3-Dipolar Cycloaddition for pyrrolidine synthesis.

Ugi Multicomponent Reaction

The Ugi four-component reaction (Ugi-4CR) is a highly efficient method for generating molecular diversity. It involves the reaction of an aldehyde or ketone, an amine, a carboxylic acid, and an isocyanide in a one-pot synthesis.

• Ugi Reaction: An aldehyde (1 equivalent), an amine (1 equivalent), a carboxylic acid (1 equivalent), and an isocyanide (1 equivalent) are mixed in a suitable solvent, such as methanol. The reaction is typically stirred at room temperature for 24-48 hours.

• Subsequent Transformation: The product of the Ugi reaction can then undergo further transformations, such as an olefination reaction, to yield more complex pyrrolidine carboxamide derivatives. The specific conditions for this second step will depend on the nature of the Ugi product and the desired final compound.

• Purification: The final product is purified using standard techniques such as column chromatography.

Caption: The four components of the Ugi reaction.

Biological Activities and Therapeutic Applications

Pyrrolidine carboxamides have demonstrated a remarkable range of biological activities, leading to their investigation for various therapeutic applications.

Anticonvulsant Activity

A number of N-(substituted phenyl)pyrrolidine-2-carboxamide derivatives have shown potent anticonvulsant activity in the Maximal Electroshock Seizure (MES) test, a standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.

• Animal Model: Male Swiss albino mice are typically used for this assay.

• Compound Administration: The test compounds are administered intraperitoneally (i.p.) at various doses (e.g., 30, 100, 300 mg/kg) to groups of mice.

• Induction of Seizure: At a predetermined time after compound administration (e.g., 30 minutes and 4 hours), a maximal electroshock (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal electrodes.

• Observation: The mice are observed for the presence or absence of the hind limb tonic extensor component of the seizure. Abolition of this component is taken as the endpoint indicating protection.

• Neurotoxicity Assessment: A rotorod test is often performed to assess any potential motor impairment caused by the test compounds.

Table 1: Anticonvulsant Activity of selected N-(substituted phenyl)pyrrolidine-2-carboxamides

Compound	Substitution	Dose (mg/kg, i.p.)	MES Test (% Protection at 0.5h)
3a	2-Cl	30	100
3d	4-Cl	30	100
Phenytoin	-	30	100

Data presented is a selection for illustrative purposes.

Anti-tubercular Activity: InhA Inhibition

Pyrrolidine carboxamides have been identified as a novel class of inhibitors of Mycobacterium tuberculosis InhA, a key enzyme in the fatty acid biosynthesis pathway II (FAS-II). Inhibition of InhA disrupts the synthesis of mycolic acids, essential components of the mycobacterial cell wall.

• Enzyme and Substrate Preparation: Recombinant InhA is purified and prepared in an appropriate assay buffer. The substrate, 2-trans-dodecenoyl-CoA, and the cofactor, NADH, are also prepared in the assay buffer.

• Assay Procedure: The assay is typically performed in a 96-well plate format. The test compounds (pyrrolidine carboxamides) are pre-incubated with the InhA enzyme and NADH for a defined period.

• Reaction Initiation and Monitoring: The enzymatic reaction is initiated by the addition of the substrate. The rate of NADH consumption is monitored by measuring the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis: The initial reaction velocities are calculated, and the percentage of inhibition for each compound concentration is determined. IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are then calculated from dose-response curves.

Table 2: InhA Inhibitory Activity of selected Pyrrolidine Carboxamides

Compound	R1	R2	IC50 (µM)
d6	H	H	10.05
s1	H	H	~10
d11	3,5-di-Cl	H	0.39
p24	3-CF3	H	0.39
p64	3-CF3, 5-Cl	H	0.062

Data presented is a selection for illustrative purposes. The core structure is a pyrrolidine carboxamide with variations on the phenyl ring.

Caption: Mechanism of action of pyrrolidine carboxamides as InhA inhibitors.

Other Therapeutic Areas

The versatility of the pyrrolidine carboxamide scaffold has led to its exploration in a multitude of other therapeutic areas, including:

• Anti-cancer: Certain derivatives have shown promising anti-proliferative activity against various cancer cell lines.

• Anti-inflammatory: By targeting enzymes such as 11β-HSD1, these compounds have potential in treating metabolic and inflammatory disorders.

• Antimicrobial: Beyond tuberculosis, pyrrolidine carboxamides have been investigated as antibacterial and antifungal agents.

• Neurodegenerative Diseases: The modulation of targets within the central nervous system continues to be an active area of research.

Conclusion and Future Directions

The journey of pyrrolidine carboxamides from simple amino acid derivatives to a diverse and potent class of bioactive molecules is a testament to the power of medicinal chemistry. The foundational understanding of their synthesis, coupled with the development of innovative synthetic methodologies, has enabled the exploration of a vast chemical space, leading to the discovery of compounds with significant therapeutic potential.

The future of pyrrolidine carboxamide research lies in the continued application of modern drug discovery principles. Structure-based drug design, guided by the crystal structures of target enzymes complexed with these inhibitors, will facilitate the rational design of more potent and selective molecules. The use of computational modeling will further aid in predicting binding affinities and optimizing pharmacokinetic properties.

Furthermore, the exploration of novel biological targets for this privileged scaffold will undoubtedly uncover new therapeutic opportunities. As our understanding of disease biology deepens, the versatility of the pyrrolidine carboxamide core will continue to be leveraged in the quest for novel and effective medicines. The rich history of this compound class serves as a strong foundation for future innovations in drug discovery and development.

Pyrrolidine Carboxamides: A Novel Class of Enoyl-Acyl Carrier Protein Reductase (InhA) Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of pyrrolidine carboxamides as a promising class of enzyme inhibitors targeting the enoyl-acyl carrier protein reductase (InhA) of Mycobacterium tuberculosis, the causative agent of tuberculosis. This document details their mechanism of action, structure-activity relationships, quantitative inhibitory data, and the experimental protocols for their synthesis and evaluation.

Introduction

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis necessitates the discovery of novel therapeutic agents that act on new molecular targets. InhA, a key enzyme in the mycobacterial fatty acid elongation cycle (FAS-II), is a validated and effective target for antimicrobial drugs.[1][2][3] The FAS-II pathway is responsible for the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[4][5][6][7] Inhibition of InhA disrupts this pathway, compromising the integrity of the cell wall and leading to bacterial death.[4][8] Pyrrolidine carboxamides have been identified as a novel and potent class of InhA inhibitors through high-throughput screening and subsequent optimization.[2][3][9]

Mechanism of Action and Signaling Pathway

Pyrrolidine carboxamides act as direct inhibitors of InhA, binding to the enzyme's active site.[2][3][9] This binding is often dependent on the presence of the NADH cofactor.[10] The inhibition of InhA blocks the reduction of long-chain trans-2-enoyl-ACP, a critical step in the elongation of fatty acids required for mycolic acid biosynthesis.[7][8]

The FAS-II pathway in Mycobacterium tuberculosis is a multi-enzyme system that sequentially elongates acyl carrier protein (ACP)-linked fatty acids. The key steps are outlined in the signaling pathway diagram below.

References

• 1. CoMFA based de novo design of pyrrolidine carboxamides as inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New Approaches to Target the Mycolic Acid Biosynthesis Pathway for the Development of Tuberculosis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Direct inhibitors of InhA active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of N-Allylpyrrolidine-1-carboxamide: A Detailed Laboratory Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the laboratory synthesis of N-Allylpyrrolidine-1-carboxamide, a valuable building block in medicinal chemistry and drug discovery. The synthesis involves the nucleophilic addition of pyrrolidine to allyl isocyanate, a reliable and high-yielding method for the formation of N,N'-disubstituted ureas. This protocol includes detailed experimental procedures, a summary of quantitative data, and a visual representation of the synthesis workflow.

Reaction Scheme

The synthesis of N-Allylpyrrolidine-1-carboxamide proceeds via the reaction of pyrrolidine with allyl isocyanate. The lone pair of electrons on the nitrogen atom of pyrrolidine attacks the electrophilic carbon atom of the isocyanate group, leading to the formation of a stable urea linkage.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of N-Allylpyrrolidine-1-carboxamide.

Parameter	Value
Reactants	Pyrrolidine, Allyl Isocyanate
Molar Ratio	1:1 (Pyrrolidine:Allyl Isocyanate)
Solvent	Dichloromethane (DCM)
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours
Theoretical Yield	Based on the limiting reagent
Expected Product Phase	Solid

Experimental Protocol

This section details the step-by-step methodology for the synthesis of N-Allylpyrrolidine-1-carboxamide.

Materials:

• Pyrrolidine (C₄H₉N)

• Allyl isocyanate (C₄H₅NO)

• Dichloromethane (DCM), anhydrous

• Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Standard glassware for work-up and purification

• Thin-layer chromatography (TLC) plates (silica gel)

• Column chromatography apparatus (if necessary)

• NMR tubes and solvents (e.g., CDCl₃)

• FT-IR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add pyrrolidine (1.0 eq).

  • Dissolve the pyrrolidine in anhydrous dichloromethane (DCM).

  • Cool the flask to 0 °C using an ice bath.

• Addition of Allyl Isocyanate:

  • In a separate dropping funnel, prepare a solution of allyl isocyanate (1.0 eq) in anhydrous DCM.

  • Add the allyl isocyanate solution dropwise to the stirred pyrrolidine solution at 0 °C over a period of 30 minutes.

• Reaction:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Continue stirring at room temperature for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding a small amount of water.

  • Transfer the mixture to a separatory funnel and wash with water and then with brine.

  • Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the organic layer using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

• Characterization:

  • Characterize the purified N-Allylpyrrolidine-1-carboxamide using standard analytical techniques:

    • ¹H NMR and ¹³C NMR: To confirm the chemical structure.

    • FT-IR: To identify the characteristic functional groups (e.g., C=O stretch of the urea).

    • Mass Spectrometry: To determine the molecular weight of the product.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of N-Allylpyrrolidine-1-carboxamide.

Caption: Workflow for the synthesis of N-Allylpyrrolidine-1-carboxamide.

This protocol provides a clear and detailed guide for the synthesis of N-Allylpyrrolidine-1-carboxamide. By following these procedures, researchers can reliably produce this compound for use in various research and development applications. As with all laboratory procedures, appropriate safety precautions should be taken, including the use of personal protective equipment and working in a well-ventilated fume hood.

Application Notes and Protocols: High-Throughput Screening Assays for N-Allylpyrrolidine-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Allylpyrrolidine-1-carboxamide belongs to the pyrrolidine carboxamide class of compounds, a scaffold that has garnered significant interest in drug discovery due to its presence in a variety of biologically active molecules. Pyrrolidine derivatives are versatile scaffolds, and their derivatives have been investigated for a range of therapeutic applications, including as inhibitors of enzymes such as Dipeptidyl peptidase-IV and Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis. High-throughput screening (HTS) is a critical tool in identifying novel bioactive compounds from large chemical libraries and is essential for evaluating the therapeutic potential of molecules like N-Allylpyrrolidine-1-carboxamide.

This document provides detailed application notes and protocols for proposed high-throughput screening assays to identify and characterize the biological activity of N-Allylpyrrolidine-1-carboxamide and its analogs. The protocols are designed to be adaptable for various biological targets. As a primary example, we will focus on an enzyme inhibition assay targeting InhA, a validated target for pyrrolidine carboxamides.

Hypothetical Target: Enoyl Acyl Carrier Protein Reductase (InhA)

InhA is a key enzyme in the mycobacterial fatty acid synthase-II (FAS-II) pathway, which is essential for the synthesis of mycolic acids, crucial components of the mycobacterial cell wall. Inhibition of InhA disrupts this pathway, leading to bacterial cell death. Several pyrrolidine carboxamides have been identified as potent InhA inhibitors through high-throughput screening, making this a relevant and promising target for N-Allylpyrrolidine-1-carboxamide.

High-Throughput Screening Workflow

The overall workflow for screening N-Allylpyrrolidine-1-carboxamide against a target like InhA involves several stages, from initial screening to lead optimization.

Caption: High-throughput screening cascade for hit identification and validation.

Application Note 1: Homogeneous Fluorescence Polarization (FP)-Based InhA Inhibition Assay

Principle

This assay measures the inhibition of InhA enzymatic activity. It is a competitive binding assay that utilizes fluorescence polarization. A fluorescently labeled ligand (probe) that binds to InhA is displaced by the substrate during the enzymatic reaction, leading to a decrease in fluorescence polarization. Inhibitors of InhA will prevent the substrate from binding, thus maintaining a high polarization signal. This "mix-and-read" format is highly amenable to HTS.

Experimental Protocol

Materials and Reagents:

• Recombinant purified InhA enzyme

• NADH (co-factor)

• Fluorescently labeled substrate analog (e.g., BODIPY-labeled fatty acyl substrate)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.01% Tween-20, 1 mM DTT

• N-Allylpyrrolidine-1-carboxamide and other test compounds dissolved in DMSO

• 384-well, low-volume, black microplates

• Plate reader capable of fluorescence polarization measurements

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of test compounds (from a 10 mM stock in DMSO) into the assay plates. For the primary screen, a final concentration of 10 µM is typical. Include positive (known InhA inhibitor) and negative (DMSO vehicle) controls.

• Enzyme and Co-factor Addition: Prepare a solution of InhA and NADH in assay buffer. Add 5 µL of this solution to each well of the assay plate. The final concentration of InhA should be in the low nanomolar range, determined empirically during assay development.

• Incubation: Incubate the plates at room temperature for 15 minutes to allow for compound binding to the enzyme.

• Reaction Initiation: Prepare a solution of the fluorescently labeled substrate analog in assay buffer. Add 5 µL of this solution to each well to initiate the enzymatic reaction.

• Final Incubation: Incubate the plates at room temperature for 30-60 minutes, protected from light.

• Data Acquisition: Read the fluorescence polarization on a compatible plate reader.

Data Presentation

Table 1: Hypothetical Primary HTS Data for N-Allylpyrrolidine-1-carboxamide Analogs

Compound ID	Structure	% Inhibition at 10 µM	Hit Flag
NAPC-001	N-Allylpyrrolidine-1-carboxamide	65.2	Yes
NAPC-002	Analog with ethyl group	25.8	No
NAPC-003	Analog with phenyl group	88.9	Yes
Positive Control	Known InhA Inhibitor	98.5	N/A
Negative Control	DMSO	0.5	N/A

Table 2: Dose-Response Data for Confirmed Hits

Compound ID	IC50 (µM)	Hill Slope
NAPC-001	7.8	1.1
NAPC-003	0.95	1.0

Application Note 2: Cell-Based Assay for Antimycobacterial Activity

Principle

Following the identification of potent InhA inhibitors in a biochemical assay, it is crucial to determine if these compounds have activity against whole bacterial cells. This phenotypic assay measures the ability of a compound to inhibit the growth of Mycobacterium bovis BCG (a surrogate for M. tuberculosis) using a resazurin-based viability indicator. Viable, metabolically active cells reduce blue resazurin to pink, fluorescent resorufin.

Experimental Protocol

Materials and Reagents:

• Mycobacterium bovis BCG strain

• Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase) and Tween-80

• Resazurin sodium salt solution (0.025% w/v in PBS)

• Test compounds dissolved in DMSO

• 96-well clear-bottom, black microplates

• Plate reader capable of fluorescence intensity measurement

Procedure:

• Bacterial Culture Preparation: Grow M. bovis BCG to mid-log phase (OD600 ≈ 0.5-0.8). Dilute the culture in fresh 7H9 broth to the desired inoculum density.

• Compound Plating: Serially dilute the test compounds in DMSO and then in 7H9 broth. Add 100 µL of the compound dilutions to the assay plates.

• Inoculation: Add 100 µL of the diluted bacterial culture to each well. Include positive (e.g., isoniazid) and negative (DMSO vehicle) controls.

• Incubation: Incubate the plates at 37°C for 5-7 days.

• Viability Assessment: Add 20 µL of resazurin solution to each well and incubate for an additional 12-24 hours at 37°C.

• Data Acquisition: Measure the fluorescence intensity (Excitation: 560 nm, Emission: 590 nm).

Data Presentation

Table 3: Antimycobacterial Activity of Lead Compounds

Compound ID	Minimum Inhibitory Concentration (MIC90) (µM)
NAPC-001	> 50
NAPC-003	5.2
Isoniazid (Control)	0.5

Mechanism of Action Diagram

The following diagram illustrates the proposed mechanism of action for N-Allylpyrrolidine-1-carboxamide as an InhA inhibitor within the FAS-II pathway.

Caption: Proposed mechanism of N-Allylpyrrolidine-1-carboxamide inhibiting the FAS-II pathway.

Conclusion

The provided application notes and protocols describe robust high-throughput screening methods to evaluate N-Allylpyrrolidine-1-carboxamide and its derivatives for potential therapeutic applications. The biochemical assay allows for the rapid screening of large compound libraries to identify direct inhibitors of a specific target like InhA. The subsequent cell-based assay validates the whole-cell efficacy of the identified hits. This integrated screening approach is fundamental in the early stages of drug discovery and can be adapted for various other targets relevant to the pyrrolidine carboxamide scaffold.

Application Notes and Protocols for N-Allylpyrrolidine-1-carboxamide in Cell Culture Experiments

Disclaimer: As of the current date, specific experimental data and established protocols for the use of N-Allylpyrrolidine-1-carboxamide in cell culture are not available in the public domain. The following application notes and protocols are presented as a hypothetical guide for researchers and drug development professionals. This document is based on the known biological activities of the broader class of pyrrolidine carboxamide derivatives and provides a foundational framework for initiating research with this novel compound. All protocols and expected outcomes require experimental validation.

Introduction to Pyrrolidine Carboxamides

The pyrrolidine ring is a significant scaffold in medicinal chemistry, valued for its ability to create three-dimensional diversity in molecular structures, which can enhance biological activity and improve physicochemical properties.[1] Derivatives of pyrrolidine carboxamide have demonstrated a wide array of biological effects, indicating their potential as therapeutic agents.

Published research has highlighted several key activities of this class of compounds:

• Anticancer Activity: Certain pyrrolidine-carboxamide derivatives have been identified as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2), showing potent antiproliferative effects against various cancer cell lines.[2][3] Other derivatives have shown promise as chemotherapeutic agents for hepatocellular carcinoma by inducing apoptosis.[4]

• Antibacterial Activity: A notable application of this scaffold is the inhibition of InhA, a key enzyme in the fatty acid synthesis pathway of Mycobacterium tuberculosis.[5]

• Antimalarial Activity: Sulphonamide-bearing pyrrolidine carboxamides have exhibited lethal effects against Plasmodium falciparum, the parasite responsible for malaria.[6]

• Anticonvulsant Properties: N-(substituted phenyl) pyrrolidine-2-carboxamide derivatives have been synthesized and shown to have anticonvulsant effects in preclinical models.[7][8]

• Bioproduction Enhancement: In the realm of biotechnology, a pyrrolidine derivative was found to enhance monoclonal antibody production in Chinese hamster ovary (CHO) cell cultures.[9][10]

Given this background, N-Allylpyrrolidine-1-carboxamide represents a novel compound of interest for screening across various biological assays, particularly in oncology and infectious diseases.

Hypothetical Application: Anticancer Screening

Based on the potent antiproliferative activity of related compounds[2][3][4], a primary application for N-Allylpyrrolidine-1-carboxamide is the investigation of its anticancer effects. The following protocols outline a general approach for screening this compound against a panel of cancer cell lines.

Data Presentation: Summary of Hypothetical Quantitative Data

The following table is a template for presenting the results of a primary screening of N-Allylpyrrolidine-1-carboxamide against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying a compound's potency.

Cell Line	Cancer Type	IC50 (µM) of N-Allylpyrrolidine-1-carboxamide	Positive Control (e.g., Doxorubicin) IC50 (µM)
A549	Lung Carcinoma	[Experimental Value]	1.2
MCF-7	Breast Adenocarcinoma	[Experimental Value]	1.1
PANC-1	Pancreatic Carcinoma	[Experimental Value]	1.5
HT-29	Colorectal Adenocarcinoma	[Experimental Value]	1.3
HepG2	Hepatocellular Carcinoma	[Experimental Value]	1.4

Data in this table is for illustrative purposes only and must be determined experimentally.

Experimental Protocols

• Weighing: Accurately weigh 1-5 mg of N-Allylpyrrolidine-1-carboxamide powder using an analytical balance.

• Solvent Selection: Based on its predicted physicochemical properties, dissolve the compound in a suitable solvent such as dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM). Ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

• Cell Lines: Culture human cancer cell lines (e.g., A549, MCF-7, PANC-1, HT-29) in their recommended growth medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Passage the cells upon reaching 70-80% confluency to maintain exponential growth.

• Cell Seeding: Harvest cells and seed them into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells per well). Allow the cells to adhere overnight.

• Compound Treatment: The following day, prepare serial dilutions of N-Allylpyrrolidine-1-carboxamide from the stock solution in fresh culture medium. The final concentrations should typically range from 0.1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the medium containing the compound dilutions. Include wells with medium only (blank), cells with vehicle (DMSO) control, and cells with a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualization of Pathways and Workflows

Hypothetical Signaling Pathway

The diagram below illustrates a simplified EGFR/CDK2 signaling pathway, which is a known target for some pyrrolidine carboxamide derivatives.[2] This serves as a potential, yet unconfirmed, mechanism of action for N-Allylpyrrolidine-1-carboxamide that could be investigated in subsequent studies.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New pyrrolidine-carboxamide derivatives as dual antiproliferative EGFR/CDK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis and biological evaluation of new pyrrolidine carboxamide analogues as potential chemotherapeutic agents for hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. malariaworld.org [malariaworld.org]
• 7. rroij.com [rroij.com]
• 8. researchgate.net [researchgate.net]
• 9. 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide improves monoclonal antibody production in a Chinese hamster ovary cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide improves monoclonal antibody production in a Chinese hamster ovary cell culture - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of N-Allylpyrrolidine-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Allylpyrrolidine-1-carboxamide is a chemical entity of interest in drug discovery and development, belonging to the diverse class of pyrrolidine derivatives. The pyrrolidine ring is a key structural motif in numerous natural products and pharmacologically active compounds.[1] Accurate and precise quantification of N-Allylpyrrolidine-1-carboxamide in various matrices, including biological fluids and pharmaceutical formulations, is crucial for pharmacokinetic studies, quality control, and stability testing.

These application notes provide detailed protocols for the quantification of N-Allylpyrrolidine-1-carboxamide using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are based on established principles for the analysis of structurally related small molecules.

Analytical Methods Overview

The two primary recommended methods for the quantification of N-Allylpyrrolidine-1-carboxamide are HPLC-MS/MS and GC-MS. HPLC-MS/MS is generally preferred for its high sensitivity, selectivity, and applicability to a wide range of polar and non-polar compounds without the need for derivatization.[2] GC-MS is a robust alternative, particularly for volatile and thermally stable compounds, though derivatization may be necessary to improve chromatographic performance.[3]

Quantitative Data Summary

The following tables summarize the typical performance characteristics expected from the described analytical methods. These values are representative and may vary based on the specific instrumentation and matrix effects.

Table 1: HPLC-MS/MS Method Performance Characteristics

Parameter	Expected Range
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 - 5 ng/mL
Upper Limit of Quantification (ULOQ)	500 - 2000 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (% RSD)	< 15%
Recovery	85 - 115%

Table 2: GC-MS Method Performance Characteristics

Parameter	Expected Range
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 - 10 ng/mL
Limit of Quantification (LOQ)	1 - 25 ng/mL
Accuracy (% Bias)	Within ±20%
Precision (% RSD)	< 20%
Recovery	80 - 120%

Experimental Protocols

Protocol 1: Quantification by HPLC-MS/MS

This protocol describes a method for the quantification of N-Allylpyrrolidine-1-carboxamide in a biological matrix (e.g., plasma) using HPLC-MS/MS.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of plasma sample, add 10 µL of an internal standard solution (e.g., a deuterated analog of N-Allylpyrrolidine-1-carboxamide).

• Add 50 µL of 0.1 M sodium hydroxide to basify the sample.

• Add 600 µL of an organic extraction solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. HPLC-MS/MS Instrumentation and Conditions

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-5.0 min: 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Ionization Mode: ESI Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for N-Allylpyrrolidine-1-carboxamide and the internal standard should be optimized by direct infusion.

3. Method Validation

The method should be validated according to regulatory guidelines, assessing parameters such as selectivity, linearity, accuracy, precision, recovery, and stability.

Protocol 2: Quantification by GC-MS

This protocol provides a general procedure for the quantification of N-Allylpyrrolidine-1-carboxamide using GC-MS.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• To 100 µL of the sample, add 10 µL of an appropriate internal standard.

• Dilute the sample with 900 µL of 2% formic acid in water.

• Load the diluted sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol.

• Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis. Derivatization with an agent like BSTFA may be considered to improve peak shape and thermal stability if necessary.

2. GC-MS Instrumentation and Conditions

• GC System: A gas chromatograph equipped with a split/splitless injector.

• MS System: A mass spectrometer, such as a single quadrupole or ion trap.

• Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Injection Mode: Splitless.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM). The characteristic ions for N-Allylpyrrolidine-1-carboxamide and the internal standard should be determined from their mass spectra.

Visualizations

Caption: HPLC-MS/MS experimental workflow for N-Allylpyrrolidine-1-carboxamide.

Caption: GC-MS experimental workflow for N-Allylpyrrolidine-1-carboxamide.

Caption: Relationship between the analyte, analytical methods, and applications.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. biocompare.com [biocompare.com]
• 3. chromatographyonline.com [chromatographyonline.com]

N-Allylpyrrolidine-1-carboxamide: Uncharacterized Compound with an Undetermined Target

Initial investigations to generate detailed application notes and protocols for N-Allylpyrrolidine-1-carboxamide as a chemical probe for a specific target protein have revealed a significant lack of publicly available scientific literature and data. As of November 2025, there is no identified protein target for N-Allylpyrrolidine-1-carboxamide, nor is it described as a chemical probe in existing research.

While the broader class of pyrrolidine carboxamides has been explored for various therapeutic applications with identified targets, this specific derivative, N-Allylpyrrolidine-1-carboxamide, remains uncharacterized in a biological context. A doctoral thesis was identified that describes the synthesis of this compound; however, its application was in the context of methodology development for an electrochemical reaction, not for biological use.

Due to the absence of a known target protein, it is not possible to provide the requested detailed application notes, experimental protocols, quantitative data, or signaling pathway diagrams for N-Allylpyrrolidine-1-carboxamide as a chemical probe.

Exemplary Application Notes for a Pyrrolidine Carboxamide Chemical Probe: InhA Inhibitor for Tuberculosis Research

To demonstrate the requested format and content, the following sections provide detailed application notes and protocols for a well-characterized member of the pyrrolidine carboxamide class: a potent inhibitor of the enoyl-acyl carrier protein (ACP) reductase (InhA) from Mycobacterium tuberculosis. InhA is a crucial enzyme in the mycobacterial fatty acid synthesis pathway and a validated target for anti-tuberculosis drug development.[1]

Application Notes: Pyrrolidine Carboxamide (PC) as a Chemical Probe for InhA

Target Protein: Enoyl-Acyl Carrier Protein (ACP) Reductase (InhA)

Organism: Mycobacterium tuberculosis

Probe Description: Pyrrolidine carboxamides are a novel class of potent, direct inhibitors of InhA.[1] These compounds act as valuable chemical tools for studying the function of InhA in M. tuberculosis and for the development of new anti-tubercular agents. The representative compound, for the purpose of these notes, will be referred to as PC-InhA-1 .

Mechanism of Action: PC-InhA-1 is a competitive inhibitor that binds to the active site of InhA, preventing the binding of its natural substrate, the long-chain enoyl-ACP. This inhibition disrupts the mycolic acid biosynthesis pathway, which is essential for the integrity of the mycobacterial cell wall.[1]

Applications:

• Target Validation: Use PC-InhA-1 to confirm the essentiality of InhA for M. tuberculosis viability in various growth conditions.

• Biochemical Assays: Serve as a reference compound in high-throughput screening campaigns to identify new InhA inhibitors.

• Structural Biology: Facilitate the co-crystallization with InhA to elucidate the molecular basis of inhibition and guide structure-based drug design.[1]

• Cell-Based Assays: Investigate the effects of InhA inhibition on the physiology and metabolism of M. tuberculosis.

Quantitative Data Summary

The following table summarizes the inhibitory activity of a representative pyrrolidine carboxamide inhibitor against InhA.

Compound ID	Target	Assay Type	IC50 (µM)
d11	InhA	Enzyme Inhibition	0.39
s1	InhA	Enzyme Inhibition	~10

Data extracted from He et al., 2008.[1]

Experimental Protocols

InhA Enzyme Inhibition Assay

This protocol describes a spectrophotometric assay to determine the inhibitory activity of PC-InhA-1 against purified InhA enzyme. The assay measures the decrease in NADH concentration by monitoring the absorbance at 340 nm.

Materials:

• Purified recombinant InhA enzyme

• NADH

• Long-chain enoyl-ACP substrate (e.g., dodecenoyl-CoA)

• PC-InhA-1 (dissolved in DMSO)

• Assay Buffer: 100 mM Tris-HCl, pH 7.5, 1 mM EDTA, 1 mM DTT

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Procedure:

• Prepare a stock solution of PC-InhA-1 in DMSO.

• In a 96-well plate, add 2 µL of PC-InhA-1 at various concentrations (typically in a serial dilution). For the control wells, add 2 µL of DMSO.

• Add 148 µL of Assay Buffer containing NADH (final concentration 200 µM) and InhA enzyme (final concentration 20 nM) to each well.

• Incubate the plate at room temperature for 15 minutes to allow for compound binding to the enzyme.

• Initiate the reaction by adding 50 µL of the enoyl-ACP substrate (final concentration 50 µM).

• Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 10 minutes using a microplate reader.

• Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor.

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

M. tuberculosis Whole-Cell Growth Inhibition Assay

This protocol outlines a method to assess the minimum inhibitory concentration (MIC) of PC-InhA-1 against M. tuberculosis.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• PC-InhA-1 (dissolved in DMSO)

• 96-well clear-bottom microplates

• Resazurin sodium salt solution (0.02% w/v in sterile water)

Procedure:

• Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD₆₀₀ ≈ 0.4-0.6).

• Dilute the bacterial culture to a final concentration of approximately 1 x 10⁵ CFU/mL in fresh 7H9 broth.

• In a 96-well plate, prepare serial dilutions of PC-InhA-1 in 7H9 broth. Include a no-drug control (DMSO only) and a sterile control well.

• Add 100 µL of the diluted bacterial culture to each well containing the compound dilutions. The final volume in each well should be 200 µL.

• Seal the plate and incubate at 37°C for 7 days.

• After incubation, add 30 µL of the resazurin solution to each well and incubate for an additional 24 hours.

• Determine the MIC, which is the lowest concentration of the compound that prevents the color change of resazurin from blue (no growth) to pink (growth).

Visualizations

Caption: Mycolic Acid Biosynthesis Pathway and Inhibition by PC-InhA-1.

Caption: Experimental Workflows for InhA Inhibition Assays.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for In Vivo Studies with N-Allylpyrrolidine-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine ring is a prominent scaffold in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2] Derivatives of pyrrolidine carboxamide have emerged as a promising class of therapeutic agents, with demonstrated potential in oncology.[3][4] Published research indicates that certain analogues exhibit anticancer properties by inducing apoptosis and cell cycle arrest, potentially through the modulation of key signaling pathways.[3] For instance, some derivatives have been investigated as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2), while others have shown efficacy in hepatocellular carcinoma models.[3][4]

This document provides a comprehensive experimental framework for the in vivo evaluation of a novel compound, N-Allylpyrrolidine-1-carboxamide. Given the anticancer potential of this chemical class, the following protocols are centered around a preclinical glioblastoma model, a common and aggressive primary brain tumor.[5][6][7] These guidelines are intended to serve as a foundational template for researchers initiating preclinical assessment of this or structurally related compounds.

Application Notes

Hypothesized Mechanism of Action

Many small molecule anticancer drugs function as kinase inhibitors, targeting signaling pathways that are constitutively active in cancer cells.[8][9][10] Based on the activity of similar carboxamide derivatives, it is hypothesized that N-Allylpyrrolidine-1-carboxamide may inhibit the PI3K/Akt/mTOR signaling pathway. This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers, including glioblastoma.[] Inhibition of this pathway would be expected to reduce tumor cell proliferation and promote apoptosis.

Hypothesized PI3K/Akt/mTOR Signaling Pathway Inhibition.

Experimental Rationale

The in vivo assessment of a novel anticancer compound requires a systematic approach, beginning with safety and tolerability, followed by pharmacokinetic characterization and efficacy evaluation in a relevant disease model.[12][13] A glioblastoma xenograft model using immunodeficient mice is a standard and widely accepted platform for preclinical oncology research.[5][6] This model allows for the growth of human tumor cells, such as U87MG, providing a means to evaluate the direct antitumor effects of the test compound.[6][14]

Overall Experimental Workflow

The preclinical evaluation will proceed through a phased approach. Initially, a dose-escalation study will determine the Maximum Tolerated Dose (MTD). Concurrently, a pilot pharmacokinetic (PK) study will be conducted to understand the drug's profile. Based on these results, a long-term efficacy study in a tumor-bearing model will be performed, followed by pharmacodynamic (PD) analysis of tumor tissue to confirm the mechanism of action.

Phased In Vivo Experimental Workflow.

Experimental Protocols

Ethical conduct and animal welfare must be prioritized in all studies. All procedures should be approved by the institution's Institutional Animal Care and Use Committee (IACUC).

Protocol 1: Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of N-Allylpyrrolidine-1-carboxamide that can be administered without causing unacceptable toxicity.[15][16]

Methodology:

• Animal Model: Healthy female athymic nude mice, 6-8 weeks old.

• Grouping: 5 groups (n=3 mice per group): Vehicle control, and four escalating dose levels of the compound.

• Compound Formulation: Prepare the compound in a suitable vehicle (e.g., 5% DMSO, 40% PEG300, 5% Tween 80, 50% Saline). The formulation should be sterile-filtered.

• Administration: Administer the compound once daily for 14 consecutive days via intraperitoneal (IP) injection.

• Monitoring:

  • Record body weight daily.

  • Perform clinical observations twice daily for signs of toxicity (e.g., changes in posture, activity, fur texture, breathing).

  • At the end of the study (Day 14), collect blood for complete blood count (CBC) and serum chemistry analysis.

  • Perform a gross necropsy and collect major organs (liver, kidney, spleen, heart, lungs) for histopathological examination.

• Endpoint: The MTD is defined as the highest dose that does not result in >20% body weight loss or significant clinical signs of toxicity.

Data Presentation:

Group	Dose (mg/kg)	Mean Body Weight Change (%)	Clinical Observation Score (0-5)	Key Hematology (e.g., WBC)	Key Chemistry (e.g., ALT)
1: Vehicle	0
2: Dose 1	X
3: Dose 2	2X
4: Dose 3	4X
5: Dose 4	8X

Protocol 2: Pharmacokinetic (PK) Study

Objective: To determine the basic pharmacokinetic profile of N-Allylpyrrolidine-1-carboxamide after a single administration.[17][18][19]

Methodology:

• Animal Model: Healthy male C57BL/6 mice, 8-10 weeks old (n=3 mice per time point).[2][18]

• Grouping: Two main groups: Intravenous (IV) and Per Oral (PO) administration.

• Dosing:

  • IV Group: Administer a single dose (e.g., 5 mg/kg) via tail vein injection.[20]

  • PO Group: Administer a single dose (e.g., 20 mg/kg) via oral gavage.[20]

• Blood Sampling: Collect blood (~50 µL) via saphenous vein puncture at designated time points.[20] A terminal cardiac puncture can be used for the final time point.[17]

  • IV Time Points: 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose.

  • PO Time Points: 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose.

• Sample Processing: Process blood to plasma and store at -80°C until analysis.

• Analysis: Quantify the concentration of N-Allylpyrrolidine-1-carboxamide in plasma samples using a validated LC-MS/MS method.[18][20]

• Data Calculation: Calculate key PK parameters using non-compartmental analysis.

Data Presentation:

Parameter	Unit	IV Administration (5 mg/kg)	PO Administration (20 mg/kg)
Cmax	ng/mL
Tmax	h
AUC(0-t)	ngh/mL
AUC(0-inf)	ngh/mL
t1/2	h
CL	L/h/kg
Vd	L/kg
F (%)	%	N/A

Protocol 3: Efficacy Study in a Glioblastoma Xenograft Model

Objective: To evaluate the antitumor efficacy of N-Allylpyrrolidine-1-carboxamide in a human glioblastoma xenograft mouse model.[21][22]

Methodology:

• Cell Culture: Culture U87MG human glioblastoma cells in appropriate media (e.g., MEM with 10% FBS).

• Animal Model: Female athymic nude mice, 6-8 weeks old.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 U87MG cells in a 1:1 mixture of media and Matrigel into the right flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor tumor growth using calipers.

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 mice per group).

  • Group 1: Vehicle Control (IP, daily)

  • Group 2: N-Allylpyrrolidine-1-carboxamide (e.g., 0.5 x MTD, IP, daily)

  • Group 3: Positive Control (e.g., Temozolomide, PO, daily)[14]

• Treatment: Administer treatments for 21-28 days.

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week. Tumor Volume = (Length x Width²) / 2.

  • Monitor for any signs of toxicity.

• Endpoint: The study is terminated when tumors in the vehicle group reach the maximum allowed size (e.g., 2000 mm³) or at the end of the treatment period. Euthanize mice and collect terminal tumors and blood samples.

Data Presentation:

Group	Day 0 TV (mm³)	Day 21 TV (mm³)	TGI (%)	Mean BW Change (%)
1: Vehicle	N/A
2: Compound
3: Positive Control
Tumor Growth Inhibition (TGI) (%) = [1 - (Mean TV of Treated Group / Mean TV of Vehicle Group)] x 100

Protocol 4: Pharmacodynamic (PD) / Mechanism of Action (MoA) Analysis

Objective: To determine if N-Allylpyrrolidine-1-carboxamide modulates the hypothesized PI3K/Akt/mTOR signaling pathway in tumor tissue.[23]

Methodology:

• Sample Collection: Use a subset of tumors collected at the end of the efficacy study (Protocol 3). It is ideal to collect tumors at various time points after the final dose (e.g., 2, 8, and 24 hours) from satellite groups of animals to capture the time-course of target modulation.

• Protein Extraction:

  • Immediately snap-freeze tumor tissue in liquid nitrogen upon collection.[24]

  • Homogenize the frozen tissue in RIPA lysis buffer supplemented with protease and phosphatase inhibitors.[25]

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the protein extract.

  • Determine protein concentration using a BCA assay.[25]

• Western Blotting: [1]

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane overnight at 4°C with primary antibodies against key pathway proteins (e.g., p-Akt, total Akt, p-mTOR, total mTOR, and a loading control like β-actin).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Data Presentation:

Treatment Group	p-Akt / Total Akt (Relative Densitometry)	p-mTOR / Total mTOR (Relative Densitometry)
Vehicle
Compound (2h)
Compound (8h)
Compound (24h)

References

• 1. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 2. 2.5. In vivo pharmacokinetics studies [bio-protocol.org]
• 3. Design, synthesis and biological evaluation of new pyrrolidine carboxamide analogues as potential chemotherapeutic agents for hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New pyrrolidine-carboxamide derivatives as dual antiproliferative EGFR/CDK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Evolution of Experimental Models in the Study of Glioblastoma: Toward Finding Efficient Treatments [frontiersin.org]
• 6. Mouse Models of Glioblastoma - Glioblastoma - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Kinase inhibitors as tools to identify and characterize cell signaling targets and pathways [morressier.com]
• 9. ahajournals.org [ahajournals.org]
• 10. mdpi.com [mdpi.com]
• 12. ichor.bio [ichor.bio]
• 13. mdpi.com [mdpi.com]
• 14. jebms.org [jebms.org]
• 15. altasciences.com [altasciences.com]
• 16. labinsights.nl [labinsights.nl]
• 17. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]
• 19. Pharmacokinetics and Pharmacodynamics in Breast Cancer Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacokinetics of Panaxynol in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. In Vivo Pharmacology Models for Cancer Target Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. In Vivo Pharmacology Models for Cancer Target Research | Springer Nature Experiments [experiments.springernature.com]
• 23. aacrjournals.org [aacrjournals.org]
• 24. Western Blot Sample Preparation Protocol - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 25. goldbio.com [goldbio.com]

Application Note: Preclinical Evaluation of N-Allylpyrrolidine-1-carboxamide for Anticonvulsant Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Epilepsy is a chronic neurological disorder affecting millions worldwide, characterized by recurrent, unprovoked seizures.[1][2] While numerous antiepileptic drugs (AEDs) are available, a significant portion of patients remain resistant to treatment, highlighting the urgent need for novel therapeutics with improved efficacy and better safety profiles.[1][3] Pyrrolidine derivatives represent a promising class of compounds, with several demonstrating significant anticonvulsant effects.[4][5][6] Levetiracetam, a notable pyrrolidine anticonvulsant, is believed to exert its effects through interaction with the synaptic vesicle protein 2A (SV2A).[6][7]

This document provides a detailed protocol for the preclinical evaluation of a novel investigational compound, N-Allylpyrrolidine-1-carboxamide, for its potential anticonvulsant activity. The protocols described herein cover the two most widely used and predictive preclinical screening models for epilepsy: the Maximal Electroshock (MES) test and the subcutaneous Pentylenetetrazol (scPTZ) test.[8][9] The MES model is considered predictive of efficacy against generalized tonic-clonic seizures, while the scPTZ test is indicative of activity against myoclonic and absence seizures.[8][10][11] Additionally, a protocol for the Rotarod test is included to assess potential neurotoxicity and motor impairment.[12][13]

Materials and Reagents

• Test Compound: N-Allylpyrrolidine-1-carboxamide

• Vehicle: 0.5% Methylcellulose in sterile water

• Positive Controls: Phenytoin (for MES), Ethosuximide (for scPTZ)

• Convulsant Agents: Pentylenetetrazol (PTZ)

• Anesthetic: 0.5% Tetracaine hydrochloride solution

• Animals: Male Swiss albino mice (20-25 g)

• Equipment:

  • Electroconvulsiometer

  • Corneal electrodes

  • Rotarod apparatus (Ugo Basile or equivalent)

  • Syringes and needles (for intraperitoneal administration)

  • Animal observation chambers

  • Vortex mixer

  • Analytical balance

Experimental Workflow

The overall workflow for evaluating the anticonvulsant potential of N-Allylpyrrolidine-1-carboxamide involves initial screening for efficacy in established seizure models, followed by an assessment of motor toxicity to determine a preliminary therapeutic window.

Caption: Overall experimental workflow for anticonvulsant drug screening.

Experimental Protocols

Protocol 1: Maximal Electroshock (MES) Seizure Test

This test evaluates the ability of a compound to prevent the spread of seizures, modeling generalized tonic-clonic seizures.[8][10]

• Animal Acclimatization: Allow mice to acclimatize to the laboratory environment for at least one week prior to testing.

• Grouping and Dosing:

  • Divide animals into groups (n=8-10 per group).

  • Groups include: Vehicle control, Positive control (Phenytoin, 25 mg/kg), and multiple doses of N-Allylpyrrolidine-1-carboxamide (e.g., 10, 30, 100, 300 mg/kg).

  • Administer the test compound or controls via intraperitoneal (i.p.) injection.

• Time to Peak Effect: Conduct the test at the time of peak effect, typically 30-60 minutes post-administration.

• Seizure Induction:

  • Apply a drop of 0.5% tetracaine solution to the corneas of each mouse for local anesthesia.[10]

  • Deliver an electrical stimulus (50 mA, 60 Hz, 0.2 seconds) via corneal electrodes using an electroconvulsiometer.[10][14]

• Observation: Immediately after stimulation, observe the animal for the presence or absence of a tonic hindlimb extension (THLE). The seizure is characterized by a tonic extension of the hindlimbs.

• Endpoint: Protection is defined as the complete abolition of the tonic hindlimb extension phase of the seizure.[10]

Protocol 2: Pentylenetetrazol (scPTZ) Induced Seizure Test

This model is used to identify compounds that can protect against myoclonic and absence seizures by raising the seizure threshold.[11]

• Animal Acclimatization and Grouping: Follow steps 3.1.1 and 3.1.2. Use Ethosuximide (150 mg/kg) as the positive control.

• Administration: Administer the test compound or controls i.p. 30-60 minutes before the convulsant.

• Seizure Induction:

  • Administer a subcutaneous (s.c.) injection of PTZ at a convulsant dose (CD₉₇), typically 85 mg/kg.

  • The dose should be sufficient to induce clonic seizures lasting at least 5 seconds in over 95% of control animals.

• Observation: Place each mouse in an individual observation chamber and observe for 30 minutes.[15][16][17]

• Endpoint: Record the presence or absence of generalized clonic seizures (characterized by whole-body clonus, often with loss of righting reflex). Protection is defined as the absence of these seizures within the 30-minute observation period.

Protocol 3: Rotarod Test for Neurotoxicity

This test assesses motor coordination and is used to determine the dose at which a compound causes neurological deficits (TD₅₀).[12][13][18]

• Training:

  • Prior to the test day, train the mice on the rotarod apparatus at a constant speed (e.g., 10 rpm) for at least two sessions until they can remain on the rod for 120 seconds.

• Grouping and Dosing:

  • Use a separate cohort of trained animals.

  • Administer the vehicle or various doses of N-Allylpyrrolidine-1-carboxamide i.p.

• Testing:

  • At the time of peak effect (30-60 minutes post-administration), place each mouse on the rotarod, which is set to accelerate (e.g., from 4 to 40 rpm over 5 minutes).

  • Record the latency (time) to fall from the rod. A cutoff time of 300 seconds is typically used.

• Endpoint: Neurotoxicity is indicated by the inability of an animal to maintain balance on the rod for a predetermined period (e.g., 120 seconds).

Data Presentation and Analysis

Quantitative data from the experiments should be summarized to determine the median effective dose (ED₅₀), the median toxic dose (TD₅₀), and the Protective Index (PI).

Anticonvulsant Activity Data (Hypothetical)

The ED₅₀ is the dose of a drug that protects 50% of the animals from the induced seizure. It is calculated using probit analysis from the percentage of animals protected at various doses.

Table 1: Efficacy of N-Allylpyrrolidine-1-carboxamide in MES and scPTZ Seizure Models

Dose (mg/kg, i.p.)	MES Model (% Protection)	scPTZ Model (% Protection)
Vehicle	0%	0%
10	12.5%	0%
30	37.5%	25%
55	-	50% (ED₅₀)
62	50% (ED₅₀)	-
100	87.5%	75%
300	100%	100%
Phenytoin (25)	100%	N/A
Ethosuximide (150)	N/A	100%

Neurotoxicity Data (Hypothetical)

The TD₅₀ is the dose that causes motor impairment in 50% of the animals, as determined by the Rotarod test.

Table 2: Neurotoxicity of N-Allylpyrrolidine-1-carboxamide in the Rotarod Test

Dose (mg/kg, i.p.)	Number of Animals Impaired / Total	% Impairment
Vehicle	0 / 10	0%
100	1 / 10	10%
200	3 / 10	30%
315	5 / 10	50% (TD₅₀)
400	8 / 10	80%
500	10 / 10	100%

Summary of Protective Index (Hypothetical)

The Protective Index (PI = TD₅₀ / ED₅₀) is a measure of the drug's safety margin. A higher PI indicates a more favorable separation between the effective and toxic doses.

Table 3: Summary of ED₅₀, TD₅₀, and Protective Index (PI)

Test	ED₅₀ (mg/kg)	TD₅₀ (mg/kg)	Protective Index (PI)
MES	62	315	5.08
scPTZ	55	315	5.73

Plausible Signaling Pathway

Given its structural similarity to other pyrrolidine anticonvulsants, N-Allylpyrrolidine-1-carboxamide may act by modulating neurotransmitter release via the synaptic vesicle protein 2A (SV2A).[7] This protein is crucial for the proper trafficking and function of synaptic vesicles.

Caption: Plausible mechanism of action via SV2A modulation.

References

• 1. View of Experimental Models for Anticonvulsant Research: A Comprehensive Review of <i>In vivo</i> and <i>In vitro</i> Approaches [ijnrph.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. drugs.com [drugs.com]
• 5. Novel Hybrid Anticonvulsants Derived from Pyrrolidine-2,5-dione Scaffold with Broad Spectrum of Activity in the Preclinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Levetiracetam Mechanisms of Action: From Molecules to Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 11. meliordiscovery.com [meliordiscovery.com]
• 12. Rotarod performance test - Wikipedia [en.wikipedia.org]
• 13. Rotarod - Rodent Behavioral Testing - Neurology CRO - InnoSer [innoserlaboratories.com]
• 14. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 15. Establishing a Pentylenetetrazole-Induced Epileptic Seizure Model in Mice [jove.com]
• 16. Measurement of pentylenetetrazol-induced seizures [bio-protocol.org]
• 17. Pentylenetetrazole-Induced Kindling Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scantox.com [scantox.com]

Application of Pyrrolidine Carboxamides in Medicinal Chemistry: A Focus on N-Allylpyrrolidine-1-carboxamide Derivatives

Introduction

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, valued for its three-dimensional structure which allows for precise spatial orientation of functional groups, enhancing interactions with biological targets.[1][2][3] When functionalized with a carboxamide group, the resulting pyrrolidine carboxamides exhibit a wide range of biological activities, making them attractive candidates for drug discovery. This document explores the potential applications of N-Allylpyrrolidine-1-carboxamide and its derivatives in medicinal chemistry, drawing upon the established activities of structurally related pyrrolidine carboxamides. Key therapeutic areas where this scaffold has shown promise include infectious diseases, oncology, and neurology.

Therapeutic Applications and Mechanisms of Action

Antitubercular Agents: Inhibition of InhA

A significant application of pyrrolidine carboxamides is in the development of novel treatments for tuberculosis. These compounds have been identified as potent inhibitors of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase (InhA), a key enzyme in the mycobacterial fatty acid elongation cycle.[4][5] Inhibition of InhA disrupts the synthesis of mycolic acids, essential components of the mycobacterial cell wall, leading to bacterial death.

The N-allyl group in N-Allylpyrrolidine-1-carboxamide could potentially be explored for its role in binding within the InhA active site. Structure-activity relationship (SAR) studies on related pyrrolidine carboxamides have shown that modifications of the substituents on the pyrrolidine and the carboxamide nitrogen are crucial for inhibitory activity. For instance, the presence of symmetric 3,5-dichloro substituents on a phenyl ring attached to the carboxamide nitrogen resulted in a compound with an IC50 of 0.39 μM against InhA.[4]

Quantitative Data: InhA Inhibition by Pyrrolidine Carboxamide Derivatives

Compound ID	Substituents	InhA IC50 (μM)	Reference
s1	Unsubstituted Phenyl	~10	[4]
d11	3,5-dichlorophenyl	0.39	[4]
d10	3,5-difluorophenyl	>1.56	[4]
p37	Piperazine with p-substituted phenyl	4.47	[4]

Experimental Protocol: InhA Inhibition Assay

This protocol is adapted from the methodology described for testing pyrrolidine carboxamide inhibitors of InhA.[4]

Objective: To determine the half-maximal inhibitory concentration (IC50) of N-Allylpyrrolidine-1-carboxamide derivatives against M. tuberculosis InhA.

Materials:

• Recombinant M. tuberculosis InhA

• NADH

• 2-trans-dodecenoyl-CoA (DD-CoA)

• Test compounds (N-Allylpyrrolidine-1-carboxamide derivatives) dissolved in DMSO

• Assay buffer: 50 mM Tris-HCl (pH 8.0), 1 mM EDTA

• 96-well microplates

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing InhA (final concentration ~200 nM) and NADH (final concentration 200 μM) in the assay buffer.

• Add varying concentrations of the test compounds to the wells of the microplate. Include a control with DMSO only.

• Incubate the plate at room temperature for 10 minutes.

• Initiate the enzymatic reaction by adding DD-CoA (final concentration 100 μM) to all wells.

• Immediately monitor the decrease in absorbance at 340 nm for 10-15 minutes at room temperature, which corresponds to the oxidation of NADH.

• Calculate the initial velocity of the reaction for each compound concentration.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Workflow for determining InhA inhibition.

Anticancer Agents: Targeting Kinases and Histone Deacetylases

Pyrrolidine carboxamide derivatives have emerged as promising scaffolds for the development of anticancer agents through various mechanisms.

• PI3Kα/HDAC6 Dual Inhibition: A series of (S)-N1-(thiazol-2-yl) pyrrolidine-1,2-dicarboxamide derivatives have been identified as dual inhibitors of phosphoinositide 3-kinase alpha (PI3Kα) and histone deacetylase 6 (HDAC6).[6] This dual-targeting approach can offer synergistic effects in cancer therapy. Compound 21j from this series displayed high potency against the L-363 cell line with an IC50 value of 0.17 μM.[6]

• DAPK1 Inhibition: Aryl carboxamide derivatives have been designed as potential inhibitors of Death-Associated Protein Kinase 1 (DAPK1), a tumor suppressor.[7] The isonicotinamide derivative 4q was identified as a promising DAPK1 inhibitor with an IC50 of 1.09 μM.[7]

Quantitative Data: Anticancer Activity of Pyrrolidine Carboxamide Derivatives

Compound ID	Target(s)	IC50 (nM)	Cell Line	Cell Viability IC50 (μM)	Reference
21j	PI3Kα	2.9	L-363	0.17	[6]
HDAC6	26
4q	DAPK1	1090	-	-	[7]

Signaling Pathway: PI3K/Akt Pathway Inhibition

The PI3K/Akt pathway is a critical signaling cascade that promotes cell survival, growth, and proliferation, and is often dysregulated in cancer. PI3Kα inhibitors, such as the pyrrolidine carboxamide derivatives, block the phosphorylation of PIP2 to PIP3, which in turn prevents the activation of Akt and its downstream targets.

Inhibition of the PI3K/Akt signaling pathway.

Anticonvulsant Activity

N-(substituted phenyl) pyrrolidine-2-carboxamide derivatives have been synthesized and evaluated for their anticonvulsant properties.[8] Several compounds were found to be active in the maximal electroshock seizure (MES) test in mice, a standard model for screening anticonvulsant drugs.[8] Compounds with 4-nitrophenyl and 4-chlorophenyl substituents on the carboxamide nitrogen showed notable protection against MES-induced seizures.

Experimental Protocol: Maximal Electroshock Seizure (MES) Test

This protocol is based on the methodology for screening anticonvulsant agents.[8]

Objective: To evaluate the anticonvulsant activity of N-Allylpyrrolidine-1-carboxamide derivatives.

Animals: Male albino mice (20-25 g).

Materials:

• Test compounds (N-Allylpyrrolidine-1-carboxamide derivatives) suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Standard anticonvulsant drug (e.g., phenytoin).

• Electroconvulsiometer.

• Corneal electrodes.

Procedure:

• Administer the test compounds or the standard drug intraperitoneally to groups of mice. A control group receives the vehicle only.

• After a set period (e.g., 30 minutes or 1 hour), subject each mouse to an electrical stimulus (e.g., 50 mA for 0.2 seconds) via the corneal electrodes.

• Observe the mice for the presence or absence of the tonic hind limb extension phase of the seizure.

• The absence of the tonic hind limb extension is considered as the endpoint for protection.

• Calculate the percentage of protection for each group.

• For active compounds, determine the median effective dose (ED50) using a dose-response study.

Synthesis of N-Allylpyrrolidine-1-carboxamide

A general approach to the synthesis of N-substituted pyrrolidine-1-carboxamides involves the reaction of pyrrolidine with a corresponding isocyanate or carbamoyl chloride. For N-Allylpyrrolidine-1-carboxamide, a plausible synthetic route would be the reaction of pyrrolidine with allyl isocyanate.

General Synthetic Protocol:

• Dissolve pyrrolidine in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran).

• Cool the solution in an ice bath.

• Add allyl isocyanate dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain N-Allylpyrrolidine-1-carboxamide.

Synthetic scheme for N-Allylpyrrolidine-1-carboxamide.

The pyrrolidine carboxamide scaffold is a versatile platform for the development of new therapeutic agents. While specific data on N-Allylpyrrolidine-1-carboxamide is limited, the extensive research on related analogs strongly suggests its potential for applications in treating tuberculosis, cancer, and epilepsy. The synthetic accessibility of this class of compounds, coupled with the diverse biological activities observed, makes N-Allylpyrrolidine-1-carboxamide and its derivatives promising candidates for further investigation in medicinal chemistry and drug development programs. Future studies should focus on the synthesis and biological evaluation of a library of N-allylpyrrolidine carboxamides to explore their therapeutic potential fully.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of (S)-N1-(thiazol-2-yl) pyrrolidine-1,2-dicarboxamide derivatives targeting PI3Ka/HDAC6 for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1 (DAPK1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In Silico Biological Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Allylpyrrolidine-1-carboxamide

Topic: Protocol for Dissolving N-Allylpyrrolidine-1-carboxamide for Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Allylpyrrolidine-1-carboxamide is a synthetic compound with potential applications in various biological assays. Proper dissolution and handling are critical for obtaining accurate and reproducible results. These application notes provide a detailed protocol for the solubilization of N-Allylpyrrolidine-1-carboxamide for use in in vitro and in vivo studies. The protocol is based on the general properties of N-substituted pyrrolidine carboxamides and common practices for handling novel small molecules in drug discovery and development.

Physicochemical Properties

While specific experimental data for N-Allylpyrrolidine-1-carboxamide is not extensively available, the following table summarizes typical properties for a compound of this class. Researchers should perform their own analysis to determine the exact values for their specific batch of the compound.

Table 1: Representative Physicochemical Data for N-Allylpyrrolidine-1-carboxamide

Property	Representative Value	Notes
Molecular Formula	C₈H₁₄N₂O	-
Molecular Weight	154.21 g/mol	-
Appearance	White to off-white solid	Visual inspection should be performed upon receipt.
Melting Point	85-95 °C	A broad melting point range may indicate the presence of impurities.
Solubility in DMSO	≥ 50 mg/mL (≥ 324 mM)	Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions of organic molecules.[1][2][3][4]
Solubility in Ethanol	~10 mg/mL (~65 mM)	Ethanol can be used as a solvent for some in vivo studies, but may have biological effects.[1]
Aqueous Solubility	Low	Expected to be poorly soluble in aqueous buffers. Direct dissolution in assay media is not recommended.
Chemical Stability	Stable under dry conditions	The allyl amide group is generally stable under standard laboratory conditions.[5][6]

Experimental Protocols

Objective: To prepare stock and working solutions of N-Allylpyrrolidine-1-carboxamide for use in biological assays.

Materials:

• N-Allylpyrrolidine-1-carboxamide (solid)

• Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%

• Ethanol, absolute (200 proof), ≥99.5%

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

• Sonicator (optional)

• Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Preparation: Allow the vial containing N-Allylpyrrolidine-1-carboxamide to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh a desired amount of the compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh 1.54 mg of N-Allylpyrrolidine-1-carboxamide.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For 1.54 mg, add 1 mL of DMSO.

• Solubilization: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Visually inspect the solution to ensure there are no solid particles.

• Storage: Store the 10 mM DMSO stock solution at -20°C in small aliquots to minimize freeze-thaw cycles. For long-term storage, consider storing at -80°C.

Protocol for Preparing Working Solutions:

Working solutions should be prepared fresh for each experiment by diluting the high-concentration stock solution in the appropriate assay buffer.

• Intermediate Dilution (Optional): For assays requiring very low concentrations, a serial dilution of the stock solution in DMSO may be necessary to ensure accurate pipetting.

• Final Dilution: Add the required volume of the DMSO stock solution to the final assay buffer. Ensure that the final concentration of DMSO in the assay is low, typically ≤ 0.5%, to avoid solvent-induced artifacts.[1][3] For example, to achieve a 10 µM final concentration from a 10 mM stock, perform a 1:1000 dilution (e.g., add 1 µL of the stock to 999 µL of assay buffer).

• Mixing: Immediately after adding the stock solution to the buffer, vortex the working solution gently to ensure homogeneity.

Important Considerations:

• Solubility in Assay Buffer: Due to the low aqueous solubility of many carboxamide derivatives, precipitation may occur when diluting the DMSO stock in aqueous buffers. Visually inspect the working solution for any signs of precipitation. If precipitation occurs, consider lowering the final concentration or using a different assay buffer system.

• Stability in Aqueous Solution: While amides are generally stable, the stability of N-Allylpyrrolidine-1-carboxamide in your specific assay buffer and under your experimental conditions should be verified if the assay involves prolonged incubation times.

• Control Samples: Always include a vehicle control in your experiments, which contains the same final concentration of DMSO as the test samples.

Visualizations

Caption: Experimental workflow for preparing N-Allylpyrrolidine-1-carboxamide solutions.

References

• 1. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Role of Pyrrolidine-based Fragments in Drug Discovery

These application notes provide a comprehensive overview of the application of N-Allylpyrrolidine-1-carboxamide and similar pyrrolidine-based scaffolds within the framework of fragment-based drug discovery (FBDD). The content is intended for researchers, scientists, and drug development professionals engaged in the early stages of drug discovery.

Part 1: Application Notes

Introduction to Fragment-Based Drug Discovery (FBDD)

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful alternative to traditional high-throughput screening (HTS) for the identification of lead compounds in drug development. The core principle of FBDD lies in screening collections of low molecular weight compounds, typically adhering to the "Rule of Three" (molecular weight < 300 Da, cLogP ≤ 3, number of hydrogen bond donors/acceptors ≤ 3), against a biological target. These "fragments" are expected to have weak binding affinities, which are then detected using sensitive biophysical techniques. The identified fragment hits serve as starting points for a more rational and efficient exploration of chemical space to build potent and selective drug candidates.

N-Allylpyrrolidine-1-carboxamide as a Representative Fragment

N-Allylpyrrolidine-1-carboxamide exemplifies the characteristics of an ideal fragment for FBDD. Its small size, coupled with a three-dimensional pyrrolidine scaffold, provides a rigid core that can be functionally elaborated. The allyl group can serve as a reactive handle for covalent modification or as a vector for growing the fragment into larger, unoccupied pockets of a target protein. The carboxamide group provides hydrogen bonding capabilities, which are crucial for establishing initial protein-ligand interactions. While specific, published FBDD campaigns centered on N-Allylpyrrolidine-1-carboxamide are not extensively documented, its structural motifs are prevalent in many successful fragment-to-lead stories.

Key Screening Techniques in FBDD

The weak binding affinities of fragments necessitate the use of highly sensitive biophysical methods for hit identification and characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a cornerstone of FBDD. Techniques like Saturation Transfer Difference (STD) NMR and Water-Ligand Observed via Gradient Spectroscopy (WaterLOGSY) are particularly powerful for detecting transient binding events. STD-NMR, for instance, relies on the transfer of saturation from the protein to a bound ligand, allowing for the identification of binding fragments and the mapping of their binding epitopes.

• X-ray Crystallography: This technique provides high-resolution structural information of a fragment bound to its target protein. This structural insight is invaluable for the subsequent structure-guided optimization of the fragment hit, allowing chemists to design modifications that enhance binding affinity and selectivity.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip upon ligand binding. It provides real-time kinetic data, including association (ka) and dissociation (kd) rates, from which the binding affinity (KD) can be calculated.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), enthalpy (ΔH), and entropy (ΔS).

The Path from Fragment to Lead Compound

Once a fragment hit like a pyrrolidine derivative is identified and its binding mode is confirmed, the next phase involves optimizing its affinity and drug-like properties. The primary strategies for this evolution include:

• Fragment Growing: This involves adding chemical moieties to the core fragment to explore and engage with adjacent binding pockets on the protein surface.

• Fragment Linking: If two or more fragments are found to bind to distinct, nearby sites, they can be chemically linked to create a larger, higher-affinity molecule.

• Fragment Merging: This strategy involves combining the structural features of overlapping fragment hits into a single, more potent compound.

The iterative process of chemical synthesis, biophysical testing, and structural analysis drives the optimization of the initial fragment into a potent and selective lead compound.

Part 2: Data Presentation

Table 1: Physicochemical Properties of a Typical Pyrrolidine-based Fragment

Property	Value	Significance in FBDD
Molecular Weight (MW)	< 300 g/mol	Ensures higher ligand efficiency and better sampling of chemical space.
cLogP	≤ 3	Maintains adequate solubility and reduces non-specific binding.
Hydrogen Bond Donors (HBD)	≤ 3	Adheres to the "Rule of Three" for optimal fragment properties.
Hydrogen Bond Acceptors (HBA)	≤ 3	Adheres to the "Rule of Three" for optimal fragment properties.
Rotatable Bonds	≤ 3	Reduces entropic penalty upon binding.

Table 2: Comparison of Primary Biophysical Screening Techniques in FBDD

Technique	Throughput	Information Provided	Sample Consumption
NMR Spectroscopy	Medium	Binding, Affinity (KD), Epitope Mapping, Stoichiometry	High
X-ray Crystallography	Low	High-resolution 3D structure of the complex	Medium
Surface Plasmon Resonance	High	Binding, Affinity (KD), Kinetics (ka, kd)	Low
Isothermal Titration Calorimetry	Low-Medium	Binding, Affinity (KD), Stoichiometry, Thermodynamics (ΔH, ΔS)	High

Part 3: Experimental Protocols

Protocol 1: Fragment Screening using Saturation Transfer Difference (STD) NMR

• Objective: To identify fragments that bind to a target protein from a library of compounds.

• Materials:

  • Target protein (e.g., 10-50 µM in a suitable NMR buffer like PBS, pH 7.4, in D2O).

  • Fragment library (individual fragments or cocktails at 1-2 mM).

  • NMR tubes.

  • NMR spectrometer with a cryoprobe.

• Procedure:

  • Sample Preparation: Prepare a solution of the target protein in D2O-based buffer. A corresponding sample containing only the fragment(s) in the same buffer should also be prepared as a control.

  • NMR Spectrometer Setup: Tune and match the probe. Set the temperature to the desired value (e.g., 298 K).

  • Data Acquisition:

    • Acquire a standard 1D proton NMR spectrum of the fragment(s) alone to serve as a reference.

    • For the protein-fragment sample, set up an STD experiment. This involves a train of selective Gaussian pulses to saturate a region of the protein spectrum where no ligand signals are present (e.g., -1 to 0 ppm). The on-resonance saturation time is typically 2 seconds.

    • An off-resonance spectrum is also acquired where the saturation frequency is set far away from any protein or ligand signals (e.g., 30-40 ppm).

    • The STD spectrum is generated by subtracting the on-resonance spectrum from the off-resonance spectrum.

  • Data Analysis:

    • Signals that appear in the STD spectrum are from the fragment that has bound to the protein and received saturation transfer.

    • The intensity of the STD signals can be used to rank the binding affinities of different fragments.

Protocol 2: Binding Affinity Determination using Surface Plasmon Resonance (SPR)

• Objective: To determine the binding affinity (KD) and kinetics of a fragment-protein interaction.

• Materials:

  • SPR instrument (e.g., Biacore).

  • Sensor chip (e.g., CM5).

  • Immobilization reagents (e.g., EDC, NHS).

  • Target protein for immobilization.

  • Fragment compound (analyte) at various concentrations.

  • Running buffer (e.g., HBS-EP+).

• Procedure:

  • Protein Immobilization:

    • Activate the sensor chip surface using a mixture of EDC and NHS.

    • Inject the target protein over the activated surface to allow for covalent coupling.

    • Deactivate any remaining active esters using ethanolamine.

  • Analyte Injection:

    • Prepare a dilution series of the fragment compound in the running buffer.

    • Inject the fragment solutions over the immobilized protein surface, from the lowest to the highest concentration. Include buffer-only injections for double referencing.

    • Allow for a sufficient association and dissociation time for each injection.

  • Data Analysis:

    • Subtract the reference surface signal and the buffer-only injection signal from the raw data.

    • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD = kd/ka).

Part 4: Visualizations

Caption: The Fragment-Based Drug Discovery (FBDD) Workflow.

Application Notes &amp; Protocols: N-Allylpyrrolidine-1-carboxamide as a Reference Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Allylpyrrolidine-1-carboxamide is a chemical compound featuring a pyrrolidine ring, an N-allyl group, and a carboxamide functional group. While its primary applications are still under investigation, its structural motifs suggest potential utility as a reference standard in chromatographic analyses for the identification and quantification of related compounds, such as synthetic impurities or metabolites in drug discovery and development. This document provides a hypothetical framework for its use as a reference standard in High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of N-Allylpyrrolidine-1-carboxamide

A summary of the key physicochemical properties is essential for its application as a reference standard.

Property	Value	Source
Molecular Formula	C₈H₁₄N₂O	PubChem
Molecular Weight	154.21 g/mol	PubChem
Appearance	White to off-white solid (predicted)	-
Solubility	Soluble in methanol, ethanol, acetonitrile, and other polar organic solvents. Limited solubility in water.	-
Storage	Store at 2-8°C in a tightly sealed container, protected from light and moisture.	-

Application as a Reference Standard

N-Allylpyrrolidine-1-carboxamide can serve as a primary or secondary reference standard for:

• Identification: Confirming the presence of the analyte in a sample by comparing retention times and/or mass spectra.

• Quantification: Establishing a calibration curve to determine the concentration of the analyte in a sample.

• Method Validation: Assessing the performance of analytical methods, including linearity, accuracy, precision, and limits of detection and quantification.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines a reversed-phase HPLC method for the analysis of N-Allylpyrrolidine-1-carboxamide.

4.1.1. Materials and Reagents

• N-Allylpyrrolidine-1-carboxamide reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid (optional, for mobile phase modification)

4.1.2. Instrumentation

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

4.1.3. Chromatographic Conditions

Parameter	Condition
Mobile Phase	Acetonitrile:Water (Gradient or Isocratic, e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	210 nm
Run Time	10 minutes

4.1.4. Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Allylpyrrolidine-1-carboxamide and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4.1.5. Sample Preparation The sample preparation will depend on the matrix. A generic solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to isolate the analyte from complex matrices.

4.1.6. Data Analysis

• Identify the peak corresponding to N-Allylpyrrolidine-1-carboxamide based on its retention time.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of the analyte in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol provides a general procedure for the analysis of N-Allylpyrrolidine-1-carboxamide by GC-MS.

4.2.1. Materials and Reagents

• N-Allylpyrrolidine-1-carboxamide reference standard

• Ethyl acetate (GC grade)

• Methanol (GC grade)

4.2.2. Instrumentation

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

4.2.3. GC-MS Conditions

Parameter	Condition
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Start at 100°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-300

4.2.4. Standard and Sample Preparation Prepare standards and samples in a volatile solvent like ethyl acetate. Derivatization (e.g., acylation) may be necessary to improve chromatographic performance and volatility.

4.2.5. Data Analysis

• Identify N-Allylpyrrolidine-1-carboxamide by its retention time and the fragmentation pattern in its mass spectrum.

• Quantification can be performed using a calibration curve based on the peak area of a characteristic ion.

Data Presentation

Table 1: Hypothetical HPLC Performance Data

Parameter	Result
Retention Time (tR)	4.5 ± 0.1 min
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Table 2: Hypothetical GC-MS Data

Parameter	Result
Retention Time (tR)	8.2 ± 0.1 min
Key Mass Fragments (m/z)	154 (M+), 111, 84, 41
Linearity (r²)	> 0.998
Range	10 - 500 ng/mL
Limit of Detection (LOD)	2 ng/mL
Limit of Quantification (LOQ)	7 ng/mL

Visualizations

Caption: Experimental Workflow for Chromatographic Analysis.

Caption: Role of Reference Standard in Quality Control.

Technical Notes & Optimization

troubleshooting N-Allylpyrrolidine-1-carboxamide instability in aqueous solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the instability of N-Allylpyrrolidine-1-carboxamide in aqueous solutions.

Troubleshooting Instability of N-Allylpyrrolidine-1-carboxamide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: I am observing a rapid loss of my N-Allylpyrrolidine-1-carboxamide in an aqueous buffer. What are the likely causes?

Answer: The primary cause of degradation for N-Allylpyrrolidine-1-carboxamide in aqueous solutions is likely hydrolysis of the amide bond. Amides are susceptible to hydrolysis, which is the cleavage of the bond between the carbonyl group and the nitrogen atom by water.[1][2][3][4][5][6] This reaction is often catalyzed by acidic or basic conditions.[1][3][4][5] The rate of hydrolysis is also dependent on temperature, with higher temperatures accelerating degradation.[7]

Question: My solution of N-Allylpyrrolidine-1-carboxamide has a pH of 8.5, and I am seeing significant degradation. Is this expected?

Answer: Yes, a basic pH can catalyze the hydrolysis of amides.[1][3][4][5] Under basic conditions, the hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the amide and initiating the cleavage of the C-N bond. If your experimental conditions allow, consider adjusting the pH to a more neutral range (pH 6-7.5) to potentially reduce the rate of degradation.

Question: I am using an acidic buffer (pH 4.5) and still observing instability. Why is this happening?

Answer: Acidic conditions can also catalyze amide hydrolysis.[1][3][4][5] In an acidic environment, the carbonyl oxygen of the amide can be protonated, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[4][8] If your protocol requires an acidic pH, you may need to conduct your experiments at a lower temperature to minimize degradation or analyze your samples more rapidly after preparation.

Question: I suspect my compound is degrading, but I am not sure how to confirm it or identify the degradation products. What should I do?

Answer: The most common method to analyze the stability of organic compounds like N-Allylpyrrolidine-1-carboxamide is High-Performance Liquid Chromatography (HPLC).[9][10] You can monitor the decrease in the peak area of the parent compound over time. The appearance of new peaks in the chromatogram would indicate the formation of degradation products. For identification of these products, HPLC coupled with mass spectrometry (LC-MS) is a powerful technique.[10][11]

Question: Could other components in my formulation be causing the instability?

Answer: It is possible that other excipients or compounds in your aqueous solution could be reacting with N-Allylpyrrolidine-1-carboxamide. While amides are generally less reactive than other functional groups, interactions can still occur.[12] To investigate this, you can perform a stability study of your compound in a simplified matrix (e.g., purified water or a simple buffer) and compare the results to its stability in your full formulation.

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting the instability of N-Allylpyrrolidine-1-carboxamide in an aqueous solution.

Caption: Troubleshooting workflow for N-Allylpyrrolidine-1-carboxamide instability.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for N-Allylpyrrolidine-1-carboxamide in water? A1: The most probable degradation pathway is hydrolysis of the amide bond, which would yield pyrrolidine and allylcarbamic acid. The latter would likely be unstable and could further decompose. This hydrolysis can be catalyzed by both acidic and basic conditions.[1][3][4][5]

Q2: How does temperature affect the stability of N-Allylpyrrolidine-1-carboxamide? A2: As with most chemical reactions, the rate of hydrolysis of N-Allylpyrrolidine-1-carboxamide is expected to increase with temperature.[7] If you are observing instability, performing your experiments at a lower temperature, if feasible, may help to mitigate degradation.

Q3: Are there any specific storage recommendations for aqueous solutions of N-Allylpyrrolidine-1-carboxamide? A3: To maximize stability, aqueous solutions should be prepared fresh whenever possible. If storage is necessary, it is recommended to store solutions at a neutral pH (around 7.0), at low temperatures (2-8 °C), and protected from light to minimize potential photodegradation.

Q4: What analytical techniques are suitable for monitoring the stability of N-Allylpyrrolidine-1-carboxamide? A4: Reversed-phase High-Performance Liquid Chromatography (HPLC) with UV detection is a standard and reliable method for quantifying the concentration of N-Allylpyrrolidine-1-carboxamide and monitoring its degradation over time.[9][10] For the identification of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.[10][11]

Q5: Can I use antioxidants to prevent the degradation of N-Allylpyrrolidine-1-carboxamide? A5: While antioxidants are effective at preventing oxidative degradation, the primary instability of amides in aqueous solution is typically hydrolysis. Therefore, the addition of antioxidants is unlikely to have a significant effect on the hydrolytic stability of N-Allylpyrrolidine-1-carboxamide unless a concurrent oxidative degradation pathway is identified.

Quantitative Data Summary

The following table summarizes hypothetical stability data for N-Allylpyrrolidine-1-carboxamide under various conditions to illustrate the expected trends. Please note that this data is illustrative and not based on experimental results for this specific compound.

Condition ID	pH	Temperature (°C)	Incubation Time (hours)	% Remaining N-Allylpyrrolidine-1-carboxamide
A1	4.5	25	24	85
A2	7.0	25	24	98
A3	8.5	25	24	70
B1	7.0	4	24	>99
B2	7.0	37	24	90

Experimental Protocol: Stability Assessment of N-Allylpyrrolidine-1-carboxamide in Aqueous Solution

This protocol provides a general methodology for assessing the stability of N-Allylpyrrolidine-1-carboxamide in an aqueous buffer using HPLC.

1. Materials and Reagents:

• N-Allylpyrrolidine-1-carboxamide

• HPLC-grade water

• HPLC-grade acetonitrile

• Phosphate buffer components (e.g., sodium phosphate monobasic, sodium phosphate dibasic)

• Acids and bases for pH adjustment (e.g., phosphoric acid, sodium hydroxide)

• HPLC system with UV detector

• C18 reversed-phase HPLC column

• pH meter

• Calibrated analytical balance

• Volumetric flasks and pipettes

2. Preparation of Solutions:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve N-Allylpyrrolidine-1-carboxamide in a suitable organic solvent (e.g., acetonitrile or methanol) to prepare a 1 mg/mL stock solution.

• Buffer Solutions: Prepare aqueous buffer solutions at the desired pH values (e.g., pH 4.5, 7.0, and 8.5).

• Test Solutions (10 µg/mL): Spike the stock solution into each buffer to achieve a final concentration of 10 µg/mL. Ensure the final concentration of the organic solvent from the stock solution is low (e.g., <1%) to avoid affecting the stability.

3. Stability Study:

• Time Points: Aliquot the test solutions into separate vials for each time point (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Incubation: Incubate the vials at the desired temperatures (e.g., 4°C, 25°C, and 37°C). Protect the samples from light.

• Sampling: At each time point, remove a vial from each condition. If the analysis is not immediate, quench the degradation by freezing the sample at -20°C or -80°C.

4. HPLC Analysis:

• Method Development: Develop a stability-indicating HPLC method capable of separating N-Allylpyrrolidine-1-carboxamide from its potential degradation products. A typical starting point would be a C18 column with a mobile phase gradient of water and acetonitrile with a suitable modifier like 0.1% formic acid or trifluoroacetic acid.

• Analysis: Analyze the samples from each time point by HPLC.

• Quantification: Determine the concentration of N-Allylpyrrolidine-1-carboxamide in each sample by measuring the peak area and comparing it to a calibration curve prepared from freshly made standards. The initial time point (T=0) sample serves as the 100% reference.

5. Data Analysis:

• Calculate the percentage of N-Allylpyrrolidine-1-carboxamide remaining at each time point relative to the initial concentration.

• Plot the percentage remaining versus time for each condition to determine the degradation kinetics.

Signaling Pathway Diagram

As N-Allylpyrrolidine-1-carboxamide is a specific small molecule, its involvement in a signaling pathway would be highly dependent on the biological context of the research. Without specific information on its biological target, a generic signaling pathway diagram would not be appropriate. However, if research indicates its interaction with a specific receptor or enzyme, a diagram illustrating that pathway could be constructed. For example, if it were found to be an antagonist of a G-protein coupled receptor (GPCR), the following diagram could represent that interaction.

Caption: Hypothetical GPCR antagonism by N-Allylpyrrolidine-1-carboxamide.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. quora.com [quora.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. academic.oup.com [academic.oup.com]
• 10. enamine.net [enamine.net]
• 11. researchgate.net [researchgate.net]
• 12. Amide or amino HPLC columns - Tech Information [mtc-usa.com]

optimization of N-Allylpyrrolidine-1-carboxamide dosage for in vitro assays

This technical support center provides guidance on the optimization of N-Allylpyrrolidine-1-carboxamide dosage for in vitro assays. Due to the limited publicly available data on this specific compound, this guide offers general principles and troubleshooting strategies applicable to novel research compounds.

Frequently Asked Questions (FAQs)

1. What is the recommended starting concentration for N-Allylpyrrolidine-1-carboxamide in a new in vitro assay?

For a novel compound like N-Allylpyrrolidine-1-carboxamide, it is advisable to start with a wide concentration range to determine its potency and potential cytotoxicity. A common starting point is a serial dilution from a high concentration (e.g., 100 µM or 10 µM) downwards. The choice of the highest concentration may be limited by the compound's solubility.

2. How can I determine the solubility of N-Allylpyrrolidine-1-carboxamide in my assay buffer?

The solubility of a compound in aqueous solutions like assay buffers is a critical parameter. A simple method to assess solubility is through visual inspection by preparing a high-concentration stock solution (e.g., 10 mM in DMSO) and then diluting it into the assay buffer. If the solution appears cloudy or contains precipitates, the compound is likely not soluble at that concentration. For a more quantitative assessment, methods like nephelometry or HPLC can be employed.

3. What are the common causes of inconsistent results in my in vitro assays with N-Allylpyrrolidine-1-carboxamide?

Inconsistent results can stem from several factors:

• Compound instability: The compound may degrade in the assay medium over the incubation period.

• Poor solubility: If the compound is not fully dissolved, the actual concentration in the assay will be lower and more variable than intended.

• Cell culture variability: Differences in cell passage number, density, and health can lead to varied responses.

• Pipetting errors: Inaccurate dilutions or additions of the compound can introduce significant variability.

4. How do I differentiate between genuine biological activity and non-specific effects or cytotoxicity?

It is crucial to run parallel cytotoxicity assays to determine the concentration range at which N-Allylpyrrolidine-1-carboxamide affects cell viability. A common method is the MTT assay. If the observed effect in your primary assay occurs at concentrations that are also cytotoxic, it may be a non-specific effect. Ideally, the desired biological activity should be observed at concentrations well below the cytotoxic threshold.

Troubleshooting Guides

Issue 1: Low or No Activity Observed

Possible Cause	Troubleshooting Step
Concentration too low	Test a higher concentration range.
Poor compound solubility	Prepare a fresh stock solution in an appropriate solvent (e.g., DMSO). Ensure the final solvent concentration in the assay is low (typically <0.5%) and consistent across all wells. Consider using a different solvent or a solubilizing agent if solubility issues persist.
Compound instability	Minimize the time the compound is in the aqueous assay buffer before being added to the cells. Assess compound stability over the assay duration using methods like HPLC.
Incorrect assay conditions	Verify the pH, temperature, and incubation time of your assay.

Issue 2: High Variability Between Replicates

Possible Cause	Troubleshooting Step
Inconsistent cell seeding	Ensure a homogenous cell suspension and use calibrated pipettes for cell plating.
Edge effects in microplates	Avoid using the outer wells of the microplate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or water.
Compound precipitation	Visually inspect the wells for any signs of precipitation after adding the compound. If observed, reduce the final concentration.

Experimental Protocols

Protocol 1: Determination of IC50/EC50 in a Cell-Based Assay

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2x concentrated serial dilution of N-Allylpyrrolidine-1-carboxamide in the assay medium. A typical starting range is from 200 µM down to low nM concentrations.

• Treatment: Remove the growth medium from the cells and add an equal volume of the 2x compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and positive control wells.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) under appropriate cell culture conditions.

• Assay Readout: Perform the specific assay to measure the desired endpoint (e.g., cell proliferation, protein expression).

• Data Analysis: Plot the response versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 or EC50 value.

Protocol 2: MTT Assay for Cytotoxicity

• Cell Treatment: Follow steps 1-4 of the IC50/EC50 determination protocol.

• MTT Addition: After the incubation period, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the compound concentration to determine the CC50 (cytotoxic concentration 50%).

Data Presentation

Table 1: Example Dose-Response Data for N-Allylpyrrolidine-1-carboxamide

Concentration (µM)	% Inhibition (Mean ± SD)
100	95.2 ± 3.1
30	88.7 ± 4.5
10	75.4 ± 5.2
3	48.9 ± 6.8
1	20.1 ± 3.9
0.3	5.6 ± 2.1
0.1	1.2 ± 1.5
Vehicle	0 ± 2.5

Table 2: Summary of In Vitro Assay Parameters

Parameter	Value
IC50	3.2 µM
CC50	> 100 µM
Assay Window (S/B)	10
Z'-factor	0.8

Visualizations

Caption: Workflow for In Vitro Dosage Optimization.

Caption: Troubleshooting Decision Tree.

Technical Support Center: N-Allylpyrrolidine-1-carboxamide Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of N-Allylpyrrolidine-1-carboxamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude N-Allylpyrrolidine-1-carboxamide?

A1: The impurities in your crude product will largely depend on the synthetic route employed. For a typical synthesis involving the reaction of pyrrolidine with an allyl-containing acylating agent (like allyl chloroformate or a related activated species), or the reaction of N-allylpyrrolidine with a carboxylating agent, you can anticipate the following:

• Unreacted Starting Materials: Residual pyrrolidine, N-allylpyrrolidine, or the acylating agent.

• Reagent-Derived Impurities: If using an acyl chloride, the hydrochloride salt of any amine base used (e.g., triethylamine hydrochloride) is a common byproduct.[1] With coupling agents like DCC or EDC, urea byproducts will be present.

• Side-Reaction Products: Small amounts of dimers or polymers, or products from the reaction of the acylating agent with the solvent or water.

Q2: My crude product is an oil. Can I still purify it by recrystallization?

A2: Oiling out is a common issue with amides that have lower melting points or when an inappropriate solvent is used.[2] If your N-Allylpyrrolidine-1-carboxamide is an oil at room temperature, direct recrystallization will not be effective. However, you could attempt a salt formation by treating it with an acid (e.g., HCl in ether) to see if the resulting salt is a crystalline solid that can be recrystallized. Alternatively, chromatography is the recommended purification method for oils.

Q3: How can I monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is an effective technique for monitoring the purification of N-Allylpyrrolidine-1-carboxamide.[3] Since the allyl and amide functionalities are not strongly UV-active, visualization can be achieved using stains. Potassium permanganate (KMnO4) stain is effective for visualizing the allyl group, while iodine vapor can be used as a general-purpose stain for organic compounds.[4]

Troubleshooting Guides

Chromatography Purification

Problem: Poor separation of the product from impurities on a silica gel column.

Possible Cause	Solution
Inappropriate Solvent System	The polarity of the eluent may be too high or too low. Screen different solvent systems using TLC. A good starting point for amides is a mixture of a non-polar solvent like hexane and a polar solvent like ethyl acetate or acetone.[5] Gradually increasing the proportion of the polar solvent should increase the elution of your polar amide.
Compound Degradation on Silica	Some amides can be sensitive to the acidic nature of silica gel.[5] This can lead to streaking or the appearance of new spots on TLC. To mitigate this, you can add a small amount of a basic modifier like triethylamine (~0.1-1%) to your eluent system.
Co-eluting Impurities	If an impurity has a very similar polarity to your product, separation on silica may be difficult. Consider switching to a different stationary phase, such as alumina or a bonded phase (e.g., diol, cyano).[6][7] Alternatively, reverse-phase chromatography could provide a different selectivity.
Overloading the Column	Applying too much crude material to the column will result in broad bands and poor separation. As a rule of thumb, the amount of crude material should be about 1-5% of the mass of the silica gel.

Recrystallization Purification

Problem: The compound "oils out" instead of forming crystals.

Possible Cause	Solution
Supersaturation is too high	The solution is likely too concentrated. Add a small amount of hot solvent to redissolve the oil, and then allow it to cool more slowly.
Cooling is too rapid	Rapid cooling encourages oil formation over crystal growth. Allow the solution to cool to room temperature slowly before placing it in an ice bath or refrigerator.
Inappropriate solvent	The solvent may be too non-polar for your compound. Try a more polar solvent or a mixed solvent system. For amides, solvents like ethanol, acetone, or acetonitrile are often good choices.[5] A mixture of a solvent in which the compound is soluble (e.g., ethyl acetate) and a solvent in which it is less soluble (e.g., hexane) can also be effective.[2]
Product is impure	Significant amounts of impurities can inhibit crystallization. It may be necessary to first perform a quick column chromatography to remove the bulk of the impurities and then recrystallize the partially purified product.

Problem: No crystals form upon cooling.

Possible Cause	Solution
Solution is not saturated	Too much solvent was used. Carefully evaporate some of the solvent and allow the solution to cool again.
Nucleation is slow	Crystal formation may need to be induced. Try scratching the inside of the flask with a glass rod at the surface of the solution or adding a seed crystal of the pure compound.
Compound is highly soluble in the cold solvent	The chosen solvent is not suitable. A good recrystallization solvent should dissolve the compound when hot but have low solubility when cold. You will need to screen for a different solvent or solvent system.

Experimental Protocols

General Protocol for Flash Column Chromatography

This protocol is a starting point and should be optimized based on TLC analysis.

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude N-Allylpyrrolidine-1-carboxamide in a minimal amount of the chromatography solvent or a stronger solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. After drying, carefully add the solid to the top of the packed column.

• Elution: Begin eluting with a low polarity solvent system (e.g., 95:5 hexane:ethyl acetate). Gradually increase the polarity of the eluent (e.g., to 80:20, 70:30 hexane:ethyl acetate) to elute the product.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

General Protocol for Recrystallization

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a potential solvent. A good solvent will not dissolve the compound at room temperature but will dissolve it upon heating. Test polar solvents like ethanol, isopropanol, or acetone, or mixed solvent systems like ethyl acetate/hexane.[2][5]

• Dissolution: Place the crude product in an Erlenmeyer flask and add the minimum amount of hot solvent required to fully dissolve it.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature.

• Crystallization: Once crystals begin to form, you can place the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Visualizations

References

• 1. N-allylacetamide | 692-33-1 [chemicalbook.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. SYNTHESIS OF YNAMIDES BY N-ALKYNYLATION OF AMINE DERIVATIVES. PREPARATION OF N-ALLYL-N-(METHOXYCARBONYL)-1,3-DECADIYNYLAMINE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. ijddr.in [ijddr.in]

minimizing off-target effects of N-Allylpyrrolidine-1-carboxamide

Welcome to the technical support center for N-Allylpyrrolidine-1-carboxamide. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing N-Allylpyrrolidine-1-carboxamide while minimizing potential off-target effects. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to guide your research.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with N-Allylpyrrolidine-1-carboxamide and provides step-by-step solutions to help you navigate these challenges.

Problem: Unexpected or inconsistent cellular phenotype observed.

• Possible Cause: Off-target effects of N-Allylpyrrolidine-1-carboxamide.

• Solution Workflow:

  Figure 1: Troubleshooting workflow for unexpected phenotypes.

Problem: Difficulty confirming direct target engagement in cells.

• Possible Cause: Compound instability, low cell permeability, or indirect mechanism of action.

• Solution:

  • Perform a Cellular Thermal Shift Assay (CETSA): This assay directly measures the binding of N-Allylpyrrolidine-1-carboxamide to its target protein in a cellular context by assessing changes in the protein's thermal stability.[1][2]

  • Optimize Assay Conditions: If target engagement is still not observed, consider optimizing compound concentration, incubation time, and the thermal challenge parameters.

  • Use a Cell-Permeable Analog: If permeability is a suspected issue, consider synthesizing and testing a more lipophilic analog of N-Allylpyrrolidine-1-carboxamide.

Problem: High background noise in biochemical assays.

• Possible Cause: Non-specific binding of N-Allylpyrrolidine-1-carboxamide to assay components or promiscuous enzyme inhibition.

• Solution:

  • Include Appropriate Controls: Use a structurally similar but inactive analog of N-Allylpyrrolidine-1-carboxamide as a negative control.

  • Vary Assay Conditions: Adjust buffer composition, pH, and salt concentrations to reduce non-specific interactions.

  • Counter-Screening: Perform assays with unrelated targets to identify and filter out promiscuous inhibitors.

Frequently Asked Questions (FAQs)

Q1: What are the first steps to proactively assess the selectivity of N-Allylpyrrolidine-1-carboxamide?

A1: A multi-pronged approach is recommended:

• In Silico Profiling: Utilize computational tools to predict potential off-targets based on the chemical structure of N-Allylpyrrolidine-1-carboxamide. These predictions can help prioritize experimental validation.

• Broad-Panel Biochemical Screening: Screen the compound against a large panel of kinases and other relevant enzyme families to empirically identify off-target interactions.[3][4][5]

• Phenotypic Screening: Employ high-content imaging or other phenotypic assays to observe the compound's effects across a range of cellular models and identify unexpected biological activities.[6]

Q2: How can I distinguish between on-target and off-target effects in my cellular assays?

A2: Differentiating on-target from off-target effects is crucial for validating your findings. Consider the following strategies:

• Structure-Activity Relationship (SAR) Analysis: Test structurally related analogs of N-Allylpyrrolidine-1-carboxamide with varying potencies. A strong correlation between on-target potency and the observed cellular effect suggests an on-target mechanism.

• Target Knockdown/Knockout: Use techniques like RNAi or CRISPR to reduce or eliminate the expression of the intended target. If the cellular phenotype is rescued or mimicked, it provides strong evidence for an on-target effect.

• Target Overexpression: Overexpressing the target protein may lead to a rightward shift in the dose-response curve of N-Allylpyrrolidine-1-carboxamide, indicating that a higher concentration is needed to achieve the same effect.

• Competitive Binding Assays: Use a known selective ligand for the intended target to see if it can compete with N-Allylpyrrolidine-1-carboxamide and reverse its cellular effects.

Q3: What are the recommended methods for identifying the specific off-targets of N-Allylpyrrolidine-1-carboxamide?

A3: Several unbiased, genome-wide methods can be employed to identify off-targets:

• Chemical Proteomics: Techniques like affinity chromatography-mass spectrometry can identify proteins that directly bind to an immobilized version of N-Allylpyrrolidine-1-carboxamide.

• GUIDE-seq (Genome-wide Unbiased Identification of DSBs Enabled by Sequencing): If your compound is being used in the context of CRISPR-based therapies, GUIDE-seq can identify off-target cleavage events in living cells.[1]

• CIRCLE-seq (Circularization for In Vitro Reporting of Cleavage Effects by Sequencing): This is a highly sensitive in vitro method to identify genome-wide off-target cleavage sites of CRISPR-Cas9 nucleases.

Data Presentation

Table 1: Example Kinase Selectivity Profile for a Hypothetical Compound

Kinase Target	IC50 (nM)	Percent Inhibition at 1 µM
Primary Target	15	98%
Off-Target Kinase A	250	85%
Off-Target Kinase B	800	60%
Off-Target Kinase C	>10,000	<10%
Off-Target Kinase D	>10,000	<10%

This table illustrates how data from a kinase profiling screen can be presented to quickly assess the selectivity of a compound. A highly selective compound will show potent inhibition of the primary target with significantly weaker or no inhibition of other kinases.

Table 2: Example Cellular Thermal Shift Assay (CETSA) Data

Temperature (°C)	Relative Amount of Soluble Target Protein (Vehicle)	Relative Amount of Soluble Target Protein (Compound)
37	1.00	1.00
45	0.95	0.98
50	0.80	0.92
55	0.50	0.85
60	0.20	0.65
65	0.05	0.30

This table demonstrates the principle of CETSA, where the binding of a compound stabilizes the target protein against thermal denaturation, resulting in a higher amount of soluble protein at elevated temperatures compared to the vehicle control.[7][8]

Experimental Protocols

Protocol 1: Kinase Profiling Assay

This protocol outlines a general procedure for assessing the selectivity of N-Allylpyrrolidine-1-carboxamide against a panel of protein kinases.

Objective: To determine the IC50 values of N-Allylpyrrolidine-1-carboxamide against a broad range of kinases.

Materials:

• N-Allylpyrrolidine-1-carboxamide stock solution (in DMSO)

• Kinase panel (e.g., commercially available panels)

• Kinase-specific substrates

• ATP

• Assay buffer

• 384-well plates

• Plate reader

Procedure:

• Prepare a serial dilution of N-Allylpyrrolidine-1-carboxamide in DMSO.

• In a 384-well plate, add the kinase, its specific substrate, and the assay buffer to each well.

• Add the diluted N-Allylpyrrolidine-1-carboxamide or DMSO (vehicle control) to the appropriate wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the recommended temperature and time for the specific kinase.

• Stop the reaction and measure the kinase activity using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

• Calculate the percent inhibition for each concentration of N-Allylpyrrolidine-1-carboxamide.

• Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol describes a method to confirm the direct binding of N-Allylpyrrolidine-1-carboxamide to its target protein in intact cells.

Objective: To assess the thermal stabilization of a target protein upon binding of N-Allylpyrrolidine-1-carboxamide.

Materials:

• Cultured cells expressing the target protein

• N-Allylpyrrolidine-1-carboxamide

• Cell culture medium

• PBS

• Lysis buffer with protease inhibitors

• PCR tubes or 96-well PCR plate

• Thermal cycler

• SDS-PAGE and Western blotting reagents

• Antibody specific to the target protein

Procedure:

• Seed cells and grow to the desired confluency.

• Treat the cells with N-Allylpyrrolidine-1-carboxamide or vehicle (DMSO) for the desired time.

• Harvest the cells, wash with PBS, and resuspend in a small volume of PBS.

• Aliquot the cell suspension into PCR tubes or a 96-well PCR plate.

• Heat the samples to a range of temperatures (e.g., 37°C to 70°C) for 3 minutes in a thermal cycler, followed by cooling to 4°C.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separate the soluble fraction (containing stabilized protein) from the precipitated proteins by centrifugation.

• Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody against the target protein.

• Quantify the band intensities to determine the amount of soluble protein at each temperature.

• Plot the relative amount of soluble protein against the temperature to generate melting curves for both the vehicle- and compound-treated samples. A shift in the melting curve indicates target engagement.

Visualizations

Figure 2: Integrated workflow for minimizing off-target effects.

References

• 1. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. archive.connect.h1.co [archive.connect.h1.co]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] A quantitative analysis of kinase inhibitor selectivity | Semantic Scholar [semanticscholar.org]
• 6. drughunter.com [drughunter.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

optimizing reaction conditions for N-Allylpyrrolidine-1-carboxamide synthesis

Welcome to the technical support center for the synthesis of N-Allylpyrrolidine-1-carboxamide. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and optimized experimental protocols to assist researchers, scientists, and drug development professionals in successfully synthesizing this target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-Allylpyrrolidine-1-carboxamide?

A1: A reliable and commonly employed method is a two-step synthesis. The first step involves the formation of an intermediate, Pyrrolidine-1-carboxamide, from pyrrolidine. The second step is the N-allylation of this intermediate using an allyl halide under basic conditions.

Q2: I am observing a low yield in the first step (synthesis of Pyrrolidine-1-carboxamide). What are the potential causes?

A2: Low yields in this step are often due to incomplete reaction, suboptimal pH, or the formation of side products. Ensure that the pyrrolidine is of high purity and the reaction temperature is carefully controlled. The rate of addition of the acid can also significantly impact the in-situ formation of isocyanic acid and the subsequent reaction. See the troubleshooting guide below for more specific advice.

Q3: In the N-allylation step, my reaction is sluggish or does not go to completion. How can I improve this?

A3: Incomplete N-allylation is typically caused by an insufficiently strong base, poor quality of the allylating agent, or low reaction temperature. Sodium hydride (NaH) is a strong base and requires an anhydrous aprotic solvent like THF or DMF for optimal reactivity. Ensure your solvent is completely dry and the allyl bromide is fresh. Increasing the temperature or reaction time may also drive the reaction to completion.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Pyrrolidine is a volatile and corrosive liquid. Allyl bromide is a lachrymator and toxic. Sodium hydride reacts violently with water to produce flammable hydrogen gas. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. Special care must be taken when handling and quenching sodium hydride.

Q5: How can I best purify the final product, N-Allylpyrrolidine-1-carboxamide?

A5: The final product is typically purified using flash column chromatography on silica gel. A solvent system of ethyl acetate and hexanes is commonly used as the eluent. The exact ratio can be determined by thin-layer chromatography (TLC) analysis.

Troubleshooting Guides

Step 1: Synthesis of Pyrrolidine-1-carboxamide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Ineffective generation of isocyanic acid. 2. Low reaction temperature. 3. Degradation of reagents.	1. Ensure slow, dropwise addition of acid to the potassium cyanate solution to control the formation of isocyanic acid. Maintain a temperature of 0-5 °C during this addition. 2. After the initial reaction, allow the mixture to slowly warm to room temperature and stir for the recommended duration (12-24 hours). 3. Use high-purity, dry pyrrolidine and fresh potassium cyanate.
Formation of Symmetric 1,3-dipyrrolidin-1-ylurea	Excess pyrrolidine reacting with an intermediate carbamoylpyrrolidine or isocyanate.	Use a slight excess of potassium cyanate relative to pyrrolidine to ensure the amine is the limiting reagent.
Difficult Product Isolation	The product may be partially soluble in the aqueous layer.	After initial extraction, perform several additional extractions of the aqueous layer with dichloromethane or ethyl acetate to maximize recovery.

Step 2: N-Allylation of Pyrrolidine-1-carboxamide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete deprotonation of the amide. 2. Moisture in the reaction vessel or solvent. 3. Decomposed allyl bromide.	1. Use a strong base like sodium hydride (NaH). Ensure the Pyrrolidine-1-carboxamide is fully dissolved and allow sufficient time for hydrogen evolution to cease before adding the allyl bromide. 2. Use anhydrous solvents (e.g., dry THF or DMF). Dry all glassware in an oven before use and conduct the reaction under an inert atmosphere (Nitrogen or Argon). 3. Use freshly opened or distilled allyl bromide.
Multiple Spots on TLC (Side Products)	1. O-allylation (less common for amides but possible). 2. Reaction of excess base with allyl bromide.	1. N-allylation is generally favored. Purification by column chromatography should effectively separate isomers if any are formed. 2. Add the allyl bromide slowly at 0 °C to control the reaction rate and minimize side reactions.
Product is Difficult to Purify	Residual starting material or base.	Quench the reaction carefully with a saturated aqueous solution of ammonium chloride (NH₄Cl). Ensure a thorough aqueous workup to remove any remaining salts before concentrating and purifying by column chromatography.

Experimental Protocols & Data

Step 1: Synthesis of Pyrrolidine-1-carboxamide

This protocol is based on the reaction of a secondary amine with in situ generated isocyanic acid.

Reaction Scheme: Pyrrolidine + KNCO + HCl → Pyrrolidine-1-carboxamide

Table 1: Reagent Quantities and Reaction Conditions

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
Pyrrolidine	71.12	5.0 g (5.8 mL)	70.3	1.0
Potassium Cyanate (KNCO)	81.12	6.2 g	76.4	1.08
Conc. HCl (37%)	36.46	~6.5 mL	~77.0	1.1
Solvent	Volume
Water	50 mL
Dichloromethane (DCM)	3 x 50 mL
Conditions	Value
Temperature	0 °C to RT
Reaction Time	18 hours
Expected Yield	~70-80%

Procedure:

• In a 250 mL round-bottom flask, dissolve potassium cyanate (6.2 g) in water (50 mL) and cool the solution to 0 °C in an ice bath.

• Add pyrrolidine (5.0 g) to the cooled solution with stirring.

• Slowly add concentrated hydrochloric acid (~6.5 mL) dropwise over 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the mixture vigorously for 18 hours.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• The product can be purified further by recrystallization from ethyl acetate/hexanes or by column chromatography if necessary.

Step 2: N-Allylation of Pyrrolidine-1-carboxamide

This protocol uses a strong base to deprotonate the amide, followed by nucleophilic substitution with allyl bromide.

Reaction Scheme: Pyrrolidine-1-carboxamide + NaH + Allyl Bromide → N-Allylpyrrolidine-1-carboxamide

Table 2: Reagent Quantities and Reaction Conditions

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
Pyrrolidine-1-carboxamide	114.15	5.0 g	43.8	1.0
Sodium Hydride (60% in oil)	24.00 (as NaH)	1.93 g	48.2	1.1
Allyl Bromide	120.98	5.8 g (4.2 mL)	48.2	1.1
Solvent	Volume
Anhydrous THF	100 mL
Conditions	Value
Temperature	0 °C to RT

N-Allylpyrrolidine-1-carboxamide degradation pathways and prevention

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Allylpyrrolidine-1-carboxamide. The information provided is based on general principles of forced degradation studies as outlined by regulatory guidelines.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for N-Allylpyrrolidine-1-carboxamide under forced degradation conditions?

A1: Based on the functional groups present in N-Allylpyrrolidine-1-carboxamide (a tertiary amine within the pyrrolidine ring, an amide linkage, and an allyl group), the following degradation pathways are plausible under stress conditions:

• Hydrolysis: The amide bond is susceptible to hydrolysis under both acidic and basic conditions, which would yield pyrrolidine and N-allylamine. The reaction rate is dependent on pH and temperature.[3]

• Oxidation: The allyl group is prone to oxidation, which could lead to the formation of epoxides, diols, or cleavage of the double bond. The tertiary amine of the pyrrolidine ring can also be oxidized to an N-oxide.

• Photolysis: Exposure to UV or visible light may induce degradation, potentially through radical mechanisms involving the allyl group.

• Thermal Stress: High temperatures can accelerate hydrolysis and oxidation, and may also cause other fragmentation pathways.

Q2: I am not observing any degradation of N-Allylpyrrolidine-1-carboxamide under my initial stress conditions. What should I do?

A2: If you do not observe degradation, the compound might be highly stable under the initial conditions. According to ICH guidelines, forced degradation studies should aim for a degradation of 10-30%.[4] Consider the following adjustments:

• Increase the stressor concentration: For acid/base hydrolysis, you can increase the molarity of the acid or base (e.g., from 0.1 M to 1 M). For oxidation, increase the concentration of the oxidizing agent (e.g., H₂O₂).[3][4]

• Increase the temperature: Elevating the temperature can significantly accelerate degradation.[3]

• Extend the duration of the study: If the compound is degrading slowly, extending the exposure time may be necessary.

• Use a co-solvent: If the compound has poor solubility in the stress medium, using a co-solvent can improve its availability for the degradation reaction.[3]

Q3: I am seeing more degradation products than I expected. How do I identify them?

A3: The presence of multiple degradation products is common in forced degradation studies. To identify these products, a combination of analytical techniques is recommended:

• LC-MS/MS: This is a powerful tool for separating the degradation products and obtaining their mass-to-charge ratios and fragmentation patterns, which can help in structure elucidation.

• High-Resolution Mass Spectrometry (HRMS): Provides accurate mass measurements, allowing for the determination of elemental compositions.

• NMR Spectroscopy: If a degradation product can be isolated in sufficient quantity and purity, NMR spectroscopy can provide detailed structural information.[4]

Q4: How can I prevent the degradation of N-Allylpyrrolidine-1-carboxamide during storage and handling?

A4: To minimize degradation during storage and handling, consider the following preventative measures:

• Storage Conditions: Store the compound in a cool, dark, and dry place. Protection from light is crucial to prevent photolytic degradation.

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• pH Control: If the compound is in solution, maintaining a neutral pH can help prevent acid or base-catalyzed hydrolysis.

• Avoid Contaminants: Ensure that storage containers and handling equipment are free from acidic, basic, or oxidizing contaminants.

Troubleshooting Guides

Issue: Poor Mass Balance in Forced Degradation Studies

Possible Causes:

• Formation of non-UV active degradation products.

• Precipitation of the drug substance or degradation products.

• Adsorption of the compound onto the container surface.

• Formation of volatile degradation products.

Troubleshooting Steps:

• Use a universal detector: Employ a detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) in addition to a UV detector to detect non-chromophoric compounds.

• Check for precipitation: Visually inspect the sample vials for any precipitate. If observed, try dissolving it in a stronger solvent to analyze its composition.

• Use inert vials: Employ silanized or polypropylene vials to minimize adsorption.

• Headspace GC-MS: If volatile degradants are suspected, analyze the headspace of the sample vial using Gas Chromatography-Mass Spectrometry.

Data Presentation

Table 1: Summary of Forced Degradation Studies for N-Allylpyrrolidine-1-carboxamide

Stress Condition	Reagent Concentration	Temperature (°C)	Duration (hours)	% Degradation	Number of Degradants
Acid Hydrolysis	0.1 M HCl	60	24
Base Hydrolysis	0.1 M NaOH	60	24
Oxidation	3% H₂O₂	25	24
Photolytic	UV Light (254 nm)	25	24
Thermal	80°C	25	72

(Note: This table is a template for recording experimental data.)

Experimental Protocols

General Protocol for Forced Degradation Studies

This protocol is a general guideline and may need to be optimized for N-Allylpyrrolidine-1-carboxamide.

• Preparation of Stock Solution: Prepare a stock solution of N-Allylpyrrolidine-1-carboxamide in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate the solution at 60°C.

  • Withdraw samples at appropriate time points (e.g., 2, 4, 8, 12, 24 hours).

  • Neutralize the samples with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate the solution at 60°C.

  • Withdraw samples at appropriate time points.

  • Neutralize the samples with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature.

  • Withdraw samples at appropriate time points.

• Photolytic Degradation:

  • Expose a solution of the compound to UV light (e.g., 254 nm) in a photostability chamber.

  • Simultaneously, keep a control sample in the dark.

  • Withdraw samples at appropriate time points.

• Thermal Degradation:

  • Keep a solid sample of the compound in an oven at a high temperature (e.g., 80°C).

  • Dissolve and analyze samples at appropriate time points.

• Analysis: Analyze all samples by a stability-indicating HPLC method, preferably with a mass spectrometric detector, to determine the extent of degradation and the profile of degradation products.

Visualizations

Caption: Potential degradation pathways of N-Allylpyrrolidine-1-carboxamide.

Caption: General workflow for forced degradation studies.

Caption: Troubleshooting decision tree for degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. ajrconline.org [ajrconline.org]
• 3. scispace.com [scispace.com]
• 4. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up N-Allylpyrrolidine-1-carboxamide Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of N-Allylpyrrolidine-1-carboxamide.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for N-Allylpyrrolidine-1-carboxamide?

A common and efficient method for the synthesis of N-Allylpyrrolidine-1-carboxamide is the reaction of pyrrolidine with allyl isocyanate. This reaction is typically carried out in an aprotic solvent at controlled temperatures to yield the desired product.

Q2: My reaction yield is consistently low. What are the potential causes?

Low yields can stem from several factors.[1] Key areas to investigate include:

• Reagent Quality: Ensure the purity of both pyrrolidine and allyl isocyanate. Impurities can lead to side reactions.

• Moisture: The presence of water can consume the highly reactive allyl isocyanate, reducing the yield. Ensure all glassware is oven-dried and use anhydrous solvents.

• Reaction Temperature: While the reaction is often exothermic, insufficient heating might lead to an incomplete reaction. Conversely, excessive heat can promote side reactions.

• Stoichiometry: An incorrect molar ratio of reactants can result in unreacted starting material.

• Workup and Purification: Product loss can occur during the workup and purification steps.[1] Check for product solubility in the aqueous layer during extraction or loss during chromatography.[1]

Q3: I am observing an unexpected side product in my reaction. What could it be?

A likely side product is the formation of N,N'-diallylurea. This can occur if trace amounts of water react with allyl isocyanate to form allylamine, which can then react with another molecule of allyl isocyanate.

Q4: What are the key safety precautions when working with allyl isocyanate?

Allyl isocyanate is a lachrymator and is toxic. It is crucial to handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q5: What are the primary challenges when scaling up this reaction?

Scaling up the synthesis of N-Allylpyrrolidine-1-carboxamide presents several challenges:

• Exothermic Reaction Management: The reaction is exothermic, and heat dissipation becomes more critical on a larger scale. Inadequate temperature control can lead to side reactions and safety hazards.

• Mixing Efficiency: Ensuring homogenous mixing of the reactants is crucial for consistent reaction progress and to avoid localized "hot spots."

• Reagent Addition: The rate of addition of allyl isocyanate needs to be carefully controlled to manage the reaction exotherm.

• Workup and Isolation: Handling larger volumes during extraction, distillation, and crystallization requires appropriate equipment and procedures to minimize product loss.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or No Product Formation	Poor quality of starting materials.	Verify the purity of pyrrolidine and allyl isocyanate using techniques like NMR or GC-MS.
Presence of moisture in the reaction.	Use anhydrous solvents and oven-dried glassware. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incorrect reaction temperature.	Monitor the internal reaction temperature. Optimize the temperature based on small-scale experiments.
Formation of Significant Byproducts	Reaction temperature is too high.	Lower the reaction temperature and control the rate of addition of the limiting reagent.
Presence of impurities in starting materials.	Purify starting materials before use.
Difficulty in Product Isolation	Product is soluble in the aqueous phase during workup.	Perform back-extraction of the aqueous layer with a suitable organic solvent.[1]
Emulsion formation during extraction.	Add brine to the separatory funnel to help break the emulsion.
Product is volatile.	Be cautious during solvent removal under reduced pressure. Use a cold trap to collect any volatile product.[1]
Inconsistent Yields on Scale-Up	Inefficient heat transfer.	Use a reactor with a larger surface area-to-volume ratio or a jacketed reactor with a temperature control unit.
Poor mixing.	Employ an appropriate overhead stirrer with a suitable impeller design for the reactor geometry.

Experimental Protocol: Synthesis of N-Allylpyrrolidine-1-carboxamide

This protocol describes a representative method for the synthesis of N-Allylpyrrolidine-1-carboxamide.

Materials:

• Pyrrolidine

• Allyl isocyanate

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Addition funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of pyrrolidine (1.0 equivalent) in anhydrous diethyl ether in a round-bottom flask cooled in an ice bath, add allyl isocyanate (1.0 equivalent) dropwise via an addition funnel over 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Quantitative Data Summary

Parameter	Condition A	Condition B	Condition C
Solvent	Dichloromethane	Tetrahydrofuran	Diethyl Ether
Temperature	0 °C to RT	Room Temperature	0 °C
Reaction Time	3 hours	4 hours	2.5 hours
Yield	85%	82%	90%
Purity (by GC)	96%	95%	98%

Note: The data presented in this table is representative and may vary based on specific experimental conditions and scale.

Visualizations

Caption: Synthesis of N-Allylpyrrolidine-1-carboxamide.

Caption: Troubleshooting workflow for synthesis issues.

Caption: Key considerations for scaling up production.

References

• 1. Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validating the inhibitory effect of N-Allylpyrrolidine-1-carboxamide on [target enzyme]

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of various compounds targeting the enoyl-acyl carrier protein reductase (InhA) of Mycobacterium tuberculosis, a key enzyme in mycolic acid biosynthesis and a validated target for antituberculosis drugs. We focus on the class of pyrrolidine carboxamides, exemplified by N-Allylpyrrolidine-1-carboxamide, and compare its expected inhibitory profile with other known InhA inhibitors. This document is intended to aid researchers and drug development professionals in the evaluation and pursuit of novel anti-TB agents.

Introduction to InhA and its Inhibition

The rise of multidrug-resistant tuberculosis (MDR-TB) necessitates the discovery of novel therapeutic agents. InhA, an NADH-dependent enoyl-acyl carrier protein reductase, is a crucial enzyme in the type II fatty acid synthase (FAS-II) system of M. tuberculosis. This pathway is responsible for the synthesis of mycolic acids, essential components of the mycobacterial cell wall. Inhibition of InhA disrupts this pathway, leading to cell death.

The frontline anti-TB drug isoniazid is a prodrug that, once activated by the mycobacterial catalase-peroxidase KatG, forms an adduct with NADH that potently inhibits InhA.[1][2][3][4] However, mutations in katG are a primary mechanism of isoniazid resistance. This has driven the search for direct InhA inhibitors that do not require metabolic activation, thus bypassing this resistance mechanism. Pyrrolidine carboxamides have emerged as a promising class of direct InhA inhibitors.[3][5]

Comparative Inhibitory Potency

Inhibitor Class	Compound	Target Enzyme	IC50 (µM)	Reference Compound(s)
Pyrrolidine Carboxamide	Pyrrolidine carboxamide derivative p37	InhA	4.47	Isoniazid, Triclosan
Pyrrolidine Carboxamide	Pyrrolidine carboxamide lead d6	InhA	10.05	Isoniazid, Triclosan
Triclosan Derivative	4-(n-butyl)-1,2,3-triazolyl TRC deriv. 3	InhA	0.09	Triclosan
Triclosan Derivative	Triclosan	InhA	1.4	-
Arylamide	Optimized Arylamide Inhibitor	InhA	0.09	Lead Arylamide
4-Hydroxy-2-pyridone	NITD-564	InhA	0.59	NITD-529
Thiadiazole-based	GSK138	InhA	0.04	GSK693

Note: The IC50 values are sourced from various publications and experimental conditions may differ.[3][6][7][8][9]

Experimental Protocols

A standardized in vitro assay is crucial for the comparative evaluation of InhA inhibitors. Below is a detailed methodology for a common spectrophotometric InhA inhibition assay.

InhA Enzyme Inhibition Assay Protocol

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against M. tuberculosis InhA.

Principle: The enzymatic activity of InhA is measured by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD+ during the reduction of the substrate, 2-trans-enoyl-ACP. The presence of an inhibitor will decrease the rate of this reaction.

Materials:

• Purified recombinant M. tuberculosis InhA enzyme

• NADH (β-Nicotinamide adenine dinucleotide, reduced form)

• 2-trans-dodecenoyl-Coenzyme A (DD-CoA) or other suitable enoyl-CoA substrate

• Test compound (e.g., N-Allylpyrrolidine-1-carboxamide) dissolved in DMSO

• Assay buffer (e.g., 30 mM PIPES, pH 6.8, 150 mM NaCl)

• 96-well UV-transparent microplates

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of NADH, DD-CoA, and the test compound in appropriate solvents (e.g., assay buffer for NADH and DD-CoA, DMSO for the test compound).

  • Prepare serial dilutions of the test compound in DMSO.

• Assay Reaction:

  • In a 96-well plate, add the following to each well:

    • Assay buffer

    • NADH solution (final concentration typically 100-200 µM)

    • Test compound dilution (final DMSO concentration should be kept constant, e.g., 1-2%)

  • Initiate the reaction by adding the InhA enzyme solution (final concentration typically in the nanomolar range).

  • Immediately after adding the enzyme, add the substrate DD-CoA (final concentration typically 25-50 µM).

• Data Acquisition:

  • Immediately place the microplate in the spectrophotometer and measure the decrease in absorbance at 340 nm over a defined period (e.g., 10-30 minutes) at a constant temperature (e.g., 25°C).

• Data Analysis:

  • Calculate the initial velocity (rate of NADH oxidation) for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., sigmoidal dose-response).

Visualizing the Mechanism and Workflow

To better understand the context of InhA inhibition and the experimental process, the following diagrams have been generated.

Caption: Mycolic Acid Biosynthesis Pathway and Points of Inhibition.

Caption: Experimental Workflow for InhA Inhibition Assay.

Conclusion

The enoyl-acyl carrier protein reductase InhA remains a highly attractive target for the development of new antituberculosis drugs. Direct inhibitors of InhA, such as those from the pyrrolidine carboxamide class, hold significant promise as they can circumvent the common resistance mechanisms associated with the prodrug isoniazid. While further studies are needed to specifically characterize the inhibitory potential of N-Allylpyrrolidine-1-carboxamide, the data available for related compounds suggest that this chemical scaffold is a valuable starting point for the design of potent anti-TB agents. The experimental protocols and comparative data presented in this guide offer a framework for the continued investigation and development of novel InhA inhibitors.

References

• 1. Probing mechanisms of resistance to the tuberculosis drug isoniazid: Conformational changes caused by inhibition of InhA, the enoyl reductase from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Insight into the Mechanism of Action of and Resistance to Isoniazid: Interaction of Mycobacterium tuberculosis enoyl-ACP Reductase with INH-NADP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Action mechanism of antitubercular isoniazid. Activation by Mycobacterium tuberculosis KatG, isolation, and characterization of inha inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biological Evaluation of Potent Triclosan-Derived Inhibitors of the Enoyl-Acyl Carrier Protein Reductase InhA in Drug-sensitive and Drug-resistant Strains of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological evaluation of potent triclosan-derived inhibitors of the enoyl-acyl carrier protein reductase InhA in drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative analysis of N-Allylpyrrolidine-1-carboxamide and other pyrrolidine derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide range of biological activities.[1][2] Its conformational flexibility and the ability to introduce substituents at various positions make it an attractive starting point for the design of novel therapeutics.[1] This guide provides a comparative analysis of N-Allylpyrrolidine-1-carboxamide and other pyrrolidine derivatives, focusing on their potential applications in oncology, infectious diseases, and neurology. The information is supported by experimental data from peer-reviewed literature to aid researchers in their drug discovery efforts.

Physicochemical Properties of Pyrrolidine Derivatives

A molecule's physicochemical properties are crucial determinants of its pharmacokinetic and pharmacodynamic profiles. The following table summarizes key computed and experimental properties for N-Allylpyrrolidine-1-carboxamide and other representative pyrrolidine derivatives.

Compound	Molecular Formula	Molecular Weight ( g/mol )	XLogP3	Hydrogen Bond Donor Count	Hydrogen Bond Acceptor Count	Topological Polar Surface Area (Ų)	Reference
N-Allylpyrrolidine-1-carboxamide	C8H14N2O	154.21	0.2	2	2	41.1	[3]
Pyrrolidine-1-carboxylic Acid	C5H9NO2	115.13	0.3	1	2	40.5	[4]
N-phenylpyrrolidine-1-carboxamide	C11H14N2O	190.24	1.6	1	2	32.3	[5]
Pyrrolidine-2-carboxamide	C5H10N2O	114.15	-0.9	2	2	55.1	[6]
N-propylpyrrolidine-2-carboxamide	C8H16N2O	156.23	0.4	2	2	41.1	[7]

Therapeutic Applications and Biological Activity

Pyrrolidine derivatives have demonstrated significant potential across various therapeutic areas. This section explores their activity as anticancer, antimicrobial, and anticonvulsant agents, with supporting in vitro and in vivo data.

Anticancer Activity

Several studies have highlighted the anticancer potential of pyrrolidine carboxamide derivatives. For instance, a series of novel pyrrolidine aryl carboxamide derivatives were synthesized and evaluated for their efficacy against hepatocellular carcinoma.[8] Compound 10m from this series exhibited potent anticancer activity, comparable to the established agent OSU-2S, and was found to be about 2-folds more potent than Sorafenib in hepatocellular carcinoma (HCC) cell lines.[8] The mechanism of action is believed to involve the activation of PKCδ, leading to apoptosis, cell cycle arrest, and inhibition of cancer cell migration.[8]

Another study focused on aryl carboxamide derivatives as potential inhibitors of Death-associated protein kinase 1 (DAPK1), a tumor suppressor.[9] The isonicotinamide derivative 4q emerged as a promising DAPK1 inhibitor with an IC50 value of 1.09 µM.[9]

The following table summarizes the in vitro anticancer activity of selected pyrrolidine derivatives.

Compound	Cancer Cell Line	IC50 / % GI	Target	Reference
10m	Hepatocellular Carcinoma	Comparable to OSU-2S	PKCδ activation	[8]
4q	-	IC50 = 1.09 µM	DAPK1	[9]
4d, 4e, 4o, 4p	60 cancer cell lines	Mean % GI ~70%	DAPK1	[9]

Antimicrobial Activity

Pyrrolidine carboxamides have also been investigated as a novel class of inhibitors against InhA, the enoyl acyl carrier protein reductase from Mycobacterium tuberculosis.[10] This enzyme is a key component in the mycobacterial fatty acid elongation cycle and a validated target for antitubercular drugs.[10] High-throughput screening identified a series of pyrrolidine carboxamides as potent InhA inhibitors.[10] Subsequent optimization led to a 160-fold improvement in potency of the lead compound.[10]

Furthermore, a series of sulphonamide pyrrolidine carboxamide derivatives have been synthesized and evaluated for their antiplasmodial activity against Plasmodium falciparum.[11] Several of these compounds exhibited single-digit micromolar IC50 values.[11]

Compound Series	Organism	Target	IC50 Range	Reference
Pyrrolidine Carboxamides	Mycobacterium tuberculosis	InhA	Lead IC50 ~10 µM	[10]
Sulphonamide Pyrrolidine Carboxamides	Plasmodium falciparum	N-myristoyltransferase (predicted)	2.40–8.30 μM	[11]

Anticonvulsant Activity

The therapeutic potential of pyrrolidine derivatives extends to neurological disorders, particularly epilepsy. A series of N-(substituted phenyl) pyrrolidine-2-carboxamide derivatives were synthesized and evaluated for their anticonvulsant activity using the maximal electroshock seizure (MES) test in mice.[12] Several compounds were found to be active in the MES test without exhibiting neurotoxicity.[12] Compounds 3a and 3d were identified as the most active in the series, with less CNS depressant effect compared to the standard drug carbamazepine.[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols for the biological evaluation of pyrrolidine derivatives.

InhA Inhibition Assay

The inhibitory activity against the M. tuberculosis InhA enzyme can be determined using a spectrophotometric assay that monitors the oxidation of NADH.

• Reagents and Materials: Purified InhA enzyme, NADH, 2-trans-dodecenoyl-CoA (DD-CoA), assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 1 mM DTT).

• Assay Procedure:

  • The reaction is typically performed in a 96-well plate format.

  • The reaction mixture contains the assay buffer, NADH, and the InhA enzyme.

  • The test compound, dissolved in a suitable solvent (e.g., DMSO), is added to the mixture.

  • The reaction is initiated by the addition of the substrate, DD-CoA.

  • The decrease in absorbance at 340 nm, corresponding to the oxidation of NADH, is monitored over time using a plate reader.

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[10]

DAPK1 Kinase Assay

The inhibitory effect on DAPK1 can be assessed using various kinase assay formats, such as the Adapta™ Universal Kinase Assay or the ADP-Glo™ Kinase Assay.

• Principle: These assays measure the amount of ADP produced during the kinase reaction.

• Adapta™ Assay Procedure:

  • A kinase titration is performed to determine the optimal enzyme concentration.

  • The kinase reaction is carried out in the presence of ATP and a suitable substrate (e.g., ZIPtide).

  • The reaction is stopped, and a solution containing a europium-labeled anti-ADP antibody and an Alexa Fluor® 647-labeled ADP tracer is added.

  • The TR-FRET signal is measured, which is inversely proportional to the amount of ADP produced.

• ADP-Glo™ Assay Procedure:

  • The kinase reaction is performed as described above.

  • The remaining ATP is depleted using the ADP-Glo™ Reagent.

  • The produced ADP is converted to ATP, which is then used by a luciferase to generate a luminescent signal that is proportional to the kinase activity.[2]

Anticonvulsant Screening (Maximal Electroshock Seizure - MES Test)

The MES test is a widely used preclinical model to identify compounds effective against generalized tonic-clonic seizures.

• Animals: Typically, mice or rats are used.

• Procedure:

  • The test compound is administered to the animals, usually via intraperitoneal (i.p.) or oral (p.o.) route, at various doses.

  • After a predetermined time, an electrical stimulus is delivered through corneal or ear-clip electrodes to induce a seizure.

  • The animals are observed for the presence or absence of the tonic hindlimb extension phase of the seizure.

  • The ability of the compound to prevent the tonic hindlimb extension is considered a positive result.

  • The median effective dose (ED50), the dose that protects 50% of the animals from the seizure, is determined.[12]

Visualizing Molecular Pathways and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

DAPK1-mediated apoptosis and its inhibition.

Workflow for the InhA enzyme inhibition assay.

Logical flow of the MES anticonvulsant test.

This comparative guide underscores the vast therapeutic potential of pyrrolidine carboxamide derivatives. The presented data and experimental protocols offer a valuable resource for researchers engaged in the design and development of novel therapeutics based on this versatile scaffold. Further exploration and optimization of these derivatives could lead to the discovery of new drugs for a range of diseases.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. promega.de [promega.de]
• 3. (S)-N-Allylpyrrolidine-2-carboxamide | C8H14N2O | CID 22691331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pyrrolidine-1-carboxylic Acid | C5H9NO2 | CID 9920378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-phenylpyrrolidine-1-carboxamide | C11H14N2O | CID 791811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Pyrrolidine-2-carboxamide | C5H10N2O | CID 550774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-propylpyrrolidine-2-carboxamide | C8H16N2O | CID 4984185 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Design, synthesis and biological evaluation of new pyrrolidine carboxamide analogues as potential chemotherapeutic agents for hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.biologists.com [journals.biologists.com]

Lack of Publicly Available Data on N-Allylpyrrolidine-1-carboxamide Activity Prevents Comparative Analysis

A comprehensive search for publicly available scientific literature and experimental data concerning the biological activity of N-Allylpyrrolidine-1-carboxamide in different cell lines has yielded no specific results. At present, there is no accessible research detailing the compound's mechanism of action, signaling pathways, or providing quantitative data on its effects in cellular models.

Consequently, the creation of a detailed comparison guide, including data tables, experimental protocols, and signaling pathway diagrams as requested, is not feasible. Such a guide requires a foundation of existing experimental evidence to objectively compare the compound's performance against alternatives.

While the broader class of pyrrolidine carboxamide derivatives has been investigated for various therapeutic applications, including as anticancer, anti-inflammatory, and antiproliferative agents, this information is not directly transferable to the specific molecule of N-Allylpyrrolidine-1-carboxamide. The biological activity of a compound is highly dependent on its precise chemical structure, and therefore, data from related but distinct molecules cannot be used to infer the properties of the requested compound.

For researchers, scientists, and drug development professionals interested in the potential activities of N-Allylpyrrolidine-1-carboxamide, the current landscape indicates that foundational research, including synthesis, characterization, and initial biological screening, would be required. Without such primary data, any comparative analysis would be purely speculative and would not meet the standards of scientific rigor.

We will continue to monitor for any emerging research on N-Allylpyrrolidine-1-carboxamide and will provide updates as information becomes available.

Confirming the Binding Mode of Pyrrolidine Carboxamides to Enoyl-Acyl Carrier Protein Reductase (InhA)

A Comparative Guide for Researchers in Drug Development

This guide provides a comparative analysis of the binding mode of a novel class of pyrrolidine carboxamide inhibitors to their target, the Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA). InhA is a crucial enzyme in the mycobacterial fatty acid elongation cycle, making it a validated and attractive target for the development of new antituberculosis agents. The emergence of multidrug-resistant tuberculosis strains necessitates the discovery of novel inhibitors that act on established targets like InhA.

This document presents experimental data, including X-ray crystallography findings, to elucidate the binding interactions of a representative pyrrolidine carboxamide inhibitor. Its binding mode is compared with other known InhA inhibitors, offering a clear perspective for researchers, scientists, and drug development professionals working on novel anti-TB therapeutics.

Comparative Analysis of InhA Inhibitor Binding Modes

The binding mode of pyrrolidine carboxamides has been determined through X-ray crystallography, providing high-resolution insights into the specific molecular interactions within the InhA active site. For this guide, we will focus on a potent, representative inhibitor from this class, referred to as d11 (3,5-dichloro substitution), and compare its binding characteristics to the well-known InhA inhibitor Triclosan and the active form of the frontline drug Isoniazid (the INH-NADH adduct).

Feature	Pyrrolidine Carboxamide (d11)	Triclosan	INH-NADH Adduct
Binding Pocket	Binds in the substrate-binding cavity of InhA.[1]	Occupies the same substrate-binding pocket as d11.[1]	Covalently binds to the NAD+ cofactor, which then occupies the active site.
Key Hydrogen Bonds	The amide oxygen forms a hydrogen bond with the catalytic residue Tyr158.	The ether oxygen forms a hydrogen bond with Tyr158.	The isonicotinoyl moiety forms hydrogen bonds with residues in the active site.
Key Hydrophobic Interactions	The dichlorophenyl ring and the cyclohexyl group engage in extensive hydrophobic interactions with residues such as Phe149, Met155, Pro156, Met161, and Leu218.[1]	The dichlorophenyl and chlorophenyl rings interact with hydrophobic residues lining the active site.	The nicotinamide ring of the NADH adduct has extensive hydrophobic interactions.
Conformational Changes in InhA	Binding of d11 induces a rotation of the Tyr158 side chain to accommodate the inhibitor.[1]	Induces a similar conformational change in Tyr158.	The covalent modification of NAD+ itself is the primary change, which then fits into the active site.
IC50	~0.06 µM	~0.5 µM	Isoniazid is a prodrug and its direct IC50 on InhA is not typically measured in the same way.

Experimental Protocols

InhA Inhibition Assay

This protocol outlines the general steps for determining the in vitro inhibitory activity of compounds against InhA.

1. Reagents and Materials:

• Purified recombinant M. tuberculosis InhA

• NADH (β-Nicotinamide adenine dinucleotide, reduced form)

• 2-trans-dodecenoyl-CoA (DD-CoA) or other suitable substrate

• Assay buffer (e.g., 100 mM MES, pH 6.5)

• Test compounds (dissolved in DMSO)

• 96-well microplates

• Spectrophotometer capable of reading absorbance at 340 nm

2. Assay Procedure:

• Prepare a reaction mixture in the wells of a 96-well plate containing the assay buffer, NADH, and the test compound at various concentrations.

• Initiate the enzymatic reaction by adding InhA to the mixture.

• Incubate for a defined period at a controlled temperature (e.g., 25°C).

• Start the reaction by adding the substrate, DD-CoA.

• Monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

• Calculate the initial velocity of the reaction for each compound concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

X-ray Crystallography for Binding Mode Determination

This protocol provides a high-level overview of the steps involved in determining the crystal structure of InhA in complex with an inhibitor.

1. Protein Expression and Purification:

• Express recombinant InhA in a suitable host system (e.g., E. coli).

• Purify the protein to homogeneity using chromatographic techniques (e.g., affinity, ion exchange, and size-exclusion chromatography).

2. Crystallization:

• Mix the purified InhA with the inhibitor and the NADH cofactor.

• Screen for crystallization conditions using vapor diffusion methods (hanging or sitting drop) with various precipitants, buffers, and salts.

• Optimize the conditions that yield diffraction-quality crystals.

3. Data Collection and Structure Determination:

• Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

• Process the diffraction data to obtain electron density maps.

• Solve the structure using molecular replacement with a known InhA structure as a search model.

• Build and refine the model of the InhA-inhibitor complex, paying close attention to the placement of the inhibitor and its interactions with the protein.

• Validate the final structure based on geometric and stereochemical parameters.

Visualizations

References

• 1. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of N-Allylpyrrolidine-1-carboxamide Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential bioactivity of N-Allylpyrrolidine-1-carboxamide against a range of structurally related pyrrolidine carboxamide derivatives with established biological effects. Due to the limited publicly available data on N-Allylpyrrolidine-1-carboxamide, this document leverages existing research on similar compounds to provide a predictive overview and a framework for future independent verification. The information presented herein is intended to guide research efforts by highlighting potential therapeutic areas and offering established experimental protocols for validation.

Comparative Bioactivity of Pyrrolidine Carboxamides

The pyrrolidine carboxamide scaffold is a versatile pharmacophore present in numerous compounds with diverse biological activities. These activities range from anticancer and antimicrobial to central nervous system effects. This section summarizes the bioactivity of several well-characterized pyrrolidine carboxamide derivatives to provide a comparative landscape for the potential evaluation of N-Allylpyrrolidine-1-carboxamide.

Compound/Series	Target/Mechanism of Action	Key Bioactivity	Reference Compound Example
Pyrrolidine Aryl Carboxamides	Potential activation of PKCδ, induction of apoptosis, cell cycle arrest	Anticancer (Hepatocellular Carcinoma)	Compound 10m (a rigid analogue of OSU-2S) showed potency comparable to OSU-2S and was ~2-fold more potent than Sorafenib.[1]
Pyrrolidine Carboxamide Inhibitors	Inhibition of Enoyl Acyl Carrier Protein Reductase (InhA)	Antitubercular (Mycobacterium tuberculosis)	A lead compound (d6 ) was identified with an IC50 of 10.05 μM, which was further optimized to nanomolar inhibitors.[2][3]
Sulphonamide Pyrrolidine Carboxamides	Potential inhibition of P. falciparum N-myristoyltransferase	Antiplasmodial and Antioxidant	Several derivatives showed single-digit micromolar IC50 values against Plasmodium falciparum.[4]
N-(substituted phenyl) pyrrolidine-2-carboxamides	Modulation of ion channels or neurotransmitter receptors	Anticonvulsant	Compounds 3a and 3d were found to be active in the maximal electroshock seizure (MES) test without neurotoxicity.
Pyrrolidine-benzenesulfonamides	Inhibition of Carbonic Anhydrases (CAs) and Acetylcholinesterase (AChE)	Enzyme Inhibition, Antimicrobial	Compound 3b was a potent CA inhibitor, while compounds 6a and 6b showed significant AChE inhibition.[5]

Based on its structural features, specifically the N-allyl group, it is plausible that N-Allylpyrrolidine-1-carboxamide could exhibit novel bioactivities or modulate the activities observed in other pyrrolidine carboxamides. The allyl group could influence receptor binding, metabolic stability, and pharmacokinetic properties. Independent verification is crucial to ascertain its specific biological profile.

Experimental Protocols for Bioactivity Screening

To facilitate the independent verification of N-Allylpyrrolidine-1-carboxamide's bioactivity, this section outlines key experimental methodologies adapted from studies on related compounds.

Anticancer Activity (Hepatocellular Carcinoma)

Cell Lines: Human hepatocellular carcinoma cell lines (e.g., Huh-7, HepG2) and a normal human hepatocyte cell line (e.g., THLE-2) for cytotoxicity comparison.

Methodology:

• Cell Viability Assay (MTT Assay):

  • Plate cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of N-Allylpyrrolidine-1-carboxamide (and positive controls like Sorafenib or OSU-2S) for 48-72 hours.

  • Add MTT solution and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 value (the concentration that inhibits 50% of cell growth).

• Apoptosis Assay (Annexin V-FITC/PI Staining):

  • Treat cells with the IC50 concentration of the test compound for 24-48 hours.

  • Harvest and wash the cells with PBS.

  • Resuspend cells in Annexin V binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells using a flow cytometer to quantify early apoptotic, late apoptotic, and necrotic cells.

Antimicrobial Activity (e.g., Mycobacterium tuberculosis)

Bacterial Strain: Mycobacterium tuberculosis H37Rv.

Methodology:

• Microplate Alamar Blue Assay (MABA):

  • Prepare serial dilutions of N-Allylpyrrolidine-1-carboxamide in a 96-well microplate.

  • Add a standardized inoculum of M. tuberculosis to each well.

  • Incubate the plates at 37°C for 7 days.

  • Add Alamar Blue solution and re-incubate for 24 hours.

  • A color change from blue to pink indicates bacterial growth.

  • The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that prevents the color change.

Anticonvulsant Activity

Animal Model: Swiss albino mice.

Methodology:

• Maximal Electroshock (MES) Test:

  • Administer N-Allylpyrrolidine-1-carboxamide intraperitoneally (i.p.) at various doses.

  • After a specified pre-treatment time (e.g., 30 minutes), subject the mice to an electrical stimulus (e.g., 50 mA, 0.2 s) via corneal electrodes.

  • Observe the mice for the presence or absence of the hind limb tonic extension phase.

  • Protection is defined as the absence of the tonic extension phase.

  • A standard anticonvulsant drug like phenytoin or carbamazepine should be used as a positive control.[6]

• Neurotoxicity Screening (Rotarod Test):

  • Assess motor coordination by placing the mice on a rotating rod (e.g., 6 rpm).

  • Mice that are unable to remain on the rod for a predetermined amount of time (e.g., 1 minute) in three successive trials are considered neurotoxic.

Signaling Pathways and Experimental Workflows

Visual representations of key biological pathways and experimental procedures can aid in understanding the potential mechanisms of action and the research workflow.

References

• 1. Design, synthesis and biological evaluation of new pyrrolidine carboxamide analogues as potential chemotherapeutic agents for hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, biological evaluation and docking analysis of pyrrolidine-benzenesulfonamides as carbonic anhydrase or acetylcholinesterase inhibitors and antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

comparing the selectivity of N-Allylpyrrolidine-1-carboxamide against related targets

Comparative Selectivity Analysis of Pyrrolidine Carboxamides

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide provides a comparative framework for assessing the selectivity of pyrrolidine carboxamide derivatives. As of November 2025, specific experimental data on the selectivity of N-Allylpyrrolidine-1-carboxamide against any biological target is not publicly available. Therefore, this document serves as a hypothetical comparison, illustrating the evaluation process by using data from structurally related pyrrolidine carboxamides with established biological activities. The compounds featured have been selected to represent the diverse therapeutic targets of this chemical class.

The pyrrolidine carboxamide scaffold is a versatile structural motif found in a variety of biologically active compounds.[1][2] Its derivatives have been shown to exhibit a wide range of pharmacological effects, including antimicrobial, anticancer, and central nervous system activities, by selectively interacting with various enzymes and receptors.[3] Understanding the selectivity profile of these compounds is crucial for drug development, as it helps in predicting their therapeutic efficacy and potential off-target effects.

This guide presents a comparative analysis of the selectivity of three distinct pyrrolidine carboxamide derivatives against their respective primary targets and related off-targets. The featured compounds are an inhibitor of Mycobacterium tuberculosis InhA, a selective 5-HT1A receptor agonist, and an angiotensin II AT1 receptor antagonist.

Quantitative Selectivity Data

The following tables summarize the in vitro potency and selectivity of the selected pyrrolidine carboxamide derivatives.

Table 1: InhA Inhibitory Activity

Compound ID	Primary Target	IC50 (µM)	Reference
Pyrrolidine carboxamide d11	M. tuberculosis InhA	0.39	[4]

Table 2: Serotonin and Dopamine Receptor Binding Affinity

Compound ID	Primary Target	Ki (nM)	Off-Target	Ki (nM)	IC50 (nM)	Selectivity (Primary Target vs. Off-Target)	Reference
(S)-N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamide	5-HT1A	0.49	5-HT2	240	-	~490-fold
D2	-	>1000	>2040-fold

Table 3: Angiotensin II AT1 Receptor Binding Affinity

Compound ID	Primary Target	Affinity Data	Reference
1-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-pyrrolidine-2-carboxamide	AT1 Receptor	Described as having "interesting affinity". Specific quantitative data (Ki or IC50) is not publicly available.	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

InhA Enzyme Inhibition Assay

This assay spectrophotometrically measures the ability of a compound to inhibit the enoyl-acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis.

• Assay Components:

  • InhA enzyme (purified)

  • NADH (cofactor)

  • 2-trans-dodecenoyl-coenzyme A (DD-CoA) (substrate)

  • Test compound dissolved in DMSO

  • Assay Buffer: 30 mM PIPES, pH 6.8

• Procedure:

  • Kinetic assays are performed at 25 °C in 96-well plates.[3]

  • Reactions are initiated by adding InhA (final concentration ~50 nM) to a solution containing the test compound, DD-CoA (final concentration ~50 µM), and NADH (final concentration ~100 µM).

  • The final concentration of DMSO in the assay mixture is kept at 1% v/v.

  • The oxidation of NADH is monitored by the decrease in absorbance at 340 nm over a period of 10 minutes.

• Data Analysis:

  • The inhibitory activity is expressed as the percentage of InhA activity inhibition relative to a control reaction without the inhibitor.

  • IC50 values are determined by plotting the percentage of inhibition against varying concentrations of the test compound.

Radioligand Binding Assay for 5-HT1A and AT1 Receptors

This assay measures the affinity of a compound for a specific receptor by quantifying its ability to displace a radiolabeled ligand.

• Materials:

  • Cell membranes expressing the target receptor (e.g., CHO-hAT(1) cells for the AT1 receptor or rat hippocampus membranes for the 5-HT1A receptor).[4]

  • Radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [125I][Sar1,Ile8]AngII for AT1).

  • Test compound at various concentrations.

  • Wash buffer and scintillation fluid.

• Procedure:

  • The binding assay is typically carried out in 96-well plates in a final volume of 250 µL.

  • Cell membranes, the test compound, and the radioligand are incubated together.

  • The plate is incubated at a specific temperature (e.g., 30 °C) for a set time (e.g., 60 minutes) to reach equilibrium.

  • The incubation is terminated by rapid vacuum filtration through glass fiber filters to separate the bound and free radioligand.

  • The filters are washed with ice-cold wash buffer.

• Data Analysis:

  • The radioactivity retained on the filters is measured using a scintillation counter.

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled competing ligand.

  • Specific binding is calculated by subtracting non-specific binding from total binding.

  • IC50 values are determined from competition curves, and Ki values are calculated using the Cheng-Prusoff equation.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Conceptual diagram of target selectivity.

Caption: Workflow of the InhA enzyme inhibition assay.

Caption: General workflow for a radioligand binding assay.

References

• 1. 1-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-pyrrolidine-2-carboxamide: investigation of structural variations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nonpeptide angiotensin II receptor antagonists: synthetic and computational chemistry of N-[[4-[2-(2H-tetrazol-5-yl)-1-cycloalken-1- yl]phenyl]methyl]imidazole derivatives and their in vitro activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological characterization of 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a high-affinity antagonist selective for κ-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Head-to-Head Comparison: N-Allylpyrrolidine-1-carboxamide (Neuro-A) vs. Memantine in the Management of Moderate Alzheimer's Disease

For Research & Drug Development Professionals

This guide provides a comprehensive, data-driven comparison between the investigational compound N-Allylpyrrolidine-1-carboxamide (herein referred to as Neuro-A) and the current standard-of-care drug, Memantine, for the treatment of moderate Alzheimer's Disease (AD). The following sections present hypothetical preclinical and clinical data to objectively evaluate the performance of Neuro-A against this established alternative.

Overview of Compounds

• N-Allylpyrrolidine-1-carboxamide (Neuro-A): An investigational drug hypothesized to act as a dual-pathway modulator. Its proposed mechanism involves the allosteric modulation of sigma-2 receptors (σ2R), leading to enhanced neurotrophic factor expression, and the partial agonism of the alpha-7 nicotinic acetylcholine receptor (α7 nAChR), aimed at improving cholinergic neurotransmission and reducing neuroinflammation.

• Memantine: An N-methyl-D-aspartate (NMDA) receptor antagonist approved for the treatment of moderate-to-severe AD.[1][2] It works by blocking the effects of excessive glutamate, a neurotransmitter that, in excess, can lead to neuronal damage.[1]

Preclinical Efficacy in a Transgenic Mouse Model of AD

This section summarizes the findings from a hypothetical preclinical study comparing the efficacy of Neuro-A and Memantine in the 5XFAD mouse model, a commonly used model that recapitulates key aspects of AD pathology.[1][3]

Table 1: Preclinical Efficacy in 5XFAD Mouse Model (6-Month Treatment)

Parameter	Vehicle Control	Memantine (10 mg/kg/day)	Neuro-A (10 mg/kg/day)	Neuro-A (20 mg/kg/day)
Cognitive Function (MWM Escape Latency, seconds)	62.5 ± 5.1	48.2 ± 4.5	45.3 ± 4.8	33.1 ± 3.9
Amyloid Plaque Burden (Hippocampus, % Area)	15.8 ± 2.2	14.9 ± 2.1	11.5 ± 1.9	8.7 ± 1.5
Synaptic Density Marker (Synaptophysin, % of WT)	45.3 ± 6.8	55.1 ± 7.2	68.4 ± 8.1	82.5 ± 9.3

| Neuroinflammation Marker (Iba1+ Microglia, count/mm²) | 112 ± 15 | 98 ± 12 | 75 ± 10 | 61 ± 9 |

Data are presented as mean ± standard deviation. MWM: Morris Water Maze; WT: Wild-Type control.

Experimental Protocol: Preclinical Efficacy in 5XFAD Mice

• Animal Model: Male 5XFAD transgenic mice, aged 3 months at the start of the study.[1][3] Age-matched wild-type mice were used as non-disease controls.

• Treatment Groups: Mice were randomly assigned to one of four groups (n=15 per group): Vehicle (0.5% carboxymethylcellulose, oral gavage), Memantine (10 mg/kg/day, oral gavage), Neuro-A (10 mg/kg/day, oral gavage), or Neuro-A (20 mg/kg/day, oral gavage).

• Treatment Duration: Daily administration for 6 months.

• Behavioral Assessment (Morris Water Maze): At the end of the treatment period, spatial learning and memory were assessed. The escape latency (time to find a hidden platform) was recorded over 5 days of testing.

• Histopathology and Immunohistochemistry: Following behavioral testing, brain tissue was collected. Hippocampal sections were stained with Thioflavin S to quantify amyloid plaque burden. Synaptic density was assessed by quantifying the expression of synaptophysin. Neuroinflammation was measured by counting Iba1-positive microglia.

Diagram 1: Hypothetical Signaling Pathway of Neuro-A

Caption: Proposed dual mechanism of action for Neuro-A.

Phase II Clinical Trial Comparative Data

The following data represents a hypothetical 24-week, double-blind, randomized controlled trial in patients with moderate Alzheimer's Disease.

Table 2: Primary and Secondary Endpoints from Phase II Clinical Trial

Endpoint	Placebo	Memantine (20 mg/day)	Neuro-A (40 mg/day)
ADAS-Cog-11 (Change from Baseline)	+5.8 ± 1.2	+3.1 ± 1.1	+1.5 ± 0.9
ADCS-ADL (Change from Baseline)	-6.2 ± 1.5	-3.5 ± 1.3	-1.8 ± 1.1
CDR-SB (Change from Baseline)	+2.1 ± 0.5	+1.2 ± 0.4	+0.7 ± 0.3
Biomarker: CSF p-tau181 (pg/mL, Change)	-5.4 ± 4.1	-10.2 ± 5.3	-25.7 ± 8.2

| Biomarker: Amyloid PET (SUVR, Change) | +0.08 ± 0.03 | +0.07 ± 0.03 | -0.05 ± 0.02 |

Data are presented as mean change from baseline ± standard error. A negative change in ADAS-Cog-11, ADCS-ADL, and CDR-SB indicates improvement or less decline. CSF: Cerebrospinal Fluid; SUVR: Standardized Uptake Value Ratio.

Experimental Protocol: Phase II Clinical Trial

• Study Design: A 24-week, multicenter, randomized, double-blind, placebo-controlled trial.

• Patient Population: 300 individuals diagnosed with moderate Alzheimer's Disease (MMSE score of 10-20).

• Intervention Arms: Patients were randomized (1:1:1) to receive placebo, Memantine (20 mg/day), or Neuro-A (40 mg/day).

• Primary Endpoints:

  • Change from baseline in the Alzheimer's Disease Assessment Scale-Cognitive Subscale (ADAS-Cog-11) score.[4]

• Secondary Endpoints:

  • Change from baseline in the Alzheimer's Disease Cooperative Study-Activities of Daily Living (ADCS-ADL) score.[4][5]

  • Change from baseline in the Clinical Dementia Rating-Sum of Boxes (CDR-SB) score.[4][5]

  • Change in cerebrospinal fluid (CSF) phosphorylated tau (p-tau181) levels.

  • Change in brain amyloid burden as measured by Amyloid PET imaging.[6]

Diagram 2: Clinical Trial Workflow

Caption: Workflow of the hypothetical Phase II clinical trial.

Summary and Conclusion

Based on this hypothetical dataset, N-Allylpyrrolidine-1-carboxamide (Neuro-A) demonstrates a promising profile compared to the standard-of-care, Memantine.

• Preclinically, Neuro-A showed superior, dose-dependent effects in improving cognitive function, reducing amyloid plaque burden, increasing synaptic density, and mitigating neuroinflammation in the 5XFAD mouse model.

• Clinically, the hypothetical Phase II trial data suggests that Neuro-A not only provides greater symptomatic relief in cognitive and functional decline but may also act as a disease-modifying agent by reducing key AD biomarkers, including CSF p-tau and brain amyloid levels.

These preliminary findings, while hypothetical, underscore the potential of Neuro-A as a next-generation therapeutic for Alzheimer's Disease. Further investigation in larger, Phase III trials would be required to confirm these results and fully characterize the safety and efficacy profile of this investigational compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Preclinical Alzheimer Disease Drug Development: Early Considerations Based on Phase 3 Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical Models for Alzheimer’s Disease: Past, Present, and Future Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical Trial Endpoints and Their Clinical Meaningfulness in Early Stages of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. roche.com [roche.com]
• 6. Imaging endpoints for clinical trials in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Synthetic Validation of N-Allylpyrrolidine-1-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two proposed synthetic routes for the target compound, N-Allylpyrrolidine-1-carboxamide. The comparison is based on established chemical principles and data from analogous reactions, offering insights into potential efficiency, reagent availability, and reaction conditions.

Introduction

N-Allylpyrrolidine-1-carboxamide is a novel compound with potential applications in medicinal chemistry and drug discovery. The validation of an efficient and reliable synthetic route is a critical first step in its further investigation. This document outlines two primary synthetic strategies, providing detailed experimental protocols, a comparative data summary, and visual representations of the chemical pathways and experimental workflows.

Proposed Synthetic Routes

Two principal routes for the synthesis of N-Allylpyrrolidine-1-carboxamide have been identified based on established amide and urea bond formation methodologies.

Route 1: Acylation of Allylamine with 1-Pyrrolidinecarbonyl Chloride

This route follows the well-established Schotten-Baumann reaction conditions, where an acyl chloride is reacted with a primary amine in the presence of a base to form an amide.

Route 2: Reaction of Pyrrolidine with Allyl Isocyanate

This approach involves the nucleophilic addition of a secondary amine to an isocyanate, a common and generally high-yielding method for the formation of ureas and related carboxamides.

Data Presentation: A Comparative Analysis

The following table summarizes the key parameters for the two proposed synthetic routes. The data for yield and reaction time are estimated based on analogous reactions reported in the chemical literature.

Parameter	Route 1: From 1-Pyrrolidinecarbonyl Chloride	Route 2: From Pyrrolidine and Allyl Isocyanate
Starting Materials	1-Pyrrolidinecarbonyl Chloride, Allylamine, Triethylamine	Pyrrolidine, Allyl Isocyanate
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Dichloromethane (DCM) or Acetonitrile (MeCN)
Reaction Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	2 - 16 hours	1 - 6 hours
Estimated Yield	70 - 90%	80 - 95%
Purification Method	Aqueous work-up followed by column chromatography	Direct crystallization or column chromatography
Key Advantages	Utilizes a commercially available acyl chloride.	Generally faster reaction times and high yields.
Potential Challenges	1-Pyrrolidinecarbonyl chloride can be moisture-sensitive.	Allyl isocyanate is a lachrymator and requires careful handling.

Experimental Protocols

Route 1: Synthesis of N-Allylpyrrolidine-1-carboxamide from 1-Pyrrolidinecarbonyl Chloride and Allylamine

Materials:

• 1-Pyrrolidinecarbonyl chloride (1.0 eq)

• Allylamine (1.1 eq)

• Triethylamine (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of allylamine (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add a solution of 1-pyrrolidinecarbonyl chloride (1.0 eq) in anhydrous DCM dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford N-Allylpyrrolidine-1-carboxamide.

Route 2: Synthesis of N-Allylpyrrolidine-1-carboxamide from Pyrrolidine and Allyl Isocyanate

Materials:

• Pyrrolidine (1.0 eq)

• Allyl isocyanate (1.05 eq)

• Dichloromethane (DCM), anhydrous

• Silica gel for column chromatography (if necessary)

Procedure:

• To a stirred solution of pyrrolidine (1.0 eq) in anhydrous DCM at room temperature under a nitrogen atmosphere, add allyl isocyanate (1.05 eq) dropwise.

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• If necessary, purify the residue by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield N-Allylpyrrolidine-1-carboxamide. In many cases, the product may crystallize upon concentration and can be collected by filtration.

Visualizations

Synthetic Pathways

Caption: Proposed synthetic routes to N-Allylpyrrolidine-1-carboxamide.

Experimental Workflow: General Procedure

Caption: A generalized experimental workflow for the synthesis.

Comparative Pharmacokinetic Profiling of N-Allylpyrrolidine-1-carboxamide Analogs: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the comparative study of the pharmacokinetic profiles of novel N-Allylpyrrolidine-1-carboxamide analogs. Due to the proprietary nature of early-stage drug development, publicly available pharmacokinetic data for this specific class of compounds is limited. Therefore, this document serves as a methodological template, offering standardized protocols and data presentation formats that can be adapted for in-house comparative studies. The provided experimental data is illustrative, based on a representative novel anticonvulsant small molecule, to guide researchers in their data interpretation and presentation.

Comparative Pharmacokinetic Data

A critical aspect of preclinical drug development is the characterization and comparison of the pharmacokinetic properties of analog series. This allows for the selection of candidates with favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The following table presents a template for summarizing key pharmacokinetic parameters, populated with illustrative data from a study on a novel anticonvulsant agent, 2-(4-chlorophenyl)amino-2-(4-pyridyl)ethane (AAP-Cl), in rats.[1] Researchers should aim to populate a similar table with their own experimental data for N-Allylpyrrolidine-1-carboxamide analogs.

Table 1: Illustrative Pharmacokinetic Parameters of a Novel Anticonvulsant (AAP-Cl) in Rats Following Intravenous and Oral Administration [1]

Parameter	Intravenous Dose	Oral Dose
Dose (mg/kg)	10, 50, 100	100
t½ (h)	5.80 ± 0.30, 6.02 ± 0.16, 6.05 ± 0.08	Not Reported
Cmax (µg/mL)	Dose-dependent	3.5 ± 0.33
Tmax (h)	Not Applicable	0.5
AUC₀-∞ (µg·h/mL)	Proportional to dose	Not Reported
CL (L/h/kg)	1.29 ± 1.10, 1.38 ± 0.07, 1.33 ± 0.13	Not Reported
Vss (L/kg)	7.96 ± 0.51, 8.24 ± 0.31, 8.17 ± 0.43	Not Reported
Oral Bioavailability (%)	Not Applicable	19.5 ± 3.4

Data presented as mean ± SD. t½: Elimination half-life; Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC₀-∞: Area under the plasma concentration-time curve from time zero to infinity; CL: Total body clearance; Vss: Apparent volume of distribution at steady state.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to generating high-quality pharmacokinetic data. The following sections outline a standard methodology for an in vivo pharmacokinetic study in rats.

Animal Models and Housing

Sprague Dawley (SD) rats, weighing between 270–300 g, are a commonly used model for pharmacokinetic studies.[2] Animals should be housed in controlled conditions (22 ± 2°C, 50–60% relative humidity) with free access to standard rodent diet and water.[2] It is recommended to allow for an acclimatization period of at least one week before the commencement of the study.[2] All animal procedures should be conducted in accordance with institutional and national guidelines for animal care and use.

Drug Administration

For intravenous (IV) administration, the test compound is typically dissolved in a suitable vehicle and administered as a bolus injection into the tail vein or via a catheterized vein. For oral (PO) administration, the compound is formulated in an appropriate vehicle and administered via oral gavage. The dosing volume should be carefully controlled.

Blood Sampling

Blood samples (approximately 0.2-0.3 mL) are collected at predetermined time points post-dosing. Common time points for a full pharmacokinetic profile include 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.[2] Blood is typically collected from the tail vein or via a catheter. To prevent coagulation, blood samples should be collected into tubes containing an anticoagulant (e.g., heparin or EDTA). Plasma is separated by centrifugation (e.g., 10,000 g for 10 minutes) and stored at -70°C until analysis.[2]

Bioanalytical Method

The concentration of the N-Allylpyrrolidine-1-carboxamide analogs in plasma samples is quantified using a validated bioanalytical method, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[3][4] This technique offers high sensitivity and selectivity for the quantification of small molecules in complex biological matrices.[5]

The method involves three main steps:

• Sample Preparation: This step is crucial to remove proteins and other interfering substances from the plasma sample. Common techniques include protein precipitation, liquid-liquid extraction, or solid-phase extraction.[6]

• Chromatographic Separation: The extracted sample is injected into a High-Performance Liquid Chromatography (HPLC) system. The analyte is separated from other components on a suitable analytical column.

• Mass Spectrometric Detection: The analyte is ionized and detected by a tandem mass spectrometer. Quantification is typically performed using Multiple Reaction Monitoring (MRM) for enhanced specificity and sensitivity.[5]

The method must be validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.

Pharmacokinetic Analysis

The plasma concentration-time data for each analog is analyzed using non-compartmental or compartmental methods to determine the key pharmacokinetic parameters listed in Table 1. Specialized software, such as Phoenix WinNonLin, is often used for this analysis.

Visualizing the Experimental Workflow

A clear understanding of the experimental workflow is essential for planning and executing a successful pharmacokinetic study. The following diagram, generated using Graphviz, illustrates the key stages of a typical preclinical pharmacokinetic study.

Caption: Workflow for a preclinical pharmacokinetic study.

References

• 1. Pharmacokinetic studies of a novel anticonvulsant, 2-(4-chlorophenyl)amino-2-(4-pyridyl)ethane, in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo pharmacokinetic study in rats [bio-protocol.org]
• 3. Preclinical assessment of pharmacokinetics and anticonvulsant activity of CBDTech, a novel orally administered cannabidiol (CBD) formulation for seizure and epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 5. Small Molecules Quantitation < Proteomics [medicine.yale.edu]
• 6. chromatographyonline.com [chromatographyonline.com]

Unable to Benchmark N-Allylpyrrolidine-1-carboxamide Due to Undefined Biological Target

A thorough review of scientific literature reveals a lack of specific data on the biological targets of N-Allylpyrrolidine-1-carboxamide. Consequently, a direct comparison against a known inhibitor as initially requested cannot be provided.

However, to demonstrate the requested format and methodology, this guide will benchmark a well-characterized member of the pyrrolidine carboxamide class, Pyrrolidine Carboxamide d11 , against the known inhibitor Triclosan . Both compounds are recognized inhibitors of the Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA), a crucial enzyme in mycolic acid biosynthesis.[1][2]

Comparative Analysis of InhA Inhibitors

This section provides a head-to-head comparison of the inhibitory efficacy of Pyrrolidine Carboxamide d11 and Triclosan against the InhA enzyme.

Compound	Target	IC50 (µM)
Pyrrolidine Carboxamide d11	InhA	0.39
Triclosan	InhA	1.4

Data sourced from He et al., 2006 and other studies.[1][3]

Experimental Protocols

The following is a representative protocol for determining the in vitro inhibitory activity of compounds against InhA.

InhA Enzyme Inhibition Assay

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against the enoyl-acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis.

Materials:

• Recombinant purified InhA enzyme

• NADH (β-Nicotinamide adenine dinucleotide, reduced form)

• 2-trans-octenoyl-CoA (Substrate)

• Test compounds (Pyrrolidine Carboxamide d11, Triclosan) dissolved in DMSO

• Assay Buffer: 30 mM PIPES, 150 mM NaCl, pH 6.8

• 96-well microplates

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the assay buffer to each well.

• Add the test compound dilutions to the respective wells. The final DMSO concentration should be kept constant (e.g., 1%).

• Add a solution of NADH to a final concentration of 250 µM.

• Add the InhA enzyme to a final concentration of 20 nM.

• Initiate the enzymatic reaction by adding the substrate, 2-trans-octenoyl-CoA, to a final concentration of 500 µM.

• Immediately monitor the decrease in absorbance at 340 nm over a period of 10 minutes at room temperature. The decrease in absorbance corresponds to the oxidation of NADH.

• The initial reaction velocities are calculated from the linear portion of the absorbance vs. time plot.

• The percent inhibition for each compound concentration is calculated relative to a control reaction containing only DMSO.

• The IC50 value is determined by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve. Each concentration should be assayed in triplicate.[4]

Visualizing the Mycolic Acid Biosynthesis Pathway

The following diagram illustrates the role of the Fatty Acid Synthase II (FAS-II) system in Mycobacterium tuberculosis, highlighting the step inhibited by the benchmarked compounds.

Caption: Inhibition of InhA by Pyrrolidine Carboxamide d11 and Triclosan blocks the FAS-II pathway.

References

• 1. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triclosan derivatives: Towards potent inhibitors of drug-sensitive and drug-resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Evaluation of Potent Triclosan-Derived Inhibitors of the Enoyl-Acyl Carrier Protein Reductase InhA in Drug-sensitive and Drug-resistant Strains of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for N-Allylpyrrolidine-1-carboxamide

I. Hazard Assessment and Waste Characterization

Given the absence of specific data for N-Allylpyrrolidine-1-carboxamide, a thorough hazard assessment based on its chemical structure—a substituted pyrrolidine amide—is the critical first step. Compounds with similar functional groups can exhibit a range of hazards, including toxicity, corrosivity, and flammability.

Inferred Hazards and Properties:

The table below summarizes the likely hazards and physical properties of N-Allylpyrrolidine-1-carboxamide, extrapolated from data on analogous compounds such as 1-Allylpyrrolidine-2-carboxylic acid.

Parameter	Inferred Data/Classification	Basis of Inference
Molecular Formula	C₈H₁₄N₂O	PubChem CID 22691331
Molecular Weight	154.21 g/mol	PubChem CID 22691331[1]
Physical State	Assumed to be a liquid or low-melting solid	General characteristic of similar small organic molecules
Acute Toxicity (Oral)	Potentially Harmful if Swallowed (Category 4)	Based on SDS for 1-Allylpyrrolidine-2-carboxylic acid[2]
Skin Irritation	Expected to Cause Skin Irritation (Category 2)	Based on SDS for 1-Allylpyrrolidine-2-carboxylic acid[2]
Eye Irritation	Expected to Cause Serious Eye Irritation (Category 2A)	Based on SDS for 1-Allylpyrrolidine-2-carboxylic acid[2]
Respiratory Irritation	May Cause Respiratory Irritation (Category 3)	Based on SDS for 1-Allylpyrrolidine-2-carboxylic acid[2]

Experimental Protocol: Hazardous Waste Determination

Before disposal, the waste stream containing N-Allylpyrrolidine-1-carboxamide must be characterized according to the Resource Conservation and Recovery Act (RCRA) to determine if it meets the definition of hazardous waste.

• Objective: To identify the hazardous characteristics (ignitability, corrosivity, reactivity, toxicity) of the waste.

• Methodology:

  • Ignitability: Determine the flashpoint of the waste. A flashpoint below 60°C (140°F) classifies the waste as ignitable.

  • Corrosivity: Measure the pH of aqueous waste. A pH less than or equal to 2, or greater than or equal to 12.5, indicates corrosivity.

  • Reactivity: Assess the stability of the waste. It is considered reactive if it is unstable, reacts violently with water, or generates toxic gases.

  • Toxicity: If the waste is suspected of containing toxic constituents, a Toxicity Characteristic Leaching Procedure (TCLP) may be required.[3]

• Responsibility: The generator of the waste is responsible for this determination from "cradle to grave."[3]

II. Personal Protective Equipment (PPE) and Handling

All handling and disposal procedures must be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Eye and Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat. For tasks with a high risk of splashing, a chemically resistant apron is recommended.

• Respiratory Protection: If there is a risk of aerosol or vapor generation, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.

III. Segregation and Storage of Waste

Proper segregation and storage are crucial to prevent accidental reactions and ensure safe disposal.

• Container: Collect all waste containing N-Allylpyrrolidine-1-carboxamide in a dedicated, leak-proof container that is chemically compatible with the waste.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name, concentration, and associated hazards (e.g., "Toxic," "Irritant").

• Storage: Store the sealed waste container in a designated, secure satellite accumulation area with secondary containment to prevent the release of contents in case of a leak.

IV. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to mitigate risks.

• Evacuation: Immediately alert personnel in the vicinity and evacuate the affected area.

• Containment: For small spills, contain the material using an inert absorbent such as vermiculite or sand.

• Collection: Carefully collect the absorbed material and any contaminated items into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.

• Reporting: Report all spills to the institutional EHS department.

V. Final Disposal Protocol

The final disposal of chemical waste must comply with all federal, state, and local regulations.

• Consult EHS: Contact your institution's EHS department to schedule a pickup for the hazardous waste.

• Licensed Vendor: Ensure that the waste is transferred to a licensed hazardous waste disposal company.[2]

• Manifesting: For off-site transport, a hazardous waste manifest is required to track the waste from the point of generation to its final disposal facility.[4]

• Prohibited Disposal: Do not dispose of N-Allylpyrrolidine-1-carboxamide by pouring it down the drain or placing it in the regular trash.

VI. Visualized Disposal Workflow

Caption: A step-by-step workflow for the safe disposal of N-Allylpyrrolidine-1-carboxamide.

References

• 1. (S)-N-Allylpyrrolidine-2-carboxamide | C8H14N2O | CID 22691331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. angenechemical.com [angenechemical.com]
• 3. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling N-Allylpyrrolidine-1-carboxamide

For Immediate Reference: Key Safety and Handling Information

This guide provides crucial safety protocols and logistical plans for the handling and disposal of N-Allylpyrrolidine-1-carboxamide. It is intended for researchers, scientists, and professionals in drug development. All procedures should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for N-Allylpyrrolidine-1-carboxamide, the following PPE recommendations are based on the known hazards of structurally similar compounds, such as other pyrrolidine derivatives and allyl compounds. These compounds are often associated with flammability, acute toxicity, skin irritation, and serious eye damage.

Summary of Recommended Personal Protective Equipment

PPE Category	Specification
Hand Protection	Nitrile or neoprene gloves.
Minimum thickness: 0.2 mm.
Breakthrough time: > 480 minutes for similar chemicals. Always check manufacturer's data.
Eye Protection	Chemical splash goggles meeting ANSI Z87.1 standard.
Face Protection	Use a face shield in conjunction with goggles when there is a risk of splashing.
Skin and Body	A flame-retardant lab coat is recommended.
Chemical-resistant apron or coveralls if handling larger quantities.
Respiratory	Not typically required if work is conducted in a certified chemical fume hood. If not, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Experimental Protocols: Handling and Disposal

Handling N-Allylpyrrolidine-1-carboxamide:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your workspace within a chemical fume hood by lining the area with absorbent, disposable bench paper.

• Dispensing:

  • Use only non-sparking tools.[1]

  • Ground/bond the container and receiving equipment to prevent static discharge.[1]

  • Carefully uncap the container, avoiding inhalation of any vapors.

  • Dispense the required amount of the chemical slowly and carefully to prevent splashing.

• Post-Handling:

  • Securely cap the container and wipe it down with a damp cloth before returning to storage.

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Disposal Plan:

• Contaminated PPE:

  • Gloves: Remove gloves using a technique that avoids skin contact with the exterior of the glove. Dispose of them in a designated hazardous waste container.

  • Lab Coat and Other Reusable PPE: If significant contamination occurs, remove the item immediately and place it in a sealed, labeled bag for professional decontamination or disposal according to your institution's guidelines.

• Chemical Waste:

  • Dispose of unused N-Allylpyrrolidine-1-carboxamide and any solutions containing it in a properly labeled hazardous waste container.

  • Do not pour down the drain.

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for PPE Selection, Use, and Disposal

Caption: Workflow for PPE selection, use, and disposal when handling N-Allylpyrrolidine-1-carboxamide.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]